7B,27-Dihydroxycholesterol

Core Science & Biosynthesis

An In-depth Technical Guide on the Biological Function of 7β,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

Abstract

7β,27-dihydroxycholesterol (7β,27-DHC) is an endogenous oxysterol, a class of cholesterol oxidation products that have emerged as critical signaling molecules in a variety of physiological and pathological processes. Initially considered mere intermediates in metabolic pathways, oxysterols are now recognized for their roles in regulating immune responses, lipid metabolism, and cellular signaling. This technical guide provides a comprehensive overview of the core biological functions of 7β,27-DHC, with a particular focus on its role as a nuclear receptor agonist. We delve into its associated signaling pathways, present relevant quantitative data, and detail key experimental protocols for its study.

Core Biological Functions

7β,27-DHC has been identified as a key modulator of the immune system through its specific interaction with nuclear receptors. Its primary functions are centered on the regulation of T helper 17 (Th17) cells, which are critical for host defense against certain pathogens but are also implicated in the pathogenesis of autoimmune diseases.

Agonism of Retinoid-related Orphan Receptor γ (RORγ and RORγt)

The most significant characterized function of 7β,27-DHC is its role as a natural agonist ligand for the Retinoid-related orphan receptor γ (RORγ) and its T-cell specific isoform, RORγt.[1] These nuclear receptors are master regulators of Th17 cell differentiation. Upon binding to the ligand-binding domain of RORγ/γt, 7β,27-DHC induces a conformational change that promotes the recruitment of coactivator proteins, leading to the transcription of target genes.

This interaction is highly specific; at a concentration of 30 µM, 7β,27-DHC shows selectivity for RORγ and RORγt over a panel of eight other nuclear receptors.[1] The activation of RORγ/γt by 7β,27-DHC is a crucial step in initiating the Th17 developmental program.

Induction of Th17 Cell Differentiation and IL-17A Production

As a direct consequence of RORγt activation, 7β,27-DHC drives the differentiation of naïve CD4+ T cells into the Th17 lineage and stimulates the production of their signature cytokine, Interleukin-17A (IL-17A).[1] IL-17A is a pro-inflammatory cytokine that plays a vital role in clearing extracellular pathogens and is also a key mediator of inflammation in autoimmune diseases such as psoriasis, rheumatoid arthritis, and multiple sclerosis.

• In vitro studies: Treatment of polarized human naïve CD4+ T cells with 7β,27-DHC at a concentration of 300 nM has been shown to increase IL-17A production.[1]

• In vivo studies: Administration of 7β,27-DHC (60 mg/kg) to mice leads to an increase in IL-17A production by isolated γδ T cells.[1]

Metabolic Regulation via 11β-Hydroxysteroid Dehydrogenases (11β-HSDs)

The intracellular availability and activity of 7β,27-DHC are tightly controlled by glucocorticoid-metabolizing enzymes, specifically 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) and type 2 (11β-HSD2).[2]

• 11β-HSD1 catalyzes the stereospecific oxoreduction of 7-keto,27-hydroxycholesterol (B1664032) (7k,27-OHC) to produce the active RORγ ligand, 7β,27-DHC.[2]

• 11β-HSD2 performs the reverse oxidation reaction, converting 7β,27-DHC back to the inactive 7k,27-OHC.[2]

This enzymatic interconversion demonstrates a novel, glucocorticoid-independent mechanism for pre-receptor regulation of RORγ activity, where the local enzymatic balance dictates the level of Th17-polarizing signals.[2]

Relationship with Precursors and Isomers

It is crucial to distinguish 7β,27-DHC from its metabolic precursor, 27-hydroxycholesterol (27-OHC), and its stereoisomer, 7α,27-dihydroxycholesterol.

• 27-Hydroxycholesterol (27-OHC): A potent inhibitor of cholesterol synthesis.[3] The 7-hydroxylation of 27-OHC to form dihydroxycholesterols (both 7α and 7β isomers) results in a complete loss of this down-regulatory effect on cholesterol synthesis.[3][4] This positions the conversion as a critical step in locally regulating cholesterol homeostasis.[3][4]

• 7α,27-Dihydroxycholesterol: This isomer is formed from 27-OHC by the enzyme oxysterol 7α-hydroxylase (CYP7B1) and is an intermediate in the acidic pathway of bile acid synthesis.[4] Unlike its 7β counterpart, 7α,27-dihydroxycholesterol acts as a ligand for the Epstein-Barr virus-induced gene 2 (EBI2), a G protein-coupled receptor involved in immune cell trafficking.[5]

Signaling and Metabolic Pathways

The biological activities of 7β,27-DHC are mediated through distinct molecular pathways. The following diagrams, rendered in DOT language, illustrate these key processes.

Caption: RORγt signaling pathway initiated by 7β,27-DHC.

Caption: Metabolic control of 7β,27-DHC availability by 11β-HSDs.

Quantitative Data Summary

The biological activity of 7β,27-DHC has been quantified in several key studies. The following tables summarize this data for ease of comparison.

Table 1: Receptor Activation Data

Parameter	Receptor	Cell Line	Value	Reference
EC₅₀	Human RORγ	HEK293T	691 nM	[1]

| EC₅₀ | Human RORγt | HEK293T | 1,045 nM |[1] |

Table 2: In Vitro and In Vivo Activity

Activity Measured	System	Concentration / Dose	Outcome	Reference
IL-17A Production	Polarized human naïve CD4+ T cells	300 nM	Increased IL-17A production	[1]
IL-17A Production	Isolated mouse γδ T cells	60 mg/kg (in vivo admin)	Increased IL-17A production	[1]
Cholesterol Synthesis	HepG2 cells	5 µM	No reduction in synthesis	[3][6]

| Cholesterol Synthesis | CHO cells | 10 µM | No reduction in synthesis |[3][6] |

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of findings. Below are protocols for key experiments used to characterize the function of 7β,27-DHC.

RORγ/RORγt Reporter Assay

This assay is used to quantify the ability of 7β,27-DHC to activate RORγ and RORγt.

Objective: To determine the half-maximal effective concentration (EC₅₀) of 7β,27-DHC for RORγ and RORγt-dependent signaling.

Materials:

• Cell Line: Human Embryonic Kidney 293T (HEK293T) cells.

• Expression Plasmids:

  • pCMV-hRORγ or pCMV-hRORγt (encoding the full-length human receptors).

  • A reporter plasmid containing a luciferase gene downstream of a promoter with ROR response elements (ROREs).

  • A control plasmid (e.g., pRL-TK) expressing Renilla luciferase for normalization of transfection efficiency.

• Reagents:

  • 7β,27-dihydroxycholesterol (stock solution in Ethanol or DMF).[1]

  • Lipofectamine 2000 or similar transfection reagent.

  • DMEM high-glucose medium supplemented with 10% FBS and antibiotics.

  • Dual-Luciferase® Reporter Assay System (Promega) or equivalent.

  • Luminometer.

Methodology:

• Cell Seeding: Seed HEK293T cells in 96-well white, clear-bottom plates at a density that will result in ~80-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the RORγ/γt expression plasmid, the RORE-luciferase reporter plasmid, and the Renilla control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 24 hours of transfection, replace the medium with fresh medium containing serial dilutions of 7β,27-DHC (e.g., from 1 nM to 30 µM). Include a vehicle control (e.g., Ethanol).

• Incubation: Incubate the cells for an additional 24 hours.

• Lysis and Luminescence Measurement: Lyse the cells and measure both Firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized luciferase activity against the logarithm of the 7β,27-DHC concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Measurement of IL-17A Production in Human CD4+ T Cells

This protocol details the procedure for assessing the effect of 7β,27-DHC on Th17 differentiation.

Objective: To measure the increase in IL-17A secretion from human naïve CD4+ T cells after treatment with 7β,27-DHC under Th17-polarizing conditions.

Materials:

• Cells: Isolated human naïve CD4+ T cells (from peripheral blood mononuclear cells).

• Reagents:

  • 7β,27-dihydroxycholesterol (300 nM).[1]

  • Th17-polarizing cytokines: IL-6, IL-23, TGF-β.

  • Anti-CD3 and Anti-CD28 antibodies (for T cell activation).

  • RPMI-1640 medium supplemented with 10% FBS, L-glutamine, and antibiotics.

  • Human IL-17A ELISA kit.

Methodology:

• T Cell Activation and Polarization: Culture isolated naïve CD4+ T cells in plates pre-coated with anti-CD3 antibody. Add soluble anti-CD28 antibody and the Th17-polarizing cytokine cocktail to the culture medium.

• Compound Treatment: Simultaneously, treat the cells with 300 nM 7β,27-DHC or a vehicle control.

• Incubation: Culture the cells for 3-5 days to allow for differentiation and cytokine production.

• Supernatant Collection: After the incubation period, centrifuge the plates and collect the cell culture supernatants.

• ELISA: Quantify the concentration of IL-17A in the collected supernatants using a human IL-17A ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the concentration of IL-17A in the supernatants from 7β,27-DHC-treated cells to that from vehicle-treated cells.

Conclusion and Future Directions

7β,27-dihydroxycholesterol is a potent, endogenous agonist of RORγ and RORγt, establishing it as a key biomolecule in the regulation of Th17 cell-mediated immunity. Its ability to drive IL-17A production highlights its potential role in both protective immunity and the pathophysiology of autoimmune diseases. The enzymatic control of its availability by 11β-HSDs presents a sophisticated layer of local, pre-receptor regulation.

For drug development professionals, the 7β,27-DHC-RORγt axis represents a compelling target. The development of antagonists that can block this interaction may offer therapeutic benefits for a range of inflammatory and autoimmune disorders. Conversely, understanding the structure-activity relationship of this natural ligand could inform the design of novel RORγt agonists for applications where enhancing Th17 responses is desirable, such as in immuno-oncology or vaccine development. Further research is warranted to fully elucidate the metabolic network of 7β,27-DHC and its broader physiological and pathological roles.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7 alpha-hydroxylation of 27-hydroxycholesterol: biologic role in the regulation of cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7alpha,27-Dihydroxycholesterol|High Purity|For Research [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. discovery.researcher.life [discovery.researcher.life]

The Emergence of 7β,27-Dihydroxycholesterol as a Key Signaling Molecule in Immunity and Disease

For Immediate Release: Researchers have identified 7β,27-dihydroxycholesterol (7β,27-OHC), an oxidized derivative of cholesterol, as a potent and selective signaling molecule with significant implications for the immune system and the progression of various diseases. This technical guide provides an in-depth overview of the discovery, signaling pathways, and experimental methodologies related to this critical oxysterol, tailored for researchers, scientists, and professionals in drug development.

Core Discovery and Function

7β,27-dihydroxycholesterol has been established as a natural agonist for the Retinoic acid receptor-related orphan receptor gamma t (RORγt), a master regulator of T helper 17 (Th17) cell differentiation.[1] Th17 cells are a subset of T helper cells that play a crucial role in host defense against extracellular pathogens and are also implicated in the pathogenesis of autoimmune diseases. The discovery of 7β,27-OHC as an endogenous ligand for RORγt provides a critical link between lipid metabolism and immune regulation.

The synthesis of 7β,27-OHC is a multi-step enzymatic process. Cholesterol is first hydroxylated at the 27th position by the enzyme CYP27A1 to form 27-hydroxycholesterol (B1664032) (27-OHC).[2][3] Subsequently, 27-OHC is hydroxylated at the 7β position by the enzyme CYP7B1 to yield 7β,27-dihydroxycholesterol.[2][3][4] This biosynthetic pathway highlights key enzymatic targets for potentially modulating the levels of this signaling molecule.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the interaction of 7β,27-dihydroxycholesterol and related oxysterols with their receptors, as well as their concentrations in biological samples.

Table 1: Binding Affinities and Potency of Oxysterols for RORγt

Oxysterol	Binding Affinity (Ki, nM)	Cell-based Reporter Assay (EC50, nM)
7β,27-dihydroxycholesterol	120	691 (RORγ), 1,045 (RORγt)[5]
7α,27-dihydroxycholesterol	1,008	-
25-hydroxycholesterol	280	-
Data sourced from Soroosh et al., 2014.[1]

Table 2: Endogenous Concentrations of 27-Hydroxylated Oxysterols

Oxysterol	Tissue/Cell Type	Concentration Range
7β,27-dihydroxycholesterol	Mouse Spleen	~3–12 nM
7α,27-dihydroxycholesterol	Mouse Spleen	~1–35 nM
7α,27-dihydroxycholesterol	Human Plasma (healthy individuals)	3.4 ± 0.1 nM
Data sourced from Soroosh et al., 2014 and Karuna et al., 2014.[1][6]

Signaling Pathways of 7β,27-Dihydroxycholesterol

The primary signaling pathway initiated by 7β,27-dihydroxycholesterol involves its direct binding to the ligand-binding domain (LBD) of the nuclear receptor RORγt. This interaction induces a conformational change in RORγt, leading to the recruitment of coactivator proteins and the dissociation of corepressor proteins.[1] The activated RORγt then binds to specific DNA sequences, known as ROR response elements (ROREs), in the promoter regions of target genes, most notably Interleukin-17 (IL-17). This transcriptional activation is a critical step in the differentiation and function of Th17 cells.

Caption: Signaling pathway of 7β,27-dihydroxycholesterol in Th17 cell differentiation.

Experimental Protocols

This section details the methodologies for key experiments involved in the study of 7β,27-dihydroxycholesterol.

Quantification of 7β,27-Dihydroxycholesterol by HPLC-ESI-MS/MS

This protocol outlines a method for the sensitive detection and quantification of dihydroxycholesterols in biological samples.

• Sample Preparation:

  • To 100 µL of plasma, add an internal standard (e.g., d7-7α,27-dihydroxycholesterol).

  • Precipitate proteins by adding 400 µL of cold ethanol (B145695) and incubating at -20°C for 30 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.[6][7]

• HPLC-ESI-MS/MS Analysis:

  • Inject the reconstituted sample onto a C18 reverse-phase HPLC column.

  • Use a gradient elution with a mobile phase consisting of A) water with 0.1% formic acid and B) acetonitrile (B52724) with 0.1% formic acid.

  • Couple the HPLC eluent to a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Monitor the specific precursor-to-product ion transitions for 7β,27-dihydroxycholesterol and the internal standard.

Caption: Workflow for the quantification of 7β,27-dihydroxycholesterol.

RORγt Ligand Binding Assay

This competitive binding assay is used to determine the affinity of 7β,27-dihydroxycholesterol for the RORγt ligand-binding domain (LBD).

• Materials:

  • Recombinant RORγt LBD protein.

  • Radiolabeled ligand (e.g., 3H-25-hydroxycholesterol).

  • Unlabeled 7β,27-dihydroxycholesterol (competitor).

  • Scintillation counting buffer and vials.

• Procedure:

  • Incubate a constant concentration of recombinant RORγt LBD with a constant concentration of 3H-25-hydroxycholesterol.

  • Add increasing concentrations of unlabeled 7β,27-dihydroxycholesterol to compete for binding.

  • After incubation to reach equilibrium, separate the protein-bound radioligand from the unbound radioligand (e.g., using a filter-binding assay).

  • Quantify the amount of bound radioligand using liquid scintillation counting.

  • Plot the percentage of bound radioligand against the concentration of the competitor to determine the IC50, from which the Ki can be calculated.[1]

Cell-Based RORγt Reporter Assay

This assay measures the ability of 7β,27-dihydroxycholesterol to activate RORγt-mediated gene transcription in a cellular context.

• Cell Line: HEK293T cells are commonly used.

• Plasmids:

  • An expression vector for the RORγt LBD fused to a GAL4 DNA-binding domain.

  • A reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activation sequence (UAS).

• Procedure:

  • Co-transfect HEK293T cells with the RORγt-LBD-GAL4 expression vector and the GAL4-UAS-luciferase reporter plasmid.

  • Treat the transfected cells with varying concentrations of 7β,27-dihydroxycholesterol.

  • To assess antagonistic effects, cells can be co-treated with a known RORγt antagonist (e.g., ursolic acid).[1]

  • After an appropriate incubation period (e.g., 24 hours), lyse the cells and measure luciferase activity using a luminometer.

  • Normalize luciferase activity to a co-transfected control (e.g., β-galactosidase) to account for transfection efficiency.

  • Plot the normalized luciferase activity against the concentration of 7β,27-dihydroxycholesterol to determine the EC50.[5]

In Vitro Th17 Cell Differentiation Assay

This protocol is used to assess the effect of 7β,27-dihydroxycholesterol on the differentiation of naive CD4+ T cells into Th17 cells.

• Cell Isolation:

  • Isolate naive CD4+ T cells (CD4+CD62L+CD44-) from the spleens and lymph nodes of mice using magnetic-activated cell sorting (MACS).

• Differentiation Conditions:

  • Culture the naive CD4+ T cells in the presence of anti-CD3 and anti-CD28 antibodies to provide T cell receptor stimulation.

  • Add a cocktail of cytokines to promote Th17 differentiation, typically including TGF-β and IL-6.

  • Treat the cells with varying concentrations of 7β,27-dihydroxycholesterol.

• Analysis:

  • After 3-5 days of culture, restimulate the cells with PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., brefeldin A or monensin) for 4-6 hours.

  • Perform intracellular staining for IL-17A and analyze the percentage of IL-17A-producing cells by flow cytometry.[1][8]

  • Alternatively, collect the culture supernatant and measure the concentration of secreted IL-17A by ELISA.[9]

Conclusion

The discovery of 7β,27-dihydroxycholesterol as a specific endogenous ligand for RORγt has opened new avenues for understanding the interplay between cholesterol metabolism and immune responses. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the roles of this signaling molecule in health and disease. Future research in this area holds the promise of identifying novel therapeutic targets for a range of autoimmune and inflammatory disorders.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CYP7B1: One Cytochrome P450, Two Human Genetic Diseases, and Multiple Physiological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CYP7B1 - Wikipedia [en.wikipedia.org]
• 5. caymanchem.com [caymanchem.com]
• 6. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]
• 7. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isolation and Th17 Differentiation of Naïve CD4 T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]

The Role of 7α,27-Dihydroxycholesterol in Th17 Cell Differentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the role of the oxysterol 7α,27-dihydroxycholesterol in the differentiation of T helper 17 (Th17) cells. Th17 cells are a critical subset of CD4+ T helper cells implicated in host defense against extracellular pathogens and are also key pathogenic players in a range of autoimmune and inflammatory diseases. Understanding the molecular mechanisms that govern Th17 cell differentiation is therefore of paramount importance for the development of novel therapeutics. Here, we detail the function of 7α,27-dihydroxycholesterol as an endogenous agonist of the master transcriptional regulator of Th17 cells, RORγt, and provide a summary of the relevant quantitative data and experimental protocols.

7α,27-Dihydroxycholesterol as an Endogenous Agonist of RORγt

The differentiation of naïve CD4+ T cells into the Th17 lineage is critically dependent on the expression and activity of the RAR-related orphan receptor gamma t (RORγt).[1][2][3][4] RORγt orchestrates the transcriptional program that leads to the production of the signature cytokine of Th17 cells, Interleukin-17 (IL-17).[1][2][3][4] For a considerable time, RORγt was considered an orphan nuclear receptor, with its endogenous ligands remaining elusive. Seminal research has now identified specific oxysterols, including 7α,27-dihydroxycholesterol and its stereoisomer 7β,27-dihydroxycholesterol, as potent endogenous agonists of RORγt.[2][3][4]

These oxysterols bind directly to the ligand-binding domain (LBD) of RORγt, promoting the recruitment of coactivator proteins and leading to the transcriptional activation of RORγt target genes, most notably IL17A.[2][3] The interaction of 7α,27-dihydroxycholesterol with RORγt enhances the differentiation of both murine and human Th17 cells in vitro.[2][3][5]

The biosynthetic pathway for 7α,27-dihydroxycholesterol involves the enzyme sterol 27-hydroxylase (CYP27A1), a key enzyme in the alternative pathway of bile acid synthesis.[2][3][6][7][8][9][10] Studies in Cyp27a1-deficient mice have demonstrated a significant reduction in the number of IL-17-producing cells, mirroring the phenotype observed in Rorc (the gene encoding RORγt) knockout mice.[2][3] This underscores the physiological relevance of the CYP27A1-dependent production of RORγt-activating oxysterols in driving Th17 cell differentiation.

Signaling Pathways

The primary signaling pathway through which 7α,27-dihydroxycholesterol promotes Th17 cell differentiation is the direct activation of RORγt. The simplified pathway can be visualized as follows:

Caption: Biosynthesis and action of 7α,27-dihydroxycholesterol in Th17 differentiation.

It is also important to consider the broader context of nuclear receptor signaling in Th17 cells. Liver X receptors (LXRs), which are activated by other oxysterols, have been shown to negatively regulate Th17 differentiation.[11][12][13][14][15] LXR activation can lead to a decrease in RORγt expression, suggesting a potential crosstalk between these two nuclear receptor pathways in fine-tuning Th17 cell responses.[11][13]

Quantitative Data Summary

The following tables summarize the key quantitative data from the literature regarding the interaction of 7α,27-dihydroxycholesterol and its stereoisomer with RORγt and their effects on Th17 cell differentiation.

Parameter	7β,27-Dihydroxycholesterol	7α,27-Dihydroxycholesterol	Reference
Binding Affinity (Ki) for RORγt	120 nM	1,008 nM	[16][17]
EC50 in RORγ Reporter Assay	0.2 µM	0.8 µM	[16]

Table 1: Binding Affinity and Potency of 27-Hydroxycholesterols for RORγt.

Cell Type	Oxysterol Concentration	Effect	Reference
Murine CD4+ T cells	6 µM	Increased IL-17A producing cells	[5]
Human naïve CD4+ T cells	0.3 µM	Enhanced differentiation to IL-17 producing Th17 cells	[5][17]
In vivo (mice)	60 mg/kg (s.c.)	Increased IL-17 production	[17]

Table 2: Effective Concentrations of 27-Hydroxycholesterols in Th17 Differentiation Assays.

Experimental Protocols

In Vitro Differentiation of Murine Th17 Cells

This protocol is adapted from established methods for the in vitro differentiation of murine naïve CD4+ T cells into Th17 cells.[18][19][20][21]

Materials:

• Naïve CD4+ T cells (CD4+CD62L+CD44-) isolated from mouse spleen and lymph nodes.

• Complete RPMI-1640 medium (supplemented with 10% FBS, penicillin/streptomycin, L-glutamine, and 2-mercaptoethanol).

• Plate-bound anti-CD3 (e.g., clone 2C11, 2-5 µg/mL) and anti-CD28 (e.g., clone 37.51, 2 µg/mL) antibodies.

• Murine Th17 polarizing cytokines:

  • Recombinant mouse IL-6 (20-50 ng/mL)

  • Recombinant human TGF-β1 (2-20 ng/mL)

• Neutralizing antibodies:

  • Anti-mouse IL-4 (10 µg/mL)

  • Anti-mouse IFN-γ (10 µg/mL)

• 7α,27-Dihydroxycholesterol (or 7β,27-Dihydroxycholesterol) dissolved in a suitable solvent (e.g., DMSO).

Procedure:

• Coat a 48-well or 96-well tissue culture plate with anti-CD3 and anti-CD28 antibodies overnight at 4°C.

• Wash the plate with sterile PBS to remove unbound antibodies.

• Seed naïve CD4+ T cells at a density of 2.5 x 10^5 cells/well in the pre-coated plate.

• Add the Th17 polarizing cytokine cocktail and neutralizing antibodies to the culture medium.

• Add 7α,27-dihydroxycholesterol to the desired final concentration (e.g., 6 µM). An equivalent volume of the solvent should be added to the control wells.

• Culture the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• After the culture period, cells can be harvested for analysis of IL-17 production by intracellular cytokine staining and flow cytometry, or the supernatant can be collected for ELISA.

In Vitro Differentiation of Human Th17 Cells

This protocol is based on methods for the differentiation of human naïve CD4+ T cells.[1][5][22]

Materials:

• Human naïve CD4+ T cells (CD4+CD45RA+CCR7+) isolated from peripheral blood mononuclear cells (PBMCs).

• Complete RPMI-1640 medium.

• T Cell Activation/Expansion Kit (e.g., anti-CD2, anti-CD3, and anti-CD28 antibodies conjugated to beads) or plate-bound antibodies.

• Human Th17 polarizing cytokines:

  • Recombinant human IL-1β (20 ng/mL)

  • Recombinant human IL-6 (30 ng/mL)

  • Recombinant human IL-23 (30 ng/mL)

  • Recombinant human TGF-β1 (2.25 ng/mL)

• Neutralizing antibodies:

  • Anti-human IL-4 (2.5 µg/mL)

  • Anti-human IFN-γ (1 µg/mL)

• 7α,27-Dihydroxycholesterol (or 7β,27-Dihydroxycholesterol) in a suitable solvent.

Procedure:

• Isolate naïve CD4+ T cells from human PBMCs.

• Activate the T cells using either plate-bound antibodies or activation beads according to the manufacturer's instructions.

• Culture the cells in the presence of the human Th17 polarizing cytokine cocktail and neutralizing antibodies.

• Add 7α,27-dihydroxycholesterol to the desired final concentration (e.g., 0.3 µM).

• Culture the cells for 7-10 days, with media changes as required.

• Analyze Th17 differentiation by assessing IL-17 production.

RORγt Ligand Binding Assay

This is a representative protocol for a competitive ligand binding assay to determine the affinity of compounds for the RORγt LBD.[16][23][24]

Materials:

• Recombinant RORγt Ligand Binding Domain (LBD) protein.

• Radiolabeled ligand (e.g., [3H]-25-hydroxycholesterol) or a fluorescently labeled ligand.

• Test compound (7α,27-dihydroxycholesterol).

• Scintillation fluid and a scintillation counter (for radiolabeled ligands) or a fluorescence polarization reader.

• Assay buffer.

Procedure:

• Incubate a constant concentration of the RORγt LBD with a constant concentration of the labeled ligand and varying concentrations of the unlabeled test compound.

• Allow the binding reaction to reach equilibrium.

• Separate the bound from the unbound labeled ligand (e.g., using filter plates).

• Quantify the amount of bound labeled ligand.

• The data is then used to calculate the IC50 of the test compound, which can be converted to a Ki value.

Conclusion

The identification of 7α,27-dihydroxycholesterol as an endogenous agonist of RORγt has provided a crucial piece in the puzzle of Th17 cell biology.[2][3][4] This discovery not only deepens our understanding of the physiological regulation of this important T cell subset but also opens up new avenues for therapeutic intervention in autoimmune and inflammatory diseases. The development of small molecule modulators that target the RORγt-oxysterol axis holds significant promise for the treatment of Th17-mediated pathologies. Further research into the intricate regulation of 7α,27-dihydroxycholesterol biosynthesis and its interplay with other signaling pathways will be critical in fully harnessing the therapeutic potential of this pathway.

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for investigating the effect of 7α,27-dihydroxycholesterol on Th17 cell differentiation.

Caption: A typical workflow for studying the impact of 7α,27-dihydroxycholesterol on Th17 differentiation.

References

• 1. Protocol for the Differentiation and Characterization of Human Th17 Cells: R&D Systems [rndsystems.com]
• 2. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Up to date on cholesterol 7 alpha-hydroxylase (CYP7A1) in bile acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Additional pathways of sterol metabolism: Evidence from analysis of Cyp27a1−/− mouse brain and plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mutational Analysis of CYP27A1: Assessment of 27-Hydroxylation of Cholesterol and 25-Hydroxylation of Vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Downregulation of Cyp7a1 by Cholic Acid and Chenodeoxycholic Acid in Cyp27a1/ApoE Double Knockout Mice: Differential Cardiovascular Outcome [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Liver X receptor (LXR) mediates negative regulation of mouse and human Th17 differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Liver X receptor regulates Th17 and RORγt+ Treg cells by distinct mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. JCI - Nuclear receptors take center stage in Th17 cell–mediated autoimmunity [jci.org]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. medchemexpress.com [medchemexpress.com]
• 18. TH17 differentiation from naïve CD4 T cells [bio-protocol.org]
• 19. Isolation and Th17 Differentiation of Naïve CD4 T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. resources.revvity.com [resources.revvity.com]
• 21. A Simple and Robust Protocol for in vitro Differentiation of Mouse Non-pathogenic T Helper 17 Cells from CD4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 23. Identification of Natural RORγ Ligands that Regulate the Development of Lymphoid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. indigobiosciences.com [indigobiosciences.com]

Endogenous Ligands for RORγ and RORγt: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retinoic acid receptor-related orphan receptor gamma (RORγ) and its thymus-specific isoform, RORγt, are nuclear receptors that play pivotal roles in a variety of physiological processes. RORγ is broadly expressed and involved in metabolic regulation, while RORγt is a master regulator of T helper 17 (Th17) cell differentiation and is crucial for the development of lymphoid tissues.[1] Consequently, these receptors have emerged as significant therapeutic targets for autoimmune diseases, inflammation, and certain cancers. Understanding the endogenous molecules that modulate their activity is paramount for the development of novel therapeutics. This guide provides a comprehensive overview of the known endogenous ligands for RORγ and RORγt, detailed experimental protocols for their study, and a summary of their quantitative binding data.

Endogenous Ligands: Cholesterol Metabolites Take Center Stage

The ligand-binding pocket of RORγ is constitutively active, suggesting the presence of endogenous agonists that stabilize this active conformation.[2] Research has identified several classes of endogenous lipids, primarily intermediates of the cholesterol biosynthesis pathway and various oxysterols, as bona fide ligands for RORγ and RORγt. These molecules can act as agonists, enhancing the transcriptional activity of the receptor, or as inverse agonists, repressing its basal activity.

Cholesterol Biosynthetic Intermediates (CBIs) as Agonists

A significant body of evidence points to cholesterol biosynthetic intermediates (CBIs) as key endogenous agonists for RORγt.[1] These molecules are necessary and sufficient to drive RORγt-dependent transcription.[1] Specific CBIs that have been shown to bind to and activate RORγ include:

• Zymosterone

• Zymosterol

• 7-Dehydrocholesterol (7-DHC)

• Desmosterol

Lanosterol and cholesterol itself are considered weak agonists.[3] The intracellular concentrations of these CBIs are often sufficient to occupy a majority of RORγ receptors, suggesting a direct physiological role in regulating RORγt activity.[1]

Oxysterols: A Diverse Class of Modulators

Oxysterols, which are oxidized derivatives of cholesterol, represent another major class of endogenous RORγ ligands with a broader range of activities, including both agonism and inverse agonism.

Agonistic Oxysterols:

Several hydroxycholesterols have been identified as potent agonists of RORγ, promoting the recruitment of coactivators. These include:

• 20α-hydroxycholesterol (20α-HC) [4]

• 22(R)-hydroxycholesterol (22R-HC) [4]

• 25-hydroxycholesterol (25-HC) [4][5]

• 27-hydroxycholesterol (27-HC) [6]

• 7β,27-dihydroxycholesterol (7β,27-OHC) [6]

Among these, 7β,27-OHC has been highlighted as a potent and selective agonist that can drive Th17 cell differentiation.[6]

Inverse Agonistic Oxysterols:

In contrast, certain 7-oxygenated sterols and other oxysterols can act as inverse agonists, repressing the constitutive activity of RORγ. These include:

• 7α-hydroxycholesterol (7α-OHC)

• 7β-hydroxycholesterol (7β-OHC)

• 7-ketocholesterol (7-KC)

• 24S-hydroxycholesterol (cerebrosterol) [4]

• 24(S),25-epoxycholesterol

These molecules have been shown to bind to RORγ with high affinity and suppress its transcriptional activity.

Quantitative Data on Endogenous Ligand Binding

The following tables summarize the reported binding affinities and functional potencies of various endogenous ligands for RORγ.

Table 1: Agonistic Ligands - Binding Affinity and Potency

Ligand	Assay Type	Parameter	Value (nM)	Reference
20α-hydroxycholesterol	Coactivator Recruitment (AlphaScreen)	EC50	~20-40	[5]
22(R)-hydroxycholesterol	Coactivator Recruitment (AlphaScreen)	EC50	~20-40	[5]
25-hydroxycholesterol	Coactivator Recruitment (AlphaScreen)	EC50	~20-40	[5]
Cholesterol	Coactivator Recruitment (AlphaScreen)	EC50	~200	[5]
7β,27-dihydroxycholesterol	Radioligand Binding (Competition)	Ki	120	[6]
27-hydroxycholesterol	Radioligand Binding (Competition)	Ki	280	[6]
7α,27-dihydroxycholesterol	Radioligand Binding (Competition)	Ki	1008	[6]
Desmosterol	Radioligand Binding (Competition)	Kd	<150	[1]
Zymosterol	Radioligand Binding (Competition)	Kd	<150	[1]
7-Dehydrocholesterol	Radioligand Binding (Competition)	Kd	<150	[1]

Table 2: Inverse Agonistic Ligands - Binding Affinity and Potency

Ligand	Assay Type	Parameter	Value (nM)	Reference
7α-hydroxycholesterol	Radioligand Binding (Competition)	Ki	~10-20
7β-hydroxycholesterol	Radioligand Binding (Competition)	Ki	~10-20
7-ketocholesterol	Radioligand Binding (Competition)	Ki	~10-20
24S-hydroxycholesterol	Radioligand Binding (Competition)	Ki	~25
24(S),25-epoxycholesterol	Radioligand Binding (Competition)	Ki	20
7α-hydroxycholesterol	Reporter Gene Assay	IC50	1300-1700
7β-hydroxycholesterol	Reporter Gene Assay	IC50	700-1400
7-ketocholesterol	Reporter Gene Assay	IC50	620-2200
24S-hydroxycholesterol	Reporter Gene Assay	IC50	280

Key Signaling Pathway: RORγt in Th17 Cell Differentiation

RORγt is the master transcriptional regulator of Th17 cell differentiation. Upon activation of naive CD4+ T cells in the presence of cytokines such as TGF-β and IL-6, the expression of RORγt is induced. RORγt, along with other transcription factors like STAT3 and RORα, then drives the expression of the hallmark Th17 cytokines, including IL-17A, IL-17F, and IL-22. Endogenous agonists of RORγt, such as certain CBIs and oxysterols, are thought to be crucial for stabilizing the active conformation of the receptor and promoting the recruitment of coactivators, thereby enhancing the transcription of these target genes.

RORγt signaling pathway in Th17 cell differentiation.

Experimental Protocols

Experimental Workflow for Identifying and Characterizing Endogenous Ligands

The identification and characterization of endogenous RORγ ligands typically follow a multi-step process involving biochemical and cell-based assays.

A typical experimental workflow for ligand discovery.

Detailed Methodologies

1. Co-activator Recruitment Assay (AlphaScreen)

This assay measures the ability of a ligand to promote the interaction between the RORγ ligand-binding domain (LBD) and a co-activator peptide.

• Principle: The assay utilizes donor and acceptor beads that are brought into close proximity when the RORγ LBD binds to a co-activator peptide in the presence of an agonist ligand. Excitation of the donor bead results in the generation of singlet oxygen, which diffuses to the acceptor bead, leading to a chemiluminescent signal.

• Materials:

  • Recombinant His-tagged RORγ LBD

  • Biotinylated co-activator peptide (e.g., from SRC1/NCoA-1)

  • Streptavidin-coated donor beads

  • Anti-His antibody-conjugated acceptor beads

  • Assay buffer (e.g., 25 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% BSA)

  • 384-well white opaque microplates

  • Test compounds (endogenous ligands)

• Procedure:

  • Prepare serial dilutions of the test compounds in assay buffer.

  • In a 384-well plate, add the His-RORγ LBD and the biotinylated co-activator peptide.

  • Add the test compounds to the wells.

  • Incubate for 30 minutes at room temperature.

  • Add a mixture of streptavidin-donor beads and anti-His acceptor beads.

  • Incubate for 1-2 hours at room temperature in the dark.

  • Read the plate on an AlphaScreen-capable plate reader.

• Data Analysis: Plot the AlphaScreen signal against the logarithm of the ligand concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

2. Radioligand Binding Assay (Filtration-Based)

This assay directly measures the binding of a radiolabeled ligand to RORγ and can be used in a competition format to determine the binding affinity of unlabeled test compounds.

• Principle: A radiolabeled ligand (e.g., [³H]-25-hydroxycholesterol) is incubated with a source of RORγ (e.g., cell membranes expressing the receptor). The mixture is then filtered through a glass fiber filter, which traps the receptor-bound radioligand. The amount of radioactivity on the filter is proportional to the amount of bound ligand. In a competition assay, increasing concentrations of an unlabeled test compound are used to displace the binding of the radioligand, allowing for the determination of the test compound's inhibitory constant (Ki).

• Materials:

  • Cell membranes expressing RORγ

  • Radiolabeled ligand (e.g., [³H]-25-hydroxycholesterol)

  • Unlabeled test compounds

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Wash buffer (ice-cold assay buffer)

  • Glass fiber filters (e.g., Whatman GF/B) pre-soaked in polyethyleneimine (PEI)

  • Filtration apparatus

  • Scintillation cocktail and counter

• Procedure:

  • Prepare serial dilutions of the unlabeled test compounds.

  • In tubes or a 96-well plate, add the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.

  • For total binding, omit the unlabeled compound. For non-specific binding, include a high concentration of a known RORγ ligand.

  • Incubate to allow binding to reach equilibrium (e.g., 60 minutes at 25°C).

  • Rapidly filter the contents of each tube through a pre-soaked glass fiber filter using a vacuum filtration manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

3. Cell-Based Reporter Gene Assay

This assay measures the ability of a ligand to modulate the transcriptional activity of RORγ in a cellular context.

• Principle: Cells are co-transfected with two plasmids: one expressing a fusion protein of the RORγ LBD and the GAL4 DNA-binding domain, and another containing a luciferase reporter gene under the control of a GAL4 upstream activating sequence (UAS). If a ligand activates the RORγ LBD, the fusion protein binds to the UAS and drives the expression of luciferase, which can be measured as a luminescent signal.

• Materials:

  • HEK293T cells or other suitable cell line

  • Expression plasmid for GAL4-RORγ LBD fusion protein

  • Reporter plasmid with a GAL4 UAS driving a luciferase gene

  • Transfection reagent

  • Cell culture medium

  • Test compounds

  • Luciferase assay reagent

• Procedure:

  • Seed cells in a 96-well plate.

  • Co-transfect the cells with the GAL4-RORγ LBD expression plasmid and the luciferase reporter plasmid.

  • After 24 hours, treat the cells with serial dilutions of the test compounds.

  • Incubate for another 18-24 hours.

  • Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Normalize the luciferase activity to a control (e.g., vehicle-treated cells). Plot the normalized activity against the logarithm of the ligand concentration to determine EC50 (for agonists) or IC50 (for inverse agonists) values.

Conclusion

The identification of cholesterol biosynthetic intermediates and oxysterols as endogenous ligands for RORγ and RORγt has significantly advanced our understanding of how these critical nuclear receptors are regulated. This knowledge provides a foundation for the rational design of synthetic modulators with therapeutic potential. The experimental protocols detailed in this guide offer a robust framework for researchers to further investigate the complex interplay between these endogenous ligands and RORγ/RORγt, paving the way for novel drug discovery efforts targeting a range of immune and metabolic diseases.

References

• 1. Identification of Natural RORγ Ligands that Regulate the Development of Lymphoid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural studies unravel the active conformation of apo RORγt nuclear receptor and a common inverse agonism of two diverse classes of RORγt inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Action of RORs and Their Ligands in (Patho)physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural Basis for Hydroxycholesterols as Natural Ligands of Orphan Nuclear Receptor RORγ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ligand regulation of retinoic acid receptor-related orphan receptors: implications for development of novel therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biosynthesis of 7β,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of 7β,27-dihydroxycholesterol (7β,27-DHC), a critical oxysterol involved in various physiological processes. This document details the enzymatic steps, intermediates, and regulatory mechanisms, presenting quantitative data in structured tables, outlining experimental protocols, and visualizing key pathways.

Introduction to 7β,27-Dihydroxycholesterol

7β,27-Dihydroxycholesterol is a dihydroxylated derivative of cholesterol that has emerged as a significant signaling molecule. It is recognized as a potent endogenous agonist for the RAR-related orphan receptor gamma (RORγ), a nuclear receptor that plays a crucial role in immune responses, particularly in the differentiation of Th17 cells. Furthermore, 7β,27-DHC has been identified as a necessary activator for the polycystin ion channel complex, highlighting its importance in renal physiology and the pathology of diseases like autosomal dominant polycystic kidney disease (ADPKD). Given its roles in immunity and kidney function, the biosynthetic pathway of 7β,27-DHC is a key area of interest for therapeutic development.

The Biosynthetic Pathway of 7β,27-Dihydroxycholesterol

The synthesis of 7β,27-DHC from cholesterol is a multi-step enzymatic process. While research is ongoing to fully elucidate all aspects of this pathway, a primary route has been identified involving a series of oxidation and reduction reactions catalyzed by specific enzymes.

The proposed primary biosynthetic pathway involves the following key steps:

• Conversion of 7-Dehydrocholesterol (B119134) to 7-Ketocholesterol (B24107): The pathway can be initiated from 7-dehydrocholesterol, a precursor of cholesterol. The enzyme Cytochrome P450 7A1 (CYP7A1) catalyzes the oxidation of 7-dehydrocholesterol to 7-ketocholesterol.

• 27-Hydroxylation of 7-Ketocholesterol: The intermediate, 7-ketocholesterol, then undergoes hydroxylation at the 27th position. This reaction is catalyzed by the mitochondrial enzyme Sterol 27-hydroxylase (CYP27A1), leading to the formation of 7-keto,27-hydroxycholesterol. Evidence suggests that CYP27A1 can metabolize 7-ketocholesterol at a significantly higher rate than cholesterol itself.

• Stereospecific Reduction to 7β,27-Dihydroxycholesterol: The final step in the synthesis is the stereospecific reduction of the 7-keto group of 7-keto,27-hydroxycholesterol to a 7β-hydroxyl group. This conversion is catalyzed by the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). The reverse reaction, the oxidation of 7β,27-DHC back to 7-keto,27-hydroxycholesterol, is catalyzed by 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2).

An alternative, though less defined, pathway may involve the initial 27-hydroxylation of cholesterol by CYP27A1 to form 27-hydroxycholesterol, which is then further metabolized to 7-keto,27-hydroxycholesterol before the final reduction step.

Mandatory Visualization 1: Biosynthesis Pathway of 7β,27-Dihydroxycholesterol

The Role of 7β,27-Dihydroxycholesterol in Interleukin-17 Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the relationship between the oxysterol 7β,27-dihydroxycholesterol (7β,27-OHC) and the production of the pro-inflammatory cytokine Interleukin-17 (IL-17). This document details the underlying molecular mechanisms, summarizes key quantitative data from seminal studies, and provides comprehensive experimental protocols relevant to the investigation of this interaction.

Introduction

Interleukin-17 is a key cytokine in the immune system, playing a critical role in host defense against certain pathogens and in the pathogenesis of numerous autoimmune and inflammatory diseases. The differentiation of naive CD4+ T cells into IL-17-producing T helper 17 (Th17) cells is a tightly regulated process. A pivotal transcription factor governing this lineage commitment is the Retinoic acid receptor-related orphan receptor gamma t (RORγt).

Recent discoveries have identified endogenous molecules that can modulate the activity of RORγt, thereby influencing Th17 cell differentiation and IL-17 production. Among these are oxysterols, oxidized derivatives of cholesterol. This guide focuses on 7β,27-dihydroxycholesterol, a naturally occurring oxysterol that has been identified as a potent and selective agonist of RORγt.[1][2] Understanding the precise role of 7β,27-OHC in regulating IL-17 production offers new avenues for therapeutic intervention in IL-17-mediated diseases.

Signaling Pathway

The primary mechanism by which 7β,27-dihydroxycholesterol stimulates IL-17 production is through its direct interaction with and activation of the nuclear receptor RORγt.

Key Steps in the Pathway:

• Biosynthesis of 7β,27-OHC: Cholesterol undergoes hydroxylation by the enzyme Cytochrome P450 27A1 (CYP27A1) to produce 27-hydroxycholesterol. Further modification, including hydroxylation at the 7β position, leads to the formation of 7β,27-OHC. Th17 cells have been shown to preferentially produce this oxysterol.[1][2]

• Binding to RORγt: 7β,27-OHC acts as a natural ligand for RORγt. It binds directly to the ligand-binding domain (LBD) of the RORγt protein located in the cytoplasm of T cells.[1][2]

• Conformational Change and Coactivator Recruitment: The binding of 7β,27-OHC induces a conformational change in the RORγt LBD. This altered conformation promotes the dissociation of corepressor proteins and facilitates the recruitment of coactivator proteins.[1][2]

• Nuclear Translocation and Transcriptional Activation: The RORγt-coactivator complex translocates to the nucleus and binds to specific DNA sequences known as ROR response elements (ROREs) in the promoter regions of target genes, most notably the gene encoding IL-17A.

• IL-17 Gene Expression: The binding of the activated RORγt complex to the IL17A promoter initiates the transcription of the gene, leading to the production and secretion of IL-17 protein. This process is central to the differentiation and effector function of Th17 cells.[1][3]

Signaling pathway of 7β,27-OHC-induced IL-17 production.

Quantitative Data

The following tables summarize quantitative data from key studies investigating the effects of 7β,27-dihydroxycholesterol on RORγt activity and IL-17 production. The data presented is primarily from Soroosh et al., 2014, PNAS, a foundational paper in this field.

Table 1: In Vitro RORγt Activity of 7β,27-Dihydroxycholesterol

Assay Type	Parameter	Value	Cell Line	Reference
RORγ Reporter Assay	EC50	0.46 ± 0.05 µM	HEK293	Soroosh et al., 2014
3H-25-OHC/RORγ LBD Competition Binding	Ki	120 ± 26 nM	Recombinant Protein	Soroosh et al., 2014

EC50 (Half-maximal effective concentration) represents the concentration of 7β,27-OHC that induces a response halfway between the baseline and maximum in the reporter assay. Ki (Inhibition constant) reflects the binding affinity of 7β,27-OHC to the RORγ ligand-binding domain.

Table 2: Effect of 7β,27-Dihydroxycholesterol on In Vitro Th17 Differentiation

Species	Cell Type	Treatment	Concentration	% of IL-17A+ Cells (of CD4+ cells)	Fold Increase vs. Vehicle	Reference
Mouse	Naive CD4+ T cells	Vehicle (DMSO)	-	~15%	-	Soroosh et al., 2014
Mouse	Naive CD4+ T cells	7β,27-OHC	2 µM	~30%	~2.0	Soroosh et al., 2014
Human	Naive CD4+ T cells	Vehicle (DMSO)	-	~10%	-	Soroosh et al., 2014
Human	Naive CD4+ T cells	7β,27-OHC	2 µM	~25%	~2.5	Soroosh et al., 2014

Cells were cultured under Th17 polarizing conditions. The percentage of IL-17A producing cells was determined by intracellular cytokine staining and flow cytometry.

Table 3: In Vivo Effect of 7β,27-Dihydroxycholesterol on IL-17 Production in Mice

Treatment Group	Cell Population	% of IL-17A+ Cells	Fold Increase vs. Vehicle	Reference
Vehicle	Splenic CD4+ T cells	~1.0%	-	Soroosh et al., 2014
7β,27-OHC (50 mg/kg, i.p.)	Splenic CD4+ T cells	~2.0%	~2.0	Soroosh et al., 2014
Vehicle	Splenic γδ T cells	~2.5%	-	Soroosh et al., 2014
7β,27-OHC (50 mg/kg, i.p.)	Splenic γδ T cells	~4.5%	~1.8	Soroosh et al., 2014

7β,27-OHC was administered intraperitoneally (i.p.) to mice daily for three days. Splenocytes were harvested and analyzed for IL-17A production by flow cytometry.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the role of 7β,27-dihydroxycholesterol in IL-17 production.

RORγt Luciferase Reporter Assay

This cell-based assay is used to quantify the ability of a compound to activate the transcriptional activity of RORγt.

Workflow for a RORγt luciferase reporter assay.

Materials:

• HEK293T cells

• Expression plasmid for a GAL4 DNA-binding domain fused to the human RORγt ligand-binding domain (GAL4-RORγt-LBD)

• Luciferase reporter plasmid containing a Gal4 Upstream Activation Sequence (UAS)

• A control plasmid expressing Renilla luciferase for normalization

• Transfection reagent (e.g., FuGENE 6)

• 7β,27-dihydroxycholesterol

• Dual-luciferase reporter assay system

• Luminometer

Protocol:

• Cell Seeding: Seed HEK293T cells in a 96-well white, clear-bottom plate at a density that will result in 80-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the GAL4-RORγt-LBD, UAS-Luciferase, and Renilla control plasmids using a suitable transfection reagent according to the manufacturer's instructions.

• Incubation: Incubate the transfected cells for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 7β,27-dihydroxycholesterol in culture medium. Remove the old medium from the cells and add the compound dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells with the compound for an additional 18-24 hours.

• Cell Lysis and Luciferase Measurement: Lyse the cells and measure both Firefly and Renilla luciferase activities sequentially using a dual-luciferase assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase signal to the Renilla luciferase signal for each well to control for transfection efficiency and cell number. Plot the normalized luciferase activity against the log of the 7β,27-OHC concentration and fit a four-parameter logistic curve to determine the EC50 value.

In Vitro Th17 Cell Differentiation and IL-17A Measurement

This protocol describes the differentiation of naive CD4+ T cells into Th17 cells and the subsequent measurement of IL-17A production.

Workflow for in vitro Th17 differentiation and analysis.

Materials:

• Naive CD4+ T cells (from human peripheral blood mononuclear cells or mouse spleen)

• 96-well flat-bottom plates

• Anti-CD3 and anti-CD28 antibodies

• Th17 polarizing cytokines: Recombinant human/mouse TGF-β1 and IL-6

• Neutralizing antibodies: Anti-IFN-γ and anti-IL-4

• 7β,27-dihydroxycholesterol

• Cell stimulation cocktail (e.g., PMA and Ionomycin)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Flow cytometry antibodies: Anti-CD4, Anti-IL-17A

• Fixation/Permeabilization buffer kit

• Flow cytometer

Protocol:

• Plate Coating: Coat a 96-well plate with anti-CD3 and anti-CD28 antibodies overnight at 4°C.

• Cell Isolation: Isolate naive CD4+ T cells from human PBMCs or mouse splenocytes using magnetic-activated cell sorting (MACS).

• Cell Culture: Wash the coated plate and seed the naive CD4+ T cells. Add the Th17 polarizing cytokine cocktail (e.g., 1-5 ng/mL TGF-β1, 20-50 ng/mL IL-6) and neutralizing antibodies (e.g., 10 µg/mL anti-IFN-γ and anti-IL-4).

• Compound Addition: Add 7β,27-dihydroxycholesterol at the desired concentrations (e.g., 0.1 - 5 µM) or vehicle control to the appropriate wells.

• Incubation: Culture the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• Restimulation: On the day of analysis, restimulate the cells for 4-5 hours with a cell stimulation cocktail (e.g., 50 ng/mL PMA, 1 µg/mL Ionomycin) in the presence of a protein transport inhibitor to allow for intracellular cytokine accumulation.

• Staining:

  • Harvest the cells and stain for the surface marker CD4.

  • Fix and permeabilize the cells using a commercial kit according to the manufacturer's protocol.

  • Perform intracellular staining for IL-17A.

• Flow Cytometry: Acquire the samples on a flow cytometer. Analyze the data by first gating on the CD4+ T cell population and then quantifying the percentage of cells that are positive for IL-17A.

Conclusion

7β,27-dihydroxycholesterol is a key endogenous modulator of the immune system, acting as a potent agonist for the master Th17 transcription factor, RORγt. By directly binding to and activating RORγt, 7β,27-OHC promotes the differentiation of Th17 cells and the subsequent production of IL-17. This mechanism has been demonstrated in both mouse and human T cells in vitro and has been shown to have in vivo relevance.

The detailed signaling pathways, quantitative data, and experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals. A thorough understanding of the 7β,27-OHC/RORγt/IL-17 axis is crucial for the rational design of novel therapeutics targeting IL-17-mediated autoimmune and inflammatory diseases. Further investigation into the regulation of 7β,27-OHC biosynthesis and its interplay with other signaling pathways will likely unveil additional therapeutic opportunities.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of Oxysterols on Immune Cells and Related Diseases [mdpi.com]
• 3. pnas.org [pnas.org]

Metabolic Precursors of 7β,27-Dihydroxycholesterol: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

7β,27-dihydroxycholesterol (7β,27-DHC) is an oxysterol increasingly recognized for its significant biological activities, including its role as a ligand for nuclear receptors and its involvement in various physiological and pathological processes. Understanding its metabolic origins is crucial for elucidating its function and for the development of novel therapeutics targeting its pathways. This technical guide provides a comprehensive overview of the metabolic precursors to 7β,27-DHC, the enzymatic pathways governing its synthesis, quantitative data on precursor concentrations and enzyme kinetics, and detailed experimental protocols for their analysis.

Metabolic Pathway of 7β,27-Dihydroxycholesterol Biosynthesis

The primary metabolic pathway for the biosynthesis of 7β,27-dihydroxycholesterol originates from cholesterol. The synthesis is a multi-step process involving oxidation and hydroxylation, primarily mediated by cytochrome P450 enzymes and hydroxysteroid dehydrogenases.

The key metabolic precursors of 7β,27-DHC are Cholesterol , 7-ketocholesterol (B24107) (7kC) , 27-hydroxycholesterol (B1664032) (27-HC) , and 7-keto,27-hydroxycholesterol (7k27OHC) .

The biosynthetic route can be summarized as follows:

• Formation of 7-ketocholesterol: Cholesterol can be oxidized to 7-ketocholesterol. This conversion can occur via non-enzymatic autooxidation or through enzymatic processes.

• Formation of 7-keto,27-hydroxycholesterol: 7-ketocholesterol is subsequently hydroxylated at the 27th position by the mitochondrial enzyme cytochrome P450 27A1 (CYP27A1) to form 7-keto,27-hydroxycholesterol[1][2][3][4].

• Stereospecific Reduction to 7β,27-dihydroxycholesterol: The final step involves the stereospecific reduction of the 7-keto group of 7-keto,27-hydroxycholesterol by the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) to yield 7β,27-dihydroxycholesterol[5]. The reverse reaction, the oxidation of 7β,27-DHC back to 7k27OHC, is catalyzed by 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2) [5].

Biosynthesis of 7β,27-dihydroxycholesterol.

Quantitative Data

This section summarizes the available quantitative data for the precursors of 7β,27-dihydroxycholesterol and the enzymes involved in its biosynthesis.

Table 1: In Vivo and In Vitro Concentrations of 7β,27-Dihydroxycholesterol Precursors

Compound	Matrix	Species	Concentration	Reference
7-ketocholesterol	Plasma	Human	2.63-30.47 ng/mL	[6]
7-ketocholesterol	Aortic Wall	Mouse	1.41 ± 0.81 ng/mg	[7]
7β-hydroxycholesterol	Aortic Wall	Mouse	0.16 ± 0.06 ng/mg	[7]
7-ketocholesterol	Plasma	Mouse	91.3 ± 22.3 nM	[8][9]
7β-hydroxycholesterol	Plasma	Mouse	22.6 ± 5.7 nM	[8][9]
7-ketocholesterol	Cell Culture Media	Human (MCF-7 cells)	7.5 µM (experimental)	[10][11]
27-hydroxycholesterol	Cell Culture Media	Human (MCF-7 cells)	2.5 µM (experimental)	[10][11]
27-hydroxycholesterol	Plasma	Human	tens of ng/mL	[12]

Table 2: Enzyme Kinetic Parameters

Enzyme	Substrate	Product	Kinetic Parameter	Value	Species	Reference
CYP27A1	7-ketocholesterol	7-keto,27-hydroxycholesterol	Metabolic Rate	4-fold higher than for cholesterol	Recombinant Human	[13]
11β-HSD1	7-keto,27-hydroxycholesterol	7β,27-dihydroxycholesterol	IC50 of substrate on cortisone (B1669442) reduction	357 ± 38 nM	Human	[5]
11β-HSD1	7-keto,27-hydroxycholesterol	7β,27-dihydroxycholesterol	IC50 of substrate on cortisone reduction	36 ± 2 nM	Mouse	[5]
11β-HSD2	7β,27-dihydroxycholesterol	7-keto,27-hydroxycholesterol	Apparent Vmax	0.6 ± 0.1 nmol·h⁻¹·mg protein⁻¹	Human	[5]
11β-HSD1	7-ketocholesterol	7β-hydroxycholesterol	Km	Lower affinity than for glucocorticoids	Murine	[8][9]
11β-HSD1	7β-hydroxycholesterol	7-ketocholesterol	Ki (competitive inhibitor of corticosterone (B1669441) oxidation)	0.9 µM	Murine	[8][9]

Note: Specific Km and Vmax values for the conversion of 7-keto,27-hydroxycholesterol by 11β-HSD1 were not explicitly found in the reviewed literature, although their determination was mentioned[13].

Experimental Protocols

Accurate quantification of 7β,27-dihydroxycholesterol and its precursors is essential for research in this field. The following section provides detailed methodologies for the analysis of these oxysterols using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

References

• 1. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. In vivo interconversion of 7beta-hydroxycholesterol and 7-ketocholesterol, potential surrogate markers for oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Methods [bio-protocol.org]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the balance between 7-keto- and 7-hydroxy-oxysterols in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-ketocholesterol and 27-hydroxycholesterol decreased doxorubicin sensitivity in breast cancer cells: estrogenic activity and mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Role of 7β,27-Dihydroxycholesterol in Autoimmune Disease Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Autoimmune diseases, a class of chronic illnesses characterized by the immune system mistakenly attacking the body's own tissues, represent a significant challenge in modern medicine. A key player in the orchestra of immune cells driving this self-destructive symphony is the T helper 17 (Th17) cell. The differentiation and function of these cells are tightly controlled by the master transcription factor, RAR-related orphan receptor gamma t (RORγt). Recent research has identified a naturally occurring oxysterol, 7β,27-dihydroxycholesterol (7β,27-DHC), as a potent and selective endogenous agonist for RORγt. This discovery has opened new avenues for understanding the molecular drivers of autoimmunity and for the development of novel therapeutic interventions. This technical guide provides an in-depth overview of the role of 7β,27-DHC in the context of autoimmune disease models, focusing on its mechanism of action, its impact on immune responses, and the experimental methodologies used to investigate its function.

Mechanism of Action: 7β,27-Dihydroxycholesterol as a RORγt Agonist

7β,27-Dihydroxycholesterol is a cholesterol metabolite that functions as a natural ligand for the nuclear receptor RORγt.[1][2] Its binding to the ligand-binding domain of RORγt initiates a conformational change in the receptor, promoting the recruitment of coactivator proteins and leading to the transcription of target genes.[3] The primary and most well-characterized downstream effect of RORγt activation is the induction of the signature cytokine of Th17 cells, Interleukin-17A (IL-17A), along with other pro-inflammatory molecules such as IL-17F, IL-22, and the chemokine receptor CCR6.[4][5]

The activation of RORγt by 7β,27-DHC is a critical step in the differentiation of naïve CD4+ T cells into the Th17 lineage.[1] This process is typically initiated by signals from cytokines such as TGF-β and IL-6, which induce the expression of RORγt.[5] 7β,27-DHC then acts as a potent activator of the expressed RORγt, driving the full Th17 differentiation program and the subsequent production of pro-inflammatory cytokines that contribute to the pathogenesis of autoimmune diseases.[1] In vivo administration of 7β,27-DHC in mice has been shown to enhance IL-17 production, underscoring its role as a key driver of Th17-mediated immunity.

Signaling Pathway of RORγt in Th17 Differentiation

The signaling cascade leading to Th17 cell differentiation and function is a complex process involving multiple transcription factors and cytokines. The diagram below illustrates the central role of RORγt and its activation.

RORγt Signaling Pathway in Th17 Cell Differentiation.

Efficacy in Preclinical Autoimmune Models

Due to its pro-inflammatory action as a RORγt agonist, direct administration of 7β,27-DHC in autoimmune models is expected to exacerbate disease. While direct experimental evidence of this in models like Experimental Autoimmune Encephalomyelitis (EAE) or Collagen-Induced Arthritis (CIA) is limited, studies using transgenic mice that overexpress RORγt provide a valuable surrogate to understand the consequences of enhanced RORγt signaling.

Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most commonly used animal model for multiple sclerosis. Studies have shown that transgenic mice overexpressing RORγt (RORγt Tg) develop a significantly more severe form of EAE compared to their wild-type littermates.[6][7] This is characterized by higher clinical scores, indicating greater neurological deficit, and increased infiltration of inflammatory cells into the central nervous system.[6]

Parameter	Wild-Type Mice	RORγt Transgenic Mice	Reference
Mean Maximum Clinical Score	2.3 ± 0.3	3.3 ± 0.3	[6]
Average Day of Disease Onset	13.5 ± 0.5	15 ± 0.5	[6]
MOG-specific IL-17 Production (pg/mL)	Lower	Significantly Higher	[6]
MOG-specific IFN-γ Production (pg/mL)	Lower	Significantly Higher	[6]

Collagen-Induced Arthritis (CIA)

CIA is a widely used animal model for rheumatoid arthritis. The role of the RORγt/Th17 axis is also well-established in this model. While direct data for 7β,27-DHC is not available, studies using RORγt inhibitors have demonstrated a significant reduction in the severity of arthritis.[8][9] Conversely, it can be inferred that an agonist like 7β,27-DHC would likely worsen the disease. Overexpression of RORγt has been shown to induce greater IL-17 production in CIA mice, correlating with disease severity.[10]

Parameter	Vehicle Control	RORγt Inhibitor (SR2211)	Reference
Joint CIA Score	High	Significantly Reduced	[9]
IL-17 Levels in Joints	High	Significantly Reduced	[8]
IFN-γ Levels in Draining Lymph Nodes	Lower	Significantly Increased	[8]

Key Experimental Protocols

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

Materials:

• Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• 8-12 week old female C57BL/6 mice

Procedure:

• Prepare an emulsion of MOG35-55 in CFA.

• On day 0, immunize mice subcutaneously at two sites on the flank with the MOG/CFA emulsion.

• On day 0 and day 2, administer PTX intraperitoneally.

• Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization.

• Score the disease severity based on a standardized scale (0-5):

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness

  • 3: Hind limb paralysis

  • 4: Hind and forelimb paralysis

  • 5: Moribund state

Induction of Collagen-Induced Arthritis (CIA)

Materials:

• Bovine Type II Collagen

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• 8-10 week old male DBA/1 mice

Procedure:

• Prepare an emulsion of bovine type II collagen in CFA.

• On day 0, immunize mice intradermally at the base of the tail with the collagen/CFA emulsion.

• On day 21, administer a booster immunization with an emulsion of bovine type II collagen in IFA.

• Monitor mice daily for the onset and severity of arthritis starting from day 21.

• Score each paw for arthritis severity on a scale of 0-4:

  • 0: No evidence of erythema or swelling

  • 1: Erythema and mild swelling confined to the tarsals or ankle joint

  • 2: Erythema and mild swelling extending from the ankle to the tarsals

  • 3: Erythema and moderate swelling extending from the ankle to the metatarsal joints

  • 4: Erythema and severe swelling encompass the ankle, foot, and digits

• The total arthritis score per mouse is the sum of the scores for all four paws (maximum score of 16).

Experimental Workflow for In Vivo Compound Testing

The following diagram outlines a general workflow for evaluating the efficacy of a test compound (agonist or antagonist) in a mouse model of autoimmune disease.

General Workflow for In Vivo Testing of Immunomodulators.

Conclusion and Future Directions

7β,27-Dihydroxycholesterol is a key endogenous modulator of the immune system through its potent agonistic activity on RORγt. Its role in driving Th17 cell differentiation and IL-17 production places it at the center of the pathogenesis of several autoimmune diseases. While direct in vivo studies of 7β,27-DHC in autoimmune models are not extensively reported, evidence from RORγt overexpression models strongly suggests its potential to exacerbate disease.

For drug development professionals, the 7β,27-DHC-RORγt axis represents a critical pathway to target. The development of small molecule inhibitors (antagonists or inverse agonists) of RORγt holds significant promise for the treatment of a range of autoimmune conditions. The experimental models and protocols detailed in this guide provide a robust framework for the preclinical evaluation of such novel therapeutics. Future research should focus on further elucidating the precise physiological and pathological concentrations of 7β,27-DHC in different tissues and disease states, which will be crucial for understanding its contribution to autoimmune pathology and for the development of targeted therapies that can effectively and safely modulate this important pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Effects of RORγt overexpression on the murine central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sox5 and c-Maf cooperatively induce Th17 cell differentiation via RORγt induction as downstream targets of Stat3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RORγt and RORα signature genes in human Th17 cells | PLOS One [journals.plos.org]
• 5. Frontiers | Transcriptional Regulators of T Helper 17 Cell Differentiation in Health and Autoimmune Diseases [frontiersin.org]
• 6. RORγt, but not T-bet, Overexpression Exacerbates an Autoimmune Model for Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacological repression of RORγ is therapeutic in the collagen-induced arthritis experimental model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

The Role of CYP27A1 in the Biosynthesis of 7β,27-Dihydroxycholesterol: A Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: 7β,27-dihydroxycholesterol (7β,27-DHC) is an important signaling oxysterol involved in immune regulation and ion channel activation. Its biosynthesis is a multi-step process where the mitochondrial enzyme sterol 27-hydroxylase, Cytochrome P450 Family 27 Subfamily A Member 1 (CYP27A1), plays a critical, albeit indirect, role. This technical guide delineates the enzymatic pathway leading to 7β,27-DHC, focusing on the function of CYP27A1. It details the biological significance of 7β,27-DHC as a potent endogenous ligand for the retinoid-related orphan receptor gamma t (RORγt) and an essential activator of the polycystin ion channel complex.[1][2] Furthermore, this document provides quantitative data on enzyme kinetics and oxysterol concentrations, along with detailed experimental protocols for assessing CYP27A1 activity and quantifying oxysterols, to support further research and development in this area.

Introduction to CYP27A1 (Sterol 27-Hydroxylase)

CYP27A1, commonly known as sterol 27-hydroxylase, is a key mitochondrial cytochrome P450 monooxygenase.[3] While expressed in most tissues, it has a well-established function in the liver as the initiating enzyme in the "alternative" or "acidic" pathway of bile acid synthesis. In this pathway, CYP27A1 catalyzes the hydroxylation of cholesterol at the C27 position of the sterol side chain to produce 27-hydroxycholesterol (B1664032) (27-HC).[4]

CYP27A1 exhibits broad substrate specificity, acting on a variety of sterols beyond cholesterol. It can metabolize intermediates of cholesterol synthesis, plant sterols, and other oxysterols.[3][5][6] Notably, it hydroxylates 7-ketocholesterol (B24107) (7kC), a product of cholesterol autooxidation, to 7-keto,27-hydroxycholesterol (7k27OHC).[7] This activity is central to its role in the biosynthesis of 7β,27-DHC. Mutations in the CYP27A1 gene lead to cerebrotendinous xanthomatosis (CTX), a lipid storage disorder characterized by cholestanol (B8816890) accumulation and increased levels of 7-ketocholesterol, underscoring the enzyme's importance in sterol metabolism.[8][7]

The Multi-Step Biosynthesis of 7β,27-Dihydroxycholesterol

The formation of 7β,27-DHC is not a direct conversion from cholesterol but rather a multi-enzyme pathway involving sequential modifications of the sterol nucleus and side chain. CYP27A1's primary function is the C27-hydroxylation step.

The proposed pathway involves two key stages:

• C7-Oxygenation of Cholesterol: Cholesterol is first converted to a C7-oxygenated intermediate, primarily 7-ketocholesterol (7kC). This can occur non-enzymatically under conditions of oxidative stress or via other enzymatic pathways.[8]

• Sequential Hydroxylation and Reduction: The C7-oxygenated intermediate then undergoes further modification.

  • Role of CYP27A1: CYP27A1 hydroxylates 7-ketocholesterol at the C27 position to form 7-keto,27-hydroxycholesterol (7k27OHC).[8]

  • Role of 11β-HSD1: The enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) subsequently catalyzes the stereospecific reduction of the 7-keto group of 7k27OHC to a 7β-hydroxyl group, yielding the final product, 7β,27-dihydroxycholesterol.[9][10]

Conversely, 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2) can catalyze the reverse oxidation reaction, converting 7β,27-DHC back to 7k27OHC, providing a mechanism for regulating the local concentration of the active ligand.[8][10]

Biosynthetic pathway of 7β,27-DHC.

Biological Significance of 7β,27-Dihydroxycholesterol

7β,27-DHC is a potent signaling molecule that modulates key physiological processes through its interaction with specific cellular receptors.

• RORγt Agonist and Immune Modulation: 7β,27-DHC is a potent and selective endogenous agonist for the nuclear receptor RORγt.[1][11][12] RORγt is the master regulator for the differentiation of T helper 17 (Th17) cells, which are critical for host defense and are implicated in the pathogenesis of autoimmune diseases. By binding to and activating RORγt, 7β,27-DHC promotes the production of interleukin-17 (IL-17).[1][12] Studies in mice deficient in Cyp27a1 show a significant reduction in IL-17-producing cells, confirming the crucial role of the CYP27A1-dependent pathway in generating this immune-modulating ligand.[1][12]

• Activation of the Polycystin Ion Channel: 7β,27-DHC has been identified as a critical endogenous activator of the polycystin ion channel complex (PC-1/PC-2).[2][13] This channel is abundantly expressed in the primary cilia of renal epithelial cells, and mutations in its constituent proteins cause Autosomal Dominant Polycystic Kidney Disease (ADPKD).[13] Research indicates that 7β,27-DHC binds to a specific pocket within the PC-2 subunit, triggering channel activation.[2][14] Pharmacological inhibition of oxysterol synthesis has been shown to reduce the channel's activity in primary cilia, highlighting a direct link between this metabolic pathway and ciliary signaling.[2][15]

Signaling functions of 7β,27-DHC.

Quantitative Data

Precise quantification is essential for studying the roles of CYP27A1 and its oxysterol products. The following tables summarize key quantitative parameters found in the literature.

Table 1: Kinetic and Binding Parameters

Parameter	Enzyme/Receptor	Substrate/Ligand	Value	Reference
Apparent Km	CYP27A1 (Rat Mitochondria)	Cholesterol	~400 µM	[16]
Apparent Km (after Proteinase K)	CYP27A1 (Rat Mitochondria)	Cholesterol	~150 µM	[16]
Ki (Competition Assay)	RORγt LBD	7β,27-DHC	120 nM	[17]
Estimated Kd	RORγt LBD	7β,27-DHC	~4 nM	[17]

| Effective Concentration | Polycystin Channel | 7β,27-DHC | 5 µM |[14] |

Table 2: Representative Oxysterol Concentrations in Biological Samples

Analyte	Matrix	Concentration (Healthy Controls)	Reference
7-Ketocholesterol	Human Plasma	< 0.03 µg/mL	[7]
7β-Hydroxycholesterol	Human Plasma	< 0.02 µg/mL	[7]
27-Hydroxycholesterol	Human Plasma	90 - 230 ng/mL	[7]
27-Hydroxycholesterol	Mouse Brain (Basal)	~0.18 µg/g	[18]
27-Hydroxycholesterol	Mouse Liver (Basal)	~0.61 µg/g	[18]

| 7α,27-Dihydroxycholesterol | Human Plasma | 3.4 ± 0.1 nM |[19][20] |

Experimental Protocols

Protocol: In Vitro CYP27A1 Activity Assay

This protocol describes a method for measuring the enzymatic activity of recombinant CYP27A1 by quantifying the conversion of a substrate to its hydroxylated product.

Methodology:

• Enzyme Reconstitution:

  • Incubate recombinant CYP27A1 (e.g., 0.004 µM) with its essential redox partners, adrenodoxin (B1173346) (e.g., 2.0 µM) and adrenodoxin reductase (e.g., 0.5 µM), in a small volume (e.g., 70 µL) at room temperature for 10 minutes to allow the complex to form.[21]

• Reaction Initiation:

  • Prepare a reaction mixture in a total volume of 1 mL containing buffer (e.g., 0.5 M Na₂HPO₄), a solubilizing agent like polyvinyl alcohol, and an NADPH regenerating system.[21]

  • Add the substrate. For radiolabeling experiments, use [4-¹⁴C]cholesterol (e.g., 25 µM final concentration, spiked with 0.025 µCi).[21] For non-radioactive assays, use an unlabeled sterol like 7-ketocholesterol.

  • Initiate the reaction by adding the reconstituted enzyme complex and incubate at 37°C for a defined period (e.g., 10-60 minutes).

• Reaction Termination and Extraction:

  • Stop the reaction by adding a solvent mixture, typically methanol:chloroform (2:1, v/v).[22]

  • Vortex and centrifuge to separate the phases. Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• Analysis:

  • Reconstitute the dried lipid extract in a suitable mobile phase.

  • Separate the substrate and product(s) using High-Performance Liquid Chromatography (HPLC).[21]

  • Quantify the product formation. For radiolabeled experiments, use liquid scintillation counting of the collected HPLC fractions. For non-labeled experiments, use mass spectrometry (LC-MS/MS) for detection and quantification.

  • Express enzyme activity as pmol or nmol of product formed per minute per mg of protein.[23]

Workflow for in vitro CYP27A1 assay.

Protocol: Quantification of Oxysterols by LC-MS/MS

This protocol outlines a general method for the sensitive and specific quantification of 7β,27-DHC and related oxysterols in biological matrices like plasma or tissue homogenates.[24][25]

Methodology:

• Sample Preparation & Internal Standards:

  • To a known amount of sample (e.g., plasma or tissue homogenate), add a solution of deuterated internal standards (e.g., 27-OHC-d5) to correct for extraction losses and matrix effects.[25]

• Lipid Extraction:

  • Perform liquid-liquid extraction. A common method is to add cold ethanol (B145695) for protein precipitation followed by extraction with a non-polar solvent like hexane.[20] An alternative is single-phase extraction with a solvent like methyl tert-butyl ether (MTBE).[25]

  • For esterified oxysterols, an initial saponification step (alkaline hydrolysis) may be required to measure total oxysterol levels.

• Solid-Phase Extraction (SPE) (Optional Cleanup):

  • To remove interfering lipids, the crude extract can be further purified using an SPE cartridge (e.g., C18). Elute the oxysterols with an appropriate solvent.[24]

• Derivatization (Optional):

  • While modern MS systems are highly sensitive, derivatization (e.g., picolinoyl ester formation) can improve ionization efficiency and chromatographic behavior for certain oxysterols. However, direct analysis is often preferred for simplicity.[25]

• LC-MS/MS Analysis:

  • Chromatography: Separate the oxysterols on a reverse-phase column (e.g., C18 or Phenyl-Hexyl) using a gradient of solvents, such as water/methanol and isopropanol/methanol, typically containing a modifier like formic acid to aid ionization.[24][25]

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. For each analyte and internal standard, pre-determine at least two specific precursor-to-product ion transitions for highly selective quantification.

• Quantification:

  • Construct a calibration curve using known concentrations of authentic standards.

  • Calculate the concentration of each oxysterol in the sample by comparing its peak area ratio relative to the internal standard against the calibration curve.

Workflow for LC-MS/MS analysis.

Conclusion

CYP27A1 is an indispensable enzyme in the metabolic pathway that produces the biologically active oxysterol 7β,27-dihydroxycholesterol. Although it does not directly synthesize the final product, its catalysis of the C27-hydroxylation of 7-ketocholesterol is a committed step in the pathway. The resulting product, 7β,27-DHC, acts as a key signaling molecule, driving Th17 cell differentiation and activating the polycystin ion channel. Understanding this intricate enzymatic network and possessing robust methods for its study are crucial for developing novel therapeutic strategies targeting autoimmune diseases, polycystic kidney disease, and other pathologies linked to oxysterol signaling.

References

• 1. pnas.org [pnas.org]
• 2. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. diseases.jensenlab.org [diseases.jensenlab.org]
• 5. On the substrate specificity of human CYP27A1: implications for bile acid and cholestanol formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. On the formation of 7-ketocholesterol from 7-dehydrocholesterol in patients with CTX and SLO - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 14. researchgate.net [researchgate.net]
• 15. biorxiv.org [biorxiv.org]
• 16. Enzyme activity assay for cholesterol 27-hydroxylase in mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. boa.unimib.it [boa.unimib.it]
• 19. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]
• 20. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Mutational Analysis of CYP27A1: Assessment of 27-Hydroxylation of Cholesterol and 25-Hydroxylation of Vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Expression and regulation of sterol 27-hydroxylase (CYP27A1) in human macrophages: a role for RXR and PPARγ ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 23. In vitro Assessment of Induction Potential | Thermo Fisher Scientific - HK [thermofisher.com]
• 24. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types | MDPI [mdpi.com]

The Orchestrator Within: A Technical Guide to the Intracellular Signaling Cascades Activated by 7β,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

Abstract

7β,27-dihydroxycholesterol (7β,27-DHC), an endogenous oxysterol, has emerged as a critical signaling molecule, orchestrating a diverse array of intracellular events with profound implications for immunology and cellular physiology. This technical guide provides an in-depth exploration of the core signaling cascades activated by 7β,27-DHC, with a particular focus on its roles as a potent agonist of the nuclear receptor RORγt and as an essential activator of the polycystin ion channel complex. We will delve into the quantitative data underpinning these interactions, detail the key experimental methodologies used to elucidate these pathways, and provide visual representations of the signaling networks and experimental workflows. This document is intended to serve as a comprehensive resource for researchers and drug development professionals seeking to understand and target the multifaceted activities of this important bioregulator.

Core Signaling Pathways of 7β,27-Dihydroxycholesterol

7β,27-DHC exerts its biological effects primarily through two well-characterized signaling pathways: the RORγt-mediated regulation of immune responses and the direct activation of the polycystin ion channel complex.

RORγt Agonism and Th17 Cell Differentiation

A substantial body of evidence identifies 7β,27-DHC as a potent and selective endogenous agonist for the Retinoic acid-related Orphan Receptor gamma t (RORγt), a master regulator of T helper 17 (Th17) cell differentiation.[1][2][3] Th17 cells are a subset of T helper cells that produce pro-inflammatory cytokines, most notably Interleukin-17 (IL-17), and play a crucial role in host defense against extracellular pathogens and in the pathogenesis of autoimmune diseases.[2][3]

The activation of RORγt by 7β,27-DHC initiates a cascade of events leading to the transcriptional upregulation of IL-17.[2][3] This process is dependent on the enzyme CYP27A1, which is involved in the generation of 7β,27-DHC.[2][3] Mice deficient in CYP27A1 exhibit a significant reduction in IL-17-producing cells, mirroring the phenotype of RORγt knockout mice.[2][3] The interaction of 7β,27-DHC with RORγt promotes the recruitment of coactivator peptides and reduces the binding of corepressor peptides to the RORγ ligand-binding domain (LBD).[3]

RORγt Signaling Pathway Activated by 7β,27-DHC

Activation of the Polycystin Ion Channel Complex

Recent groundbreaking research has identified 7β,27-DHC as an essential endogenous activator of the polycystin ion channel complex, which is composed of polycystin-1 (PC-1) and polycystin-2 (PC-2).[4][5][6] This complex is predominantly located in the primary cilia of renal epithelial cells and functions as a non-selective cation channel.[4][6] Mutations in the genes encoding PC-1 and PC-2 are the primary cause of Autosomal Dominant Polycystic Kidney Disease (ADPKD).[4][6]

7β,27-DHC activates the polycystin complex by binding to a specific pocket within the PC-2 subunit.[4][5][6] This interaction is crucial for channel gating and subsequent ion permeation.[5] Pharmacological or genetic inhibition of oxysterol biosynthesis leads to a marked reduction in polycystin channel activity in primary cilia, underscoring the physiological relevance of this signaling pathway.[4][5][6] This discovery provides a novel therapeutic avenue for ADPKD by targeting the oxysterol-binding pocket in PC-2.[5][6]

Polycystin Complex Activation by 7β,27-DHC

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the signaling activities of 7β,27-DHC.

Table 1: RORγt Binding and Activation

Parameter	Value	Cell/System	Reference
Ki for RORγt	120 nM	Cell-based reporter assays	[1]

Table 2: Polycystin Complex Activation

Parameter	Concentration of 7β,27-DHC	Effect	Cell/System	Reference
Channel Activation	5 µM	Activation of polycystin complex currents	HEK293 cells overexpressing sPC-1/2	[5]
Current Density	5 µM	sPC-1/2: ~100 pA/pF	HEK293 cells	[5]
Single-channel Conductance	1 µM	57.2 ± 1.9 pS	Excised ciliary inside-out patches (IMCD-3 cells)	[7]
2.5 µM	66.4 ± 1.0 pS	[7]
5 µM	63.75 ± 9.65 pS	[7]
50 µM	76.87 ± 4.28 pS	[7]
Open Probability	50 µM	Significantly increased at -100 mV	Excised ciliary inside-out patches (IMCD-3 cells)	[7]

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies employed to investigate the signaling functions of 7β,27-DHC.

RORγt Reporter Gene Assay

RORγt Reporter Gene Assay Workflow

Objective: To quantify the ability of 7β,27-DHC to activate RORγt-mediated transcription.

Methodology:

• Cell Culture and Transfection: Host cells (e.g., HEK293T) are cultured in appropriate media. Cells are then co-transfected with three plasmids:

  • An expression vector encoding the full-length human RORγt.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with ROR response elements (ROREs).

  • A control plasmid expressing Renilla luciferase for normalization of transfection efficiency.

• Treatment: After transfection, cells are treated with a range of concentrations of 7β,27-DHC or a vehicle control.

• Incubation: Cells are incubated for a defined period (e.g., 24-48 hours) to allow for RORγt activation and subsequent luciferase expression.

• Luciferase Assay: Cells are lysed, and the activities of both firefly and Renilla luciferases are measured using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in cell number and transfection efficiency. The fold induction of luciferase activity relative to the vehicle control is then calculated to determine the potency and efficacy of 7β,27-DHC as a RORγt agonist.

In Vitro Th17 Cell Differentiation Assay

Objective: To assess the effect of 7β,27-DHC on the differentiation of naive CD4+ T cells into Th17 cells.

Methodology:

• Isolation of Naive CD4+ T cells: Naive CD4+ T cells are isolated from the spleens and lymph nodes of mice (e.g., C57BL/6) using magnetic-activated cell sorting (MACS).

• Cell Culture and Differentiation Conditions: The isolated naive CD4+ T cells are cultured in the presence of anti-CD3 and anti-CD28 antibodies to provide T cell receptor stimulation. The culture medium is supplemented with a cocktail of cytokines and antibodies to promote Th17 differentiation (e.g., IL-6, TGF-β, anti-IL-4, and anti-IFN-γ).

• Treatment: The differentiating T cells are treated with 7β,27-DHC or a vehicle control.

• Incubation: The cells are cultured for 3-5 days.

• Analysis of Th17 Differentiation: The percentage of Th17 cells is determined by intracellular staining for IL-17A followed by flow cytometry analysis. The concentration of IL-17A in the culture supernatant can also be quantified by ELISA.

Whole-Cell and Ciliary Patch-Clamp Recordings

Patch-Clamp Recording Workflow

Objective: To directly measure the ion channel activity of the polycystin complex in response to 7β,27-DHC.[5][6][7]

Methodology:

• Cell Preparation: Cells expressing the polycystin complex (e.g., HEK293 cells overexpressing PC-1 and PC-2, or IMCD-3 cells with endogenous expression in primary cilia) are used.[5]

• Pipette Preparation: A glass micropipette with a very small tip opening is filled with an appropriate intracellular solution, which may contain 7β,27-DHC at a specific concentration.[5]

• Seal Formation: The micropipette is brought into contact with the cell membrane (either the plasma membrane for whole-cell recordings or the ciliary membrane for ciliary recordings) and a high-resistance seal (giga-seal) is formed.[5]

• Recording Configuration:

  • Whole-cell: The membrane patch under the pipette is ruptured to gain electrical access to the entire cell.

  • Excised patch (inside-out): A small patch of membrane is excised from the cell, with the intracellular face exposed to the bath solution.

• Data Acquisition: A voltage clamp protocol is applied, and the resulting ionic currents flowing through the polycystin channels are recorded using a patch-clamp amplifier.

• Data Analysis: The recorded currents are analyzed to determine various channel properties, including current-voltage (I-V) relationships, current density, single-channel conductance, and open probability.

Concluding Remarks

7β,27-dihydroxycholesterol is a pleiotropic signaling molecule that plays a pivotal role in both the immune system and in maintaining cellular homeostasis through its interactions with RORγt and the polycystin ion channel complex. The detailed understanding of these signaling cascades, supported by robust quantitative data and sophisticated experimental methodologies, opens up exciting opportunities for the development of novel therapeutic strategies. For instance, modulators of the 7β,27-DHC-RORγt axis could offer new treatments for autoimmune diseases, while compounds targeting the 7β,27-DHC binding site on PC-2 may provide a breakthrough in the management of ADPKD. Continued research into the intricate signaling networks governed by this fascinating oxysterol is sure to unveil further layers of its biological significance and therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 5. researchgate.net [researchgate.net]
• 6. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. | UCSF Cardiovascular Research Institute (CVRI) [cvri.ucsf.edu]
• 7. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]

7β,27-Dihydroxycholesterol: A Technical Guide to its Natural Sources, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

7β,27-dihydroxycholesterol (7β,27-DHC) is a cilia-enriched oxysterol, an oxidized derivative of cholesterol, that has emerged as a critical signaling molecule in key physiological pathways. Its role as an endogenous activator of the polycystin ion channel complex and its involvement in Hedgehog (Hh) signaling highlight its potential as a therapeutic target and a biomarker for diseases such as Autosomal Dominant Polycystic Kidney Disease (ADPKD). This technical guide provides an in-depth overview of the known natural sources, detailed methodologies for isolation and analysis, and the signaling pathways modulated by this important oxysterol.

Natural Sources and Endogenous Synthesis

7β,27-dihydroxycholesterol is primarily found as an endogenous metabolite in mammalian cells, with a notable enrichment in the primary cilia.[1][2] Primary cilia are microtubule-based organelles that act as cellular antennae, sensing and transducing extracellular signals. The unique lipid composition of the ciliary membrane is crucial for its function, and the concentration of specific oxysterols like 7β,27-DHC within this microenvironment is essential for proper signal transduction.

The biosynthesis of 7β,27-DHC is an enzymatic process. A key enzyme in its synthesis is 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which catalyzes the stereospecific oxo-reduction of 7-keto,27-hydroxycholesterol (7k,27-OHC) to form 7β,27-DHC.[3] This enzymatic conversion highlights a direct link between glucocorticoid metabolism and oxysterol signaling pathways.

Quantitative Data

Precise quantitative data for the concentration of 7β,27-dihydroxycholesterol in various tissues and cell types is currently limited in publicly available literature. However, studies on the related isomer, 7α,27-dihydroxycholesterol, provide some insight into the potential distribution and concentration of dihydroxycholesterols. It is important to note that the biological activities of these isomers can differ significantly.

Table 1: Concentration of 7α,27-Dihydroxycholesterol in Mouse Tissues

Tissue	Concentration (ng/g wet weight)	Method of Analysis
Plasma	Not Detected	LC-MS/MS
Cerebral Cortex	1.2 ± 0.3	LC-MS/MS
Liver	3.5 ± 0.8	LC-MS/MS

Source: Adapted from a study on oxysterol quantification in mouse tissues.[4] It is crucial to reiterate that this data is for the 7α isomer and not 7β,27-dihydroxycholesterol.

Isolation and Analysis of 7β,27-Dihydroxycholesterol

The isolation and quantification of 7β,27-DHC from biological samples require sensitive and specific analytical techniques due to its low endogenous abundance and the presence of numerous other lipid species. The most common and robust method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), often preceded by a systematic extraction and purification procedure.

Experimental Protocol: Isolation and Quantification from Cultured Cells

This protocol outlines a general procedure for the extraction, purification, and analysis of 7β,27-DHC from a pellet of cultured cells (e.g., renal epithelial cells).

Materials:

• Cell pellet

• Internal standard (e.g., d7-7β,27-dihydroxycholesterol)

• Methanol (B129727) (MeOH), HPLC grade

• Chloroform (CHCl₃), HPLC grade

• Water, LC-MS grade

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas evaporator

• LC-MS/MS system with a C18 column

Procedure:

• Homogenization and Internal Standard Spiking:

  • Resuspend the cell pellet in a known volume of ice-cold phosphate-buffered saline (PBS).

  • Add a known amount of the deuterated internal standard (d7-7β,27-dihydroxycholesterol) to the cell suspension. This is crucial for accurate quantification as it corrects for sample loss during extraction and ionization variability.

• Lipid Extraction (Folch Method):

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the cell suspension.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and disruption of cell membranes.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids, into a new tube.

• Solid Phase Extraction (SPE) for Purification:

  • Condition a C18 SPE cartridge by washing with methanol followed by water.

  • Load the lipid extract onto the conditioned SPE cartridge.

  • Wash the cartridge with a low-polarity solvent (e.g., water or a low percentage of methanol in water) to remove polar impurities.

  • Elute the oxysterols with a more non-polar solvent, such as methanol or acetonitrile.

• Derivatization (Optional but Recommended for GC-MS):

  • For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, the hydroxyl groups of 7β,27-DHC need to be derivatized to increase volatility. This is typically done by silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). For LC-MS/MS, derivatization is generally not required.

• Sample Reconstitution and LC-MS/MS Analysis:

  • Dry the eluted oxysterol fraction under a gentle stream of nitrogen.

  • Reconstitute the dried sample in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

  • Inject the sample into the LC-MS/MS system.

  • Separation is typically achieved on a C18 reversed-phase column with a gradient of mobile phases, such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile/isopropanol with 0.1% formic acid (Mobile Phase B).

  • Detection and quantification are performed using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for both the native 7β,27-DHC and the deuterated internal standard.

Signaling Pathways Involving 7β,27-Dihydroxycholesterol

7β,27-DHC is a key player in at least two significant signaling pathways: the Polycystin ion channel activation and the Hedgehog signaling pathway.

Activation of the Polycystin Ion Channel Complex

In renal epithelial cells, the polycystin-1 (PC1) and polycystin-2 (PC2) proteins form a heteromeric ion channel complex located in the primary cilia.[5] Mutations in the genes encoding these proteins lead to ADPKD. 7β,27-DHC has been identified as an essential endogenous activator of this channel complex.[5] It binds to a specific pocket within the PC2 subunit, inducing a conformational change that leads to channel opening and subsequent calcium influx. This signaling is crucial for maintaining normal kidney function.

Activation of the Polycystin-2 channel by 7β,27-Dihydroxycholesterol.

Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is fundamental during embryonic development and is also implicated in cancer. A key component of this pathway is the transmembrane protein Smoothened (SMO). In the absence of an Hh ligand, the Patched (PTCH) receptor inhibits SMO. Upon Hh binding to PTCH, this inhibition is relieved, allowing SMO to become active. Oxysterols, including 7β,27-DHC, can directly bind to and activate SMO, thereby stimulating the Hh signaling cascade, which ultimately leads to the activation of Gli transcription factors and the expression of target genes.

Activation of the Hedgehog signaling pathway by 7β,27-Dihydroxycholesterol.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of 7β,27-dihydroxycholesterol from a biological sample.

References

• 1. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types | MDPI [mdpi.com]
• 5. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]

Protocols & Analytical Methods

Application Note: Quantification of 7β,27-Dihydroxycholesterol in Biological Matrices using LC-MS/MS

Introduction

7β,27-dihydroxycholesterol (7β,27-DHC) is an important oxysterol, an oxidized derivative of cholesterol, that plays a critical role in cellular signaling. Recent studies have identified 7β,27-DHC as an essential endogenous activator of the polycystin ion channel complex, which is composed of polycystin-1 (PC-1) and polycystin-2 (PC-2).[1][2] This complex is abundantly expressed in the primary cilia of renal epithelial cells, and mutations affecting it are the primary cause of Autosomal Dominant Polycystic Kidney Disease (ADPKD).[1][3] The activation of the polycystin complex by 7β,27-DHC is specific, as structurally similar oxysterols fail to elicit the same response, suggesting the presence of a dedicated binding pocket within the channel.[4] Given its role in regulating this crucial ion channel, the ability to accurately quantify 7β,27-DHC in various biological matrices is essential for advancing research into ADPKD and developing potential therapeutics.

This application note provides a detailed protocol for the sensitive and selective quantification of 7β,27-dihydroxycholesterol using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method is applicable to a variety of biological samples, including plasma and cell lysates, and is intended for researchers, scientists, and professionals in drug development.

Signaling Pathway of 7β,27-Dihydroxycholesterol

7β,27-DHC acts as a specific ligand for the PC-2 subunit of the polycystin ion channel complex.[4] This binding event is crucial for the activation of the channel, which is believed to play a role in mechanosensation and calcium signaling within primary cilia. The specificity of this interaction highlights a direct link between oxysterol metabolism and polycystin activity, presenting a potential target for therapeutic intervention in diseases like ADPKD.[1][2]

Caption: Signaling pathway of 7β,27-DHC activating the polycystin complex.

Experimental Protocols

This protocol outlines a general procedure for the extraction and quantification of 7β,27-DHC from human plasma. Modifications may be required for other matrices like tissue homogenates or cell lysates.

Materials and Reagents

• Standards: 7β,27-Dihydroxycholesterol, 7α,27-Dihydroxycholesterol (for chromatographic confirmation).

• Internal Standard (IS): Deuterated oxysterol, e.g., 27-hydroxycholesterol-d5 (27-OHC-D5) or 24-hydroxycholesterol-d7 (24-OHC-D7).[5]

• Solvents: Methanol (B129727) (MeOH), Isopropanol (B130326) (IPA), Acetonitrile (ACN), Methyl tert-butyl ether (MTBE), n-hexane, Dichloromethane (DCM) - all HPLC or LC-MS grade.

• Reagents: Formic acid (FA), Butylated hydroxytoluene (BHT), Ultrapure water.

• Supplies: Solid Phase Extraction (SPE) cartridges (e.g., C18 or silica), microcentrifuge tubes, glass vials, nitrogen evaporator.

Sample Preparation Protocol

To prevent artificial oxidation, samples should be processed promptly, kept on ice, and an antioxidant like BHT should be used.[6]

• Sample Aliquoting: Pipette 100 µL of plasma into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 5 µL of the internal standard solution (e.g., 1 µg/mL 27-OHC-D5 in methanol) and vortex briefly.[5]

• Protein Precipitation & LLE:

  • Add 300 µL of cold methanol (containing 50 µg/mL BHT) to precipitate proteins. Vortex for 1 minute.[5][6]

  • Add 1 mL of MTBE and shake at room temperature for 1 hour to perform liquid-liquid extraction.[5]

  • Add 250 µL of ultrapure water, vortex, and allow to stand for 20 minutes to facilitate phase separation.[5]

• Centrifugation: Centrifuge the samples at 15,000 rpm for 30 minutes at 4°C.[5]

• Supernatant Collection: Carefully transfer the upper organic layer (MTBE) to a clean tube without disturbing the protein pellet.

• Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

  • Resuspend the dried extract in 50 µL of isopropanol and load onto a silica (B1680970) SPE column pre-conditioned with n-hexane.[6][7]

  • Wash with 2 mL of n-hexane followed by 4 mL of n-hexane:isopropanol (99:1, v/v) to remove cholesterol and other nonpolar lipids.[6][7]

  • Elute the oxysterols (including 7β,27-DHC) with 4 mL of dichloromethane:methanol (1:1, v/v).[6][7]

• Final Preparation: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in 100 µL of the initial mobile phase (e.g., 70% Methanol) for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: General experimental workflow for 7β,27-DHC quantification.

LC-MS/MS Parameters

The following tables provide typical starting parameters for method development. Optimization is necessary for specific instrumentation.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition
HPLC System	UPLC/UHPLC system (e.g., Waters ACQUITY, Agilent 1290)
Column	Reversed-Phase C18 or Phenyl-Hexyl (e.g., 100 x 2.1 mm, <2 µm)[5][8]
Column Temp.	30 - 40°C
Mobile Phase A	70% Methanol, 30% Water + 0.1% Formic Acid[8]
Mobile Phase B	90% Isopropanol, 10% Methanol + 0.1% Formic Acid[8]
Flow Rate	0.2 - 0.4 mL/min
Injection Vol.	5 - 10 µL

| Gradient | Multi-step gradient optimized for isomer separation (e.g., start at 30% B, ramp to 100% B over 10 min, hold, and re-equilibrate) |

Table 2: Mass Spectrometry Parameters Note: 7β,27-DHC and 7α,27-DHC are isomers and will have the same mass. Chromatographic separation is essential for differentiation. The transitions below are representative for dihydroxycholesterols.

Parameter	Recommended Condition
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex, Waters Xevo)
Ionization	Electrospray Ionization (ESI), Positive Mode[8]
Scan Type	Multiple Reaction Monitoring (MRM)
Desolvation Temp.	500°C[8]
Desolvation Gas	Nitrogen, ~900 L/hr[8]
Analyte	Precursor Ion (m/z)
7β,27-DHC	401.3 ([M+H-H₂O]⁺)
401.3 ([M+H-H₂O]⁺)
Internal Std. (d5)	406.3 ([M+H-H₂O]⁺)

Method Performance and Validation

A fully validated method should demonstrate acceptable performance across several key parameters. The following table summarizes typical results achieved for the quantification of similar dihydroxycholesterols in biological matrices.[5][9]

Table 3: Typical Method Validation Data

Parameter	Typical Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 5 ng/mL
Precision (CV%)	< 15% (Intra- and Inter-day)
Accuracy (% Bias)	Within ±15% of nominal value
Recovery	70 - 110%

| Matrix Effect | Monitored and compensated for by a stable isotope-labeled internal standard |

Conclusion

This application note details a robust and sensitive LC-MS/MS method for the quantification of 7β,27-dihydroxycholesterol. The protocol involves a combination of liquid-liquid extraction and optional solid-phase extraction for sample cleanup, followed by analysis on a reversed-phase column coupled to a triple quadrupole mass spectrometer operating in MRM mode. This method provides the necessary selectivity and sensitivity to accurately measure levels of 7β,27-DHC, enabling researchers to further investigate its physiological roles, particularly in the context of polycystic kidney disease and other ciliary functions.

References

• 1. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 2. researchgate.net [researchgate.net]
• 3. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Development and application of an LC-MS/MS method for the combined quantification of oxysterols and bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dial.uclouvain.be [dial.uclouvain.be]
• 8. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Synthesis of 7β,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the laboratory synthesis of 7β,27-Dihydroxycholesterol, a key oxysterol involved in cellular signaling. Both enzymatic and chemical synthesis routes are presented to offer flexibility based on laboratory capabilities and starting material availability.

Introduction

7β,27-Dihydroxycholesterol is a biologically active oxysterol that has been identified as a crucial endogenous activator of the polycystin ion channel complex.[1][2] This channel plays a significant role in renal physiology, and its dysfunction is linked to Autosomal Dominant Polycystic Kidney Disease (ADPKD). The availability of pure 7β,27-Dihydroxycholesterol is essential for studying its physiological roles, for use in drug screening assays, and for the development of potential therapeutics for ADPKD and other related conditions.

This document outlines two primary approaches for the synthesis of 7β,27-Dihydroxycholesterol: a highly specific enzymatic synthesis and a multi-step chemical synthesis.

Data Presentation

Table 1: Quantitative Data for the Chemical Synthesis of 7β,27-Dihydroxycholesterol (via 7-ketocholesterol (B24107) intermediate)

Step	Reactant	Reagent	Product	Yield (7β-isomer)	Yield (7α-isomer)	Reference
Reduction of 7-keto intermediate	7-ketocholesterol (100 mg)	Lithium Aluminium Hydride (LiAlH₄)	7β-hydroxycholesterol & 7α-hydroxycholesterol	72.6 mg (72.6%)	21.3 mg (21.3%)	Chicoye et al., 1968[3]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 7β,27-Dihydroxycholesterol

This protocol describes the stereospecific reduction of a 7-keto-27-hydroxycholesterol precursor using the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).

Materials:

• 7-keto,27-hydroxycholesterol (B1664032) (substrate)

• Recombinant human or mouse 11β-HSD1 (microsomal preparation or purified enzyme)

• NADPH (cofactor)

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.4, containing 1 mM EDTA)

• Quenching solution (e.g., Acetonitrile:Isopropanol, 7:3 v/v)

• Internal standard (e.g., deuterium-labeled 7β,27-dihydroxycholesterol)

• HPLC-grade solvents for purification

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, NADPH (final concentration, e.g., 1 mM), and the 11β-HSD1 enzyme preparation.

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add 7-keto,27-hydroxycholesterol (dissolved in a minimal amount of a suitable solvent like ethanol) to the reaction mixture to a final concentration of, for example, 10 µM.

  • Vortex briefly to mix.

• Incubation:

  • Incubate the reaction mixture at 37°C for 1 hour with gentle agitation.

• Reaction Quenching:

  • Stop the reaction by adding 2 volumes of ice-cold quenching solution containing the internal standard.

  • Vortex vigorously and centrifuge to pellet the precipitated protein.

• Extraction:

  • Transfer the supernatant to a new tube.

  • The product, 7β,27-dihydroxycholesterol, can be further purified from the supernatant.

• Purification:

  • Purify the 7β,27-dihydroxycholesterol using reverse-phase high-performance liquid chromatography (HPLC).

  • Use a suitable C18 column and a gradient of water and acetonitrile/methanol.

  • Monitor the elution profile at an appropriate wavelength (e.g., 210 nm) or by mass spectrometry.

• Characterization:

  • Confirm the identity and purity of the synthesized 7β,27-dihydroxycholesterol using mass spectrometry and NMR spectroscopy.

Protocol 2: Multi-Step Chemical Synthesis of 7β,27-Dihydroxycholesterol

This protocol outlines a plausible multi-step chemical synthesis starting from a protected 27-hydroxycholesterol derivative.

Step 1: Synthesis of 7-keto-27-hydroxycholesterol (Protected)

• Protection of Hydroxyl Groups:

  • Protect the 3β- and 27-hydroxyl groups of 27-hydroxycholesterol with a suitable protecting group (e.g., acetate) by reacting with acetic anhydride (B1165640) in pyridine.

• Oxidation at C-7:

  • Dissolve the protected 3β,27-diacetoxy-cholesterol in a suitable solvent system (e.g., a mixture of acetic acid, carbon tetrachloride, and water).

  • Add an oxidizing agent such as t-butyl chromate (B82759) to selectively oxidize the C-7 position to a ketone.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and extract the product.

  • Purify the resulting 7-keto-3β,27-diacetoxy-cholesterol by column chromatography.

Step 2: Reduction of the 7-keto Group and Deprotection

• Reduction:

  • Dissolve the purified 7-keto-3β,27-diacetoxy-cholesterol in a dry ether solvent (e.g., diethyl ether or THF).

  • Carefully add a solution of Lithium Aluminium Hydride (LiAlH₄) in the same solvent. This step will reduce the 7-keto group and also remove the acetate (B1210297) protecting groups.

  • The reduction of the 7-keto group with LiAlH₄ will produce a mixture of 7β- and 7α-hydroxy isomers.[3]

• Work-up:

  • After the reaction is complete (monitored by TLC), carefully quench the excess LiAlH₄ by the sequential addition of water and a sodium hydroxide (B78521) solution.

  • Filter the resulting precipitate and extract the product from the filtrate.

• Purification and Isomer Separation:

  • The crude product containing the mixture of 7β,27-dihydroxycholesterol and 7α,27-dihydroxycholesterol is purified and the isomers are separated by preparative TLC.

  • A double development system is recommended for optimal separation: first with ethyl ether-cyclohexane (90:10, v/v) and then with ethyl ether.[3]

  • Scrape the separated bands from the TLC plate and elute the products with a suitable solvent.

• Characterization:

  • Confirm the identity and stereochemistry of the final product, 7β,27-dihydroxycholesterol, using techniques such as NMR spectroscopy, mass spectrometry, and by comparing its properties with literature values.

Visualizations

Signaling Pathway

Caption: Signaling pathway of 7β,27-Dihydroxycholesterol synthesis and action.

Experimental Workflows

Caption: Workflow for the enzymatic synthesis of 7β,27-Dihydroxycholesterol.

Caption: Proposed workflow for the chemical synthesis of 7β,27-Dihydroxycholesterol.

References

• 1. Enzymatic interconversion of the oxysterols 7β,25-dihydroxycholesterol and 7-keto,25-hydroxycholesterol by 11β-hydroxysteroid dehydrogenase type 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rem.bioscientifica.com [rem.bioscientifica.com]
• 3. Synthesis, purification and characterization of 7-ketocholesterol and epimeric 7-hydroxycholesterols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cell-Based Reporter Assay for RORγ Agonist Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retinoic acid receptor-related orphan receptor gamma (RORγ) is a nuclear receptor that plays a critical role in the differentiation of T helper 17 (Th17) cells and is implicated in the pathophysiology of various autoimmune diseases.[1][2] As such, RORγ has emerged as a key therapeutic target for the development of novel immunomodulatory drugs. Cell-based reporter assays are a fundamental tool for identifying and characterizing small molecule agonists of RORγ. This application note provides a detailed protocol for a common type of RORγ reporter assay, principles of the assay, and representative data for known agonists.

The most utilized format for assessing RORγ activity is a hybrid receptor assay. In this system, the ligand-binding domain (LBD) of RORγ is fused to the DNA-binding domain (DBD) of the yeast transcription factor GAL4.[3][4][5] This chimeric receptor is expressed in a host mammalian cell line, along with a reporter plasmid containing a luciferase gene under the control of a promoter with GAL4 upstream activating sequences (UAS). When a RORγ agonist binds to the LBD of the fusion protein, the GAL4 DBD is recruited to the UAS, driving the expression of luciferase. The resulting luminescence is a quantitative measure of RORγ agonist activity.[6][7]

Signaling Pathway and Assay Principle

RORγ is a ligand-activated transcription factor. Upon binding to an agonist, the receptor undergoes a conformational change that facilitates the recruitment of coactivator proteins. This complex then binds to ROR response elements (ROREs) in the promoter regions of target genes, initiating their transcription. Key target genes of RORγ include those involved in Th17 cell differentiation and function, such as IL-17A and IL-23R.[2][8]

The cell-based reporter assay described herein recapitulates this activation process in a controlled and measurable manner.

RORγ agonist activation of the GAL4-luciferase reporter system.

Experimental Workflow

The general workflow for the RORγ agonist reporter assay involves cell plating, treatment with test compounds, incubation, and subsequent measurement of luciferase activity.

General experimental workflow for the RORγ agonist reporter assay.

Detailed Experimental Protocol

This protocol provides a generalized procedure for conducting a RORγ agonist cell-based reporter assay. Optimization may be required depending on the specific cell line and reagents used.

Materials:

• RORγ reporter cell line (e.g., HEK293T cells stably expressing a GAL4-RORγ fusion protein and a UAS-luciferase reporter)

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin)

• Assay medium (e.g., phenol (B47542) red-free medium with a reduced serum concentration)

• Test compounds and a known RORγ agonist (e.g., 25-hydroxycholesterol) as a positive control

• Vehicle control (e.g., DMSO)

• 96-well white, clear-bottom cell culture plates

• Luciferase detection reagent (e.g., Promega Dual-Glo® Luciferase Assay System)

• Luminometer plate reader

Procedure:

• Cell Plating:

  • Culture RORγ reporter cells to approximately 80% confluency.

  • Trypsinize and resuspend cells in cell culture medium.

  • Determine cell density and dilute to the desired concentration (e.g., 2.5 x 10^5 cells/mL).

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Compound Preparation:

  • Prepare a stock solution of the test compounds and the positive control in DMSO.

  • Perform serial dilutions of the compounds in assay medium to achieve the desired final concentrations. The final DMSO concentration should be kept constant across all wells (e.g., ≤ 0.1%).

• Cell Treatment:

  • After the 24-hour incubation, carefully remove the cell culture medium from the wells.

  • Add 100 µL of the prepared compound dilutions, positive control, and vehicle control to the respective wells.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 18-24 hours.

• Luciferase Assay:

  • Equilibrate the luciferase detection reagent to room temperature according to the manufacturer's instructions.

  • Remove the assay plate from the incubator and allow it to cool to room temperature.

  • Add the luciferase detection reagent to each well (typically 100 µL).

  • Incubate the plate at room temperature for 15 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence in each well using a luminometer.

  • Subtract the average background luminescence (from wells with no cells) from all other readings.

  • Normalize the data to the vehicle control (set as 0% activation) and the positive control (set as 100% activation).

  • Plot the normalized response against the log of the compound concentration.

  • Use a non-linear regression analysis (e.g., four-parameter logistic curve) to determine the EC50 value for each compound.

Data Presentation

The following table summarizes the half-maximal effective concentrations (EC50) of several known RORγ agonists determined using cell-based reporter assays.

Compound	EC50 (µM)	Cell Line	Notes	Reference
LYC-53772	0.6 ± 0.1	HEK293	Synthetic agonist	[9]
LYC-54143	0.2 ± 0.1	HEK293	Synthetic agonist	[9]
Compound 1	3.7	Not specified	Synthetic agonist	[10]
25-hydroxycholesterol	~0.15-0.5	Insect Cells	Endogenous sterol	[11]
7β,27-dihydroxycholesterol	~0.6	Not specified	Endogenous oxysterol	[12]

Logical Relationships of Assay Components

The successful execution of this assay relies on the proper interaction of its key components.

Logical relationships of the key components in the RORγ reporter assay.

Conclusion

The cell-based reporter assay for RORγ agonist activity is a robust and reliable method for screening and characterizing compounds that modulate this important nuclear receptor. The protocol and information provided in this application note offer a comprehensive guide for researchers in academia and industry to establish and perform this assay, thereby facilitating the discovery of new therapeutics for autoimmune and inflammatory diseases.

References

• 1. RAR-related orphan receptor gamma - Wikipedia [en.wikipedia.org]
• 2. Retinoic acid-related Orphan Receptor γ (RORγ): connecting sterol metabolism to regulation of the immune system and autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved Dual-Luciferase Reporter Assays for Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Bioluminescent Reporters | Reporter Gene Applications | An Introduction to Reporter Genes [promega.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthetic RORγ agonists regulate multiple pathways to enhance antitumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Identification of Natural RORγ Ligands that Regulate the Development of Lymphoid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]

Measuring 7β,27-Dihydroxycholesterol in Plasma: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

7β,27-Dihydroxycholesterol is an oxysterol, an oxidized derivative of cholesterol, that has emerged as a molecule of significant interest in immunology and pharmacology. It has been identified as a potent and selective endogenous agonist for the Retinoid-related orphan receptor gamma t (RORγt), a key transcription factor in the differentiation of Th17 cells. Th17 cells are crucial for host defense against certain pathogens but are also implicated in the pathogenesis of various autoimmune and inflammatory diseases. The ability to accurately measure the concentration of 7β,27-Dihydroxycholesterol in plasma is therefore essential for understanding its physiological and pathological roles, as well as for the development of novel therapeutics targeting RORγt signaling.

This application note provides a comprehensive overview of the methodologies for the quantification of 7β,27-Dihydroxycholesterol in plasma samples, with a primary focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for sensitive and specific small molecule analysis.

Metabolic Pathway of 7β,27-Dihydroxycholesterol

7β,27-Dihydroxycholesterol is synthesized from cholesterol through a series of enzymatic reactions. A key step in its formation involves the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which catalyzes the conversion of 7-keto,27-dihydroxycholesterol to 7β,27-Dihydroxycholesterol.

Caption: Metabolic pathway illustrating the synthesis of 7β,27-Dihydroxycholesterol.

Quantitative Data Summary

Analyte	Matrix	Concentration (ng/mL)	Concentration (nM)	Method	Reference
7α,27-Dihydroxycholesterol	Human Plasma	~1.43	~3.4	LC-ESI-MS/MS	[1][2]
7β-Hydroxycholesterol	Human Plasma	9 - 12	~22.4 - 29.9	GC-MS

Note: The concentration of 7β,27-Dihydroxycholesterol in healthy human plasma has not been definitively reported in the reviewed literature. The development and application of a validated, sensitive analytical method are required to establish its physiological range.

Experimental Protocols

The following section details a generalized protocol for the quantification of 7β,27-Dihydroxycholesterol in plasma using LC-MS/MS. This protocol is based on established methods for similar oxysterols and should be optimized and validated for the specific analyte and laboratory conditions.

Experimental Workflow

Caption: A typical workflow for the analysis of 7β,27-Dihydroxycholesterol from plasma.

Materials and Reagents

• Plasma Samples: Collected in tubes containing an anticoagulant (e.g., EDTA) and an antioxidant such as butylated hydroxytoluene (BHT) to prevent auto-oxidation.

• 7β,27-Dihydroxycholesterol Standard: Analytical grade standard for calibration curve preparation.

• Deuterated 7β,27-Dihydroxycholesterol: (e.g., 7β,27-Dihydroxycholesterol-d7) as an internal standard (IS). Note: The synthesis of this specific standard is not commercially widespread and may require custom synthesis.

• Solvents: LC-MS grade acetonitrile, methanol (B129727), ethanol, isopropanol, and water.

• Reagents: Formic acid, ammonium (B1175870) acetate.

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase cartridges (e.g., C18).

Synthesis of Deuterated Internal Standard (Conceptual)

Sample Preparation

• Thawing: Thaw plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add a known amount of deuterated 7β,27-Dihydroxycholesterol internal standard dissolved in ethanol.

• Protein Precipitation: Add 400 µL of ice-cold ethanol or acetonitrile. Vortex vigorously for 30 seconds.

• Incubation: Incubate at -20°C for 20 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a water/methanol mixture (e.g., 80:20, v/v) to remove polar impurities.

• Elution: Elute the oxysterols with 1 mL of methanol or acetonitrile.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 7β,27-Dihydroxycholesterol from other isomers and matrix components. (e.g., start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the native 7β,27-Dihydroxycholesterol and its deuterated internal standard need to be determined by infusing the pure standards.

    • Hypothetical Transition for 7β,27-Dihydroxycholesterol (M+H-2H₂O)⁺: m/z 383.3 → fragment ions.

    • Hypothetical Transition for Deuterated IS (M+H-2H₂O)⁺: m/z 390.3 → fragment ions.

  • Instrument Parameters: Optimize cone voltage, collision energy, and other source parameters for maximum sensitivity.

Data Analysis and Quantification

• Calibration Curve: Prepare a calibration curve by spiking known amounts of the 7β,27-Dihydroxycholesterol standard into a surrogate matrix (e.g., charcoal-stripped plasma).

• Quantification: Calculate the concentration of 7β,27-Dihydroxycholesterol in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Signaling Pathway Diagram

7β,27-Dihydroxycholesterol acts as an agonist for RORγt, promoting the recruitment of coactivators and initiating the transcription of target genes, such as those involved in Th17 cell differentiation and IL-17 production.

Caption: Activation of RORγt by 7β,27-Dihydroxycholesterol leading to Th17 differentiation.

Conclusion

The accurate measurement of 7β,27-Dihydroxycholesterol in plasma is a critical step in elucidating its role in health and disease. The LC-MS/MS methodology outlined in this application note provides a robust framework for its sensitive and specific quantification. Further research is warranted to establish the physiological and pathological concentration ranges of this important signaling molecule in human plasma and to develop commercially available, validated kits for its routine analysis. The protocols and information presented here serve as a valuable resource for researchers and clinicians working in the fields of immunology, inflammation, and drug discovery.

References

• 1. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]

Application Notes and Protocols: In Vivo Administration of 7β,27-Dihydroxycholesterol in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of 7β,27-Dihydroxycholesterol (7β,27-DHC) in mouse models. This document includes detailed experimental protocols, a summary of relevant quantitative data from related compounds, and visualizations of signaling pathways and experimental workflows.

Introduction

7β,27-Dihydroxycholesterol is a cilia-enriched oxysterol that has been identified as a critical activator of the polycystin complex, an ion channel composed of polycystin-1 (PC-1) and polycystin-2 (PC-2).[1][2][3] Mutations in the genes encoding these proteins lead to Autosomal Dominant Polycystic Kidney Disease (ADPKD).[1][2][3] The ability of 7β,27-DHC to activate the polycystin complex suggests its potential as a therapeutic agent for ADPKD and has spurred interest in its in vivo evaluation.[1][2] This document provides protocols and data to guide researchers in designing and executing such studies.

Data Presentation: Quantitative Data Summary

Due to the limited availability of specific in vivo quantitative data for 7β,27-dihydroxycholesterol, the following tables summarize data for related oxysterols to provide a comparative context for experimental design.

Table 1: Pharmacokinetic Parameters of 27-Hydroxycholesterol in CD1 Male Mice [4]

Parameter	Value	Units	Administration Details
Dosage	25	mg/kg	Single oral administration
Peak Plasma Time	1	hour
Basal Hepatic Concentration	0.61	µg/g of tissue
Area Under the Curve (AUC) in Liver	146.90	µg/g/h	Up to 8 hours post-dosing
Vehicle	2-hydroxypropyl-β-cyclodextrin (35% w/v) in glycerol (B35011) solution (2% w/v)

Table 2: In Vitro Bioactivity of Various Oxysterols

Oxysterol	Effect	Cell Line	Concentration	Reference
7-ketocholesterol, 7β-hydroxycholesterol	Induction of cell death, inflammation	Monocytic cells	30–100 µM	[5]
7-ketocholesterol, 7β-hydroxycholesterol	Induction of cell death, inflammation	Hippocampal neurons	10–100 nM	[5]
7α,25-dihydroxycholesterol	Induction of inflammatory response	Murine peritoneal cells	Single i.p. injection	[6]
27-hydroxycholesterol	Inhibition of cholesterol synthesis	293/T-cells	2.5 µM	[7]
Cholest-5-ene,3β,7α,27-triol	No reduction in cholesterol synthesis	HepG2 cells	5 µM	[7]
Cholest-5-ene,3β,7α,27-triol	No reduction in cholesterol synthesis	CHO cells	10 µM	[7]

Experimental Protocols

The following protocols are generalized for the in vivo administration of oxysterols in mouse models and can be adapted for 7β,27-dihydroxycholesterol.

Protocol 1: Preparation of 7β,27-Dihydroxycholesterol Formulation

Objective: To prepare a stable and biocompatible formulation of 7β,27-dihydroxycholesterol for in vivo administration. Oxysterols are hydrophobic and require a solubilizing agent for aqueous delivery.

Materials:

• 7β,27-Dihydroxycholesterol (powder)

• 2-hydroxypropyl-β-cyclodextrin (HPβCD)

• Sterile phosphate-buffered saline (PBS) or 0.9% saline

• Glycerol (optional)

• Vortex mixer

• Sterile, light-protected tubes

Procedure:

• Vehicle Preparation: Prepare a 35% (w/v) solution of HPβCD in sterile PBS or saline. If using glycerol, prepare a 2% (w/v) glycerol solution containing 35% (w/v) HPβCD.[4] Warm the solution slightly (to ~37°C) to aid in dissolution.

• Complexation:

  • Weigh the required amount of 7β,27-dihydroxycholesterol.

  • Add the powdered 7β,27-DHC to the HPβCD solution.

  • Vortex vigorously for 15-30 minutes, or until the solution is clear, indicating complexation of the oxysterol with the cyclodextrin.

• Sterilization: Filter the final formulation through a 0.22 µm sterile filter into a sterile, light-protected tube.

• Storage: Store the formulation at 4°C, protected from light. Prepare fresh for each experiment if possible.

Protocol 2: In Vivo Administration of 7β,27-Dihydroxycholesterol

Objective: To administer the prepared 7β,27-dihydroxycholesterol formulation to mice via a specified route.

Materials:

• Prepared 7β,27-dihydroxycholesterol formulation

• Appropriate mouse strain (e.g., C57BL/6, CD1)

• Syringes and needles (size dependent on administration route)

• Animal scale

• Ethanol (B145695) wipes

A. Intraperitoneal (IP) Injection:

• Dosage Calculation: Calculate the volume of the formulation to inject based on the desired dose (e.g., in mg/kg) and the concentration of the prepared solution.

• Animal Handling: Properly restrain the mouse.

• Injection: Swab the injection site in the lower right or left quadrant of the abdomen with an ethanol wipe. Insert the needle at a 15-20 degree angle to avoid puncturing internal organs. Inject the calculated volume.

• Monitoring: Observe the mouse for any immediate adverse reactions.

B. Oral Gavage:

• Dosage Calculation: Calculate the required volume as described for IP injection.

• Animal Handling: Restrain the mouse securely.

• Gavage: Use a proper-sized, blunt-tipped gavage needle. Gently insert the needle into the esophagus and down to the stomach. Administer the formulation slowly.

• Monitoring: Observe the mouse for signs of distress or improper administration (e.g., fluid from the nose).

Post-Administration Monitoring:

• Monitor the animals daily for changes in weight, behavior, and overall health.

• At predetermined time points, collect blood and/or tissues for pharmacokinetic and pharmacodynamic analyses.

Visualizations

Signaling Pathway

Caption: Signaling pathway of 7β,27-DHC-mediated activation of the polycystin complex.

Experimental Workflow

Caption: General experimental workflow for in vivo studies of 7β,27-dihydroxycholesterol.

References

• 1. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cilia enriched oxysterol 7β,27-DHC is required for polycystin activation | bioRxiv [biorxiv.org]
• 4. boa.unimib.it [boa.unimib.it]
• 5. Biological activities of 7-dehydrocholesterol-derived oxysterols: implications for Smith-Lemli-Opitz syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on the immunological properties of oxysterols: in vivo actions of 7,25-dihydroxycholesterol upon murine peritoneal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 7 alpha-hydroxylation of 27-hydroxycholesterol: biologic role in the regulation of cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 7β,27-Dihydroxycholesterol from Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

7β,27-dihydroxycholesterol (7β,27-DHC) is an oxysterol, an oxidized derivative of cholesterol, that has emerged as a critical signaling molecule. Recent studies have identified 7β,27-DHC as a cilia-enriched endogenous activator of the polycystin ion channel complex (comprising Polycystin-1 and Polycystin-2), which is crucial for renal epithelial cell function.[1][2][3] Mutations in the genes encoding these proteins lead to Autosomal Dominant Polycystic Kidney Disease (ADPKD), highlighting the therapeutic potential of understanding and modulating this pathway.[1][2][3] The purification and accurate quantification of 7β,27-DHC from complex biological matrices are therefore essential for research into ADPKD, ciliary signaling, and other potential roles of this oxysterol.

This document provides detailed protocols and application notes for the extraction, purification, and quantification of 7β,27-DHC, primarily using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While specific protocols for the 7β isomer are not abundantly published, the methods established for the stereoisomer 7α,27-dihydroxycholesterol are readily adaptable.

Signaling Pathway of 7β,27-Dihydroxycholesterol

7β,27-DHC is synthesized from cholesterol and acts as a key regulator of the polycystin complex (PC-1/PC-2) in the primary cilia of renal epithelial cells.[3] The oxysterol binds to a specific pocket within the PC-2 subunit, leading to the activation of the ion channel.[1][2][4] This activation is essential for maintaining normal kidney function. The biosynthetic pathway involves the action of 11β-hydroxysteroid dehydrogenase (11β-HSD) enzymes.[3] Pharmacological inhibition of this synthesis pathway has been shown to reduce the activity of the polycystin channel.[3][4]

Caption: Signaling pathway of 7β,27-DHC in polycystin channel activation.

Experimental Protocols

The following protocols describe methods for the extraction and quantification of dihydroxycholesterols from various biological matrices. These methods, primarily developed for 7α,27-dihydroxycholesterol, are applicable for the analysis of 7β,27-dihydroxycholesterol, though chromatographic separation of the isomers should be optimized.

Protocol 1: Extraction from Plasma/Serum

This protocol is adapted from a method using simple protein precipitation, suitable for high-throughput analysis.[5]

Materials:

• Human plasma or serum

• Cold ethanol (B145695) (-20°C)

• Internal Standard (IS): Deuterated 7α,27-dihydroxycholesterol or a structurally similar deuterated oxysterol.

• Centrifuge tubes

• Refrigerated centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Sample Preparation: Thaw plasma/serum samples on ice.

• Internal Standard Spiking: To 100 µL of plasma in a centrifuge tube, add the internal standard solution. Vortex briefly.

• Protein Precipitation: Add 400 µL of cold ethanol (-20°C) to the sample. Vortex vigorously for 1 minute.

• Incubation: Incubate the samples at -20°C for 20 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 70% Methanol/Water with 0.1% formic acid). Vortex to dissolve.

• Analysis: Transfer the reconstituted sample to an LC vial for analysis by LC-MS/MS.

Protocol 2: Extraction from Cells or Tissues using Solid-Phase Extraction (SPE)

This protocol provides a more thorough cleanup using SPE and is suitable for complex matrices like cells and tissues, adapted from methods for general oxysterol analysis.[6][7][8]

Materials:

• Cultured cells or homogenized tissue

• Lysis Buffer: 0.1% Triton X-100 and Dimethyl sulfoxide (B87167) (DMSO)

• Butylated hydroxytoluene (BHT) to prevent auto-oxidation

• Methanol (MeOH), Dichloromethane (DCM), Water

• Internal Standard (IS)

• Solid-Phase Extraction (SPE) C18 cartridges

• Centrifuge, Nitrogen evaporator, LC-MS/MS system

Procedure:

• Cell/Tissue Lysis:

  • Cells: Harvest and wash cells. Resuspend the cell pellet in lysis buffer containing BHT and the IS. Sonicate for 20 minutes.

  • Tissues: Homogenize the tissue sample in a suitable buffer. Add lysis buffer, BHT, and IS to the homogenate and sonicate.

• Lipid Extraction (Biphasic):

  • Add MeOH and DCM to the cell lysate for a final ratio of MeOH:DCM:Aqueous sample of approximately 2:1:0.8.

  • Vortex vigorously and centrifuge at 3,000 x g for 10 minutes to separate the phases.

• Collection: Collect the lower non-polar phase (containing lipids and oxysterols) into a new tube.

• Evaporation: Dry the extract under a stream of nitrogen.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with MeOH followed by water.

  • Loading: Reconstitute the dried lipid extract in a small volume of a weak solvent (e.g., 40% MeOH) and load it onto the cartridge.

  • Washing: Wash the cartridge with a low-to-medium polarity solvent to remove highly non-polar lipids like cholesterol.

  • Elution: Elute the oxysterol fraction with a stronger solvent like MeOH or acetonitrile.

• Final Preparation: Evaporate the eluted fraction to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow

The general workflow for the purification and analysis of 7β,27-DHC from biological samples is depicted below.

Caption: General workflow for 7β,27-DHC purification and analysis.

Data Presentation

Quantitative data for endogenous 7β,27-DHC is not widely available. However, data from related dihydroxycholesterols, analyzed using similar LC-MS/MS methods, provide a valuable reference for expected concentration ranges and method performance.

Table 1: Concentration of Dihydroxycholesterols in Human Plasma (Adapted from Karuna et al., 2014)[5]

Analyte	Mean Concentration (nM)	Standard Deviation (nM)	Biological Matrix
7α,25-dihydroxycholesterol	0.21	0.05	Healthy Human Plasma (n=20)
7α,27-dihydroxycholesterol	3.4	0.1	Healthy Human Plasma (n=20)

Table 2: LC-MS/MS Parameters for Oxysterol Analysis (This table presents typical parameters that would need to be optimized for 7β,27-DHC)

Parameter	Typical Value/Condition
Chromatography
LC Column	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol/Isopropanol with 0.1% Formic Acid
Gradient	Optimized for separation of oxysterol isomers
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 - 50 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	[M+H-H₂O]⁺ or [M+H-2H₂O]⁺
Product Ion (m/z)	Specific fragments determined by infusion of a pure standard

Conclusion

The purification and quantification of 7β,27-dihydroxycholesterol are achievable through the adaptation of established methods for other oxysterols. The use of high-resolution LC-MS/MS is critical for achieving the specificity and sensitivity required to measure this low-abundance signaling molecule. The protocols and data provided herein serve as a comprehensive guide for researchers to develop and validate robust methods for the analysis of 7β,27-DHC, facilitating further investigation into its role in health and diseases like ADPKD.

References

• 1. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 2. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]
• 6. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.aston.ac.uk [research.aston.ac.uk]
• 8. Research Portal [openresearch.surrey.ac.uk]

Application Notes and Protocols for 7β,27-Dihydroxycholesterol Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of 7β,27-dihydroxycholesterol solutions, a critical oxysterol involved in key physiological signaling pathways. The following protocols and data are intended to ensure the integrity and proper use of this compound in research and development settings.

Introduction to 7β,27-Dihydroxycholesterol

7β,27-dihydroxycholesterol is a naturally occurring oxysterol that has been identified as a key signaling molecule in two distinct and important pathways: the activation of the polycystin ion channel complex and the regulation of the retinoic acid-related orphan receptor gamma (RORγ). Its function as an endogenous ligand and modulator in these pathways makes it a molecule of significant interest in fields such as kidney disease, immunology, and cancer research.

Physicochemical Properties and Solubility

Understanding the basic properties of 7β,27-dihydroxycholesterol is crucial for its proper handling and use in experimental settings.

Property	Value
Molecular Formula	C₂₇H₄₆O₃
Molecular Weight	418.7 g/mol
Appearance	Crystalline solid
Solubility	- Ethanol (B145695): 20 mg/mL- DMF: 2 mg/mL- Ethanol:PBS (pH 7.2) (1:2): 0.3 mg/mL

Data sourced from supplier technical data sheets.

Stability and Storage of 7β,27-Dihydroxycholesterol Solutions

Proper storage is paramount to maintain the stability and biological activity of 7β,27-dihydroxycholesterol. While detailed quantitative stability data under various conditions is not extensively available in the public domain, the following recommendations are based on supplier information and general knowledge of oxysterol stability.

Storage Conditions

Parameter	Recommendation
Solid Form	Store at -20°C. Stable for at least four years.
In Solution	Aliquot and store at -80°C for long-term storage. Avoid repeated freeze-thaw cycles. For short-term use, solutions can be stored at -20°C.
Light Exposure	Protect from light. Oxysterols can be susceptible to photo-oxidation. Use amber vials or wrap containers in foil.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, especially for long-term storage of solutions.

Solvent Selection

The choice of solvent can impact the stability of 7β,27-dihydroxycholesterol. Anhydrous ethanol is a common solvent for initial stock solutions. For cell-based assays, further dilution into aqueous media is necessary. Due to its low aqueous solubility, a carrier solvent like DMSO or ethanol is typically used. It is critical to ensure the final concentration of the organic solvent is compatible with the experimental system and does not exceed cytotoxic levels.

Signaling Pathways Involving 7β,27-Dihydroxycholesterol

7β,27-dihydroxycholesterol has been identified as a key ligand in at least two distinct signaling pathways.

Polycystin Ion Channel Activation

7β,27-dihydroxycholesterol is an endogenous activator of the polycystin ion channel complex (PC-1/PC-2), which plays a crucial role in the function of primary cilia in renal epithelial cells.[1][2][3] Mutations in the genes encoding these proteins lead to Autosomal Dominant Polycystic Kidney Disease (ADPKD). 7β,27-dihydroxycholesterol binds to a specific pocket within the PC-2 subunit, promoting the open state of the ion channel.[3][4][5][6][7]

Activation of the Polycystin Ion Channel by 7β,27-Dihydroxycholesterol.

RORγ Agonist Activity

7β,27-dihydroxycholesterol also functions as a potent agonist of the Retinoic acid-related Orphan Receptor gamma (RORγ) and its isoform RORγt.[8][9] RORγt is a key transcription factor in the differentiation of Th17 cells, which are critical in host defense and have been implicated in autoimmune diseases.[8] By binding to RORγ, 7β,27-dihydroxycholesterol modulates the expression of target genes, such as IL-17.[8]

7β,27-Dihydroxycholesterol as an Agonist of RORγ.

Experimental Protocols

Protocol for Preparation of Stock Solutions

This protocol describes the preparation of a 1 mg/mL stock solution of 7β,27-dihydroxycholesterol in ethanol.

Materials:

• 7β,27-dihydroxycholesterol (crystalline solid)

• Anhydrous ethanol (200 proof)

• Sterile, amber glass vial with a PTFE-lined cap

• Calibrated analytical balance

• Argon or nitrogen gas source

Procedure:

• Equilibrate the vial of solid 7β,27-dihydroxycholesterol to room temperature before opening to prevent condensation.

• Weigh the desired amount of 7β,27-dihydroxycholesterol (e.g., 1 mg) into the amber glass vial.

• Add the appropriate volume of anhydrous ethanol to achieve the desired concentration (e.g., 1 mL for a 1 mg/mL solution).

• Vortex briefly to dissolve the solid. Gentle warming in a water bath (not exceeding 37°C) may be used if necessary.

• Once fully dissolved, flush the headspace of the vial with argon or nitrogen gas to displace air.

• Seal the vial tightly with the PTFE-lined cap.

• Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

• For long-term storage, aliquot the stock solution into smaller volumes in amber vials, flush with inert gas, and store at -80°C.

Protocol for Assessing the Stability of 7β,27-Dihydroxycholesterol Solutions by HPLC-MS

This protocol provides a framework for conducting a stability study of 7β,27-dihydroxycholesterol solutions under various conditions. A validated, stability-indicating HPLC-MS method is required.

Objective: To determine the degradation of 7β,27-dihydroxycholesterol in solution over time under specified storage conditions.

Materials and Equipment:

• Stock solution of 7β,27-dihydroxycholesterol

• Chosen solvent(s) for the stability study (e.g., ethanol, DMSO, cell culture medium)

• Calibrated HPLC with a mass spectrometer (MS) detector

• Appropriate HPLC column (e.g., C18)

• Incubators or environmental chambers for controlled temperature and humidity

• Photostability chamber (optional)

• pH meter

Experimental Workflow:

Workflow for Stability Assessment of 7β,27-Dihydroxycholesterol Solutions.

Procedure:

• Method Development and Validation (Preliminary Step):

  • Develop an HPLC-MS method capable of separating 7β,27-dihydroxycholesterol from potential degradation products.

  • Validate the method for linearity, accuracy, precision, and specificity according to relevant guidelines.

  • Forced degradation studies (e.g., exposure to acid, base, peroxide, heat, and light) should be performed on a sample of 7β,27-dihydroxycholesterol to generate potential degradation products and demonstrate the stability-indicating nature of the analytical method.

• Sample Preparation:

  • Prepare solutions of 7β,27-dihydroxycholesterol at a known concentration in the desired solvents.

  • Aliquot the solutions into amber vials appropriate for the different storage conditions.

• Storage:

  • Store the aliquots under the planned conditions (e.g., -20°C, 4°C, 25°C; protected from light and exposed to light; under ambient air and under inert gas).

• Analysis:

  • At each designated time point (e.g., T=0, 1 week, 2 weeks, 4 weeks, etc.), remove an aliquot from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Analyze the sample by the validated HPLC-MS method.

• Data Analysis:

  • Determine the peak area of 7β,27-dihydroxycholesterol in each chromatogram.

  • Calculate the percentage of 7β,27-dihydroxycholesterol remaining at each time point relative to the initial (T=0) concentration.

  • Examine the chromatograms for the appearance of new peaks, which may indicate degradation products. If significant degradation is observed, attempt to characterize the degradation products using the mass spectral data.

Conclusion

7β,27-dihydroxycholesterol is a labile molecule that requires careful handling and storage to ensure its integrity for research applications. The provided protocols and information offer a guide for its proper use. Due to the limited availability of comprehensive public stability data, it is strongly recommended that researchers perform their own stability assessments for their specific solution preparations and experimental conditions. Understanding and controlling for the stability of 7β,27-dihydroxycholesterol will lead to more reliable and reproducible experimental outcomes.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Retinoic acid-related Orphan Receptor γ (RORγ): connecting sterol metabolism to regulation of the immune system and autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 9. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Th17 Differentiation using 7β,27-Dihydroxycholesterol

Introduction

T helper 17 (Th17) cells are a distinct lineage of CD4+ T helper cells characterized by their production of the pro-inflammatory cytokine Interleukin-17 (IL-17). These cells play a critical role in host defense against extracellular pathogens but are also implicated in the pathogenesis of various autoimmune and inflammatory diseases. The differentiation of naive CD4+ T cells into the Th17 lineage is orchestrated by a specific set of cytokines and is dependent on the expression of the master transcriptional regulator, RAR-related orphan receptor gamma t (RORγt).[1][2][3]

Recent studies have identified specific oxysterols, which are oxidized derivatives of cholesterol, as endogenous modulators of immune responses.[2] Notably, 7β,27-dihydroxycholesterol (7β,27-OHC) has been characterized as a potent and selective agonist of RORγt.[1][2][4] By binding directly to the ligand-binding domain of RORγt, 7β,27-OHC enhances its transcriptional activity, thereby promoting the differentiation of both murine and human Th17 cells in vitro.[1][2] These findings not only provide a valuable tool for studying Th17 cell biology but also open new avenues for the rational design of RORγt modulators for therapeutic intervention in autoimmune diseases.

This document provides detailed application notes and protocols for the use of 7β,27-dihydroxycholesterol to induce the differentiation of Th17 cells from naive CD4+ T cells in vitro.

Mechanism of Action: 7β,27-Dihydroxycholesterol as an RORγt Agonist

7β,27-dihydroxycholesterol functions as a natural ligand for the nuclear receptor RORγt. The binding of 7β,27-OHC to the RORγt ligand-binding domain initiates a conformational change in the receptor. This change promotes the recruitment of coactivator proteins and reduces the binding of corepressor peptides.[1][2] The resulting transcriptional complex then binds to specific DNA sequences in the promoter regions of Th17-associated genes, most notably IL17A and IL17F, driving their expression and committing the T cell to the Th17 lineage. The enzyme CYP27A1 is crucial for the endogenous production of 7β,27-OHC.[1][2][4]

Figure 1: Signaling pathway of 7β,27-OHC-mediated RORγt activation.

Experimental Protocols

The following protocols are adapted from established methodologies for the in vitro differentiation of murine and human Th17 cells.[5]

Materials and Reagents

• 7β,27-Dihydroxycholesterol (dissolved in DMSO)

• Naive CD4+ T Cell Isolation Kit (species-specific)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• L-Glutamine

• 2-Mercaptoethanol

• Anti-CD3/CD28 beads (for human cells) or plate-bound anti-CD3 and soluble anti-CD28 antibodies (for murine cells)

• Murine Th17 Differentiation Cytokines:

  • Recombinant murine IL-6

  • Recombinant human TGF-β1

  • Anti-mouse IL-4 antibody

  • Anti-mouse IFN-γ antibody

• Human Th17 Differentiation Cytokines:

  • Recombinant human IL-1β

  • Recombinant human IL-6

  • Recombinant human IL-23

  • Recombinant human TGF-β1

  • Recombinant human IL-2

  • Anti-human IL-4 antibody

  • Anti-human IFN-γ antibody

• Cell culture plates (96-well, round-bottom)

• Flow cytometry staining buffers and antibodies (anti-CD4, anti-IL-17A, anti-IFN-γ)

Protocol 1: Murine Th17 Cell Differentiation

• Isolation of Naive CD4+ T Cells: Isolate naive CD4+ T cells from the spleens and lymph nodes of mice using a magnetic-activated cell sorting (MACS) kit according to the manufacturer's instructions. Purity should be >95%.

• Cell Plating: Resuspend cells in complete RPMI-1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, 2 mM L-Glutamine, and 50 µM 2-Mercaptoethanol). Plate the cells at a density of 1.5 x 10^5 cells/well in a 96-well plate pre-coated with anti-CD3 antibody.

• Th17 Polarizing Conditions: Add the following to each well:

  • Soluble anti-CD28 antibody

  • Recombinant murine IL-6

  • Recombinant human TGF-β1

  • Anti-mouse IL-4 antibody

  • Anti-mouse IFN-γ antibody

• Treatment with 7β,27-Dihydroxycholesterol: Add 7β,27-dihydroxycholesterol to the desired final concentration (e.g., 6 µM).[5] An equivalent volume of DMSO should be added to the vehicle control wells. It is recommended to add the compound shortly after cell stimulation.

• Incubation: Culture the cells for 3 days at 37°C in a 5% CO2 incubator.

• Analysis: After incubation, cells can be restimulated with PMA/Ionomycin in the presence of a protein transport inhibitor (e.g., Brefeldin A) for 4-6 hours. Subsequently, perform intracellular staining for IL-17A and IFN-γ and analyze by flow cytometry.

Protocol 2: Human Th17 Cell Differentiation

• Isolation of Naive CD4+ T Cells: Isolate naive CD4+ T cells (CD45RO-, CCR6-) from peripheral blood mononuclear cells (PBMCs) of healthy donors using a MACS kit as per the manufacturer's protocol.[5]

• Cell Plating: Resuspend cells in complete RPMI-1640 medium and plate at a density of 1.5 x 10^5 cells/well in a 96-well plate.

• Treatment with 7β,27-Dihydroxycholesterol: Add 7β,27-dihydroxycholesterol to the desired final concentration (e.g., 0.3 µM).[5] Add an equivalent volume of DMSO to vehicle control wells. Incubate for 1 hour before adding the differentiation cocktail.

• Th17 Polarizing Conditions: Add the Th17 cell differentiation cocktail containing:

  • Anti-CD3/CD28 beads (at a bead-to-cell ratio of 1:2)

  • Anti-human IL-4 antibody

  • Anti-human IFN-γ antibody

  • Recombinant human IL-1β

  • Recombinant human IL-23

  • Recombinant human IL-6

  • Recombinant human TGF-β1

  • Recombinant human IL-2

• Incubation: Culture the cells for up to 10 days at 37°C and 5% CO2.[5]

• Analysis: On the desired day of analysis, restimulate the cells and perform intracellular cytokine staining for flow cytometry as described for the murine protocol.

Experimental Workflow

Figure 2: General workflow for in vitro Th17 differentiation.

Data Presentation

The following tables summarize the quantitative data for the application of 7β,27-dihydroxycholesterol in Th17 differentiation experiments.

Table 1: Recommended Concentrations of 7β,27-Dihydroxycholesterol

Cell Type	Recommended Concentration	Notes	Reference
Murine Naive CD4+ T Cells	6 µM	Effective concentration for promoting IL-17 production.	[5]
Human Naive CD4+ T Cells	0.3 µM	Effective concentration for promoting IL-17 production.	[5]

Table 2: Cytotoxicity Data

Cell Type	Cytotoxic Concentration	Notes	Reference
Human CD4+ T Cells	> 1 µM	Cytotoxicity observed at concentrations above 1 µM in culture.	[5]
Murine CD4+ T Cells	Not explicitly stated	Less sensitive to cytotoxicity compared to human cells.	[5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Th17 Differentiation Efficiency	Suboptimal cytokine concentrations.	Titrate the concentrations of key cytokines (especially TGF-β and IL-6).
Poor viability of primary T cells.	Ensure gentle handling during isolation and use freshly isolated cells.
Inactive 7β,27-dihydroxycholesterol.	Ensure proper storage of the compound (desiccated, protected from light). Prepare fresh dilutions from a stock solution.
High Cell Death	Cytotoxicity of 7β,27-dihydroxycholesterol.	Perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell type and culture conditions.
High density of cells leading to nutrient depletion.	Optimize cell seeding density.
High IFN-γ Production	Contamination with other polarizing signals.	Ensure high purity of naive CD4+ T cells and use effective neutralizing antibodies against IL-4 and IFN-γ.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pnas.org [pnas.org]
• 5. indigobiosciences.com [indigobiosciences.com]

Commercial Suppliers and Applications of High-Purity 7β,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers of high-purity 7β,27-Dihydroxycholesterol, along with detailed application notes and experimental protocols for its use in research and drug development.

Commercial Availability

High-purity 7β,27-Dihydroxycholesterol (also known as 7β,27-DHC) is available from several reputable suppliers catering to the research and pharmaceutical industries. The compound is a potent and selective agonist of the Retinoic acid receptor-related orphan receptor gamma t (RORγt), a key transcription factor in the differentiation of T helper 17 (Th17) cells.[1][2][3] Purity levels are typically offered at ≥95% to >99%.

Below is a summary of commercial suppliers and their product specifications:

Supplier	Catalog Number	Purity	Quantity	Storage Temperature	CAS Number
Avanti Polar Lipids	700025	>99%	1 mg	-20°C	240129-43-5
Cayman Chemical	20102	≥95%	500 µg, 1 mg	-20°C	240129-43-5
ChemScene	CS-0145195	≥98%	5 mg, 10 mg, 50 mg	-20°C	240129-43-5
MedChemExpress	HY-117433	99.85%	1 mg, 5 mg	-20°C	240129-43-5

Application Notes

Selective Activation of RORγt

7β,27-Dihydroxycholesterol is a naturally occurring oxysterol that has been identified as a potent and selective agonist for RORγt.[1][3] It binds directly to the ligand-binding domain (LBD) of RORγt, promoting the recruitment of coactivator peptides and leading to the transcriptional activation of target genes.[1][3] This selective activation makes it a valuable tool for studying the biological functions of RORγt and for screening for novel RORγt modulators.

Induction of Th17 Cell Differentiation

RORγt is the master regulator of Th17 cell differentiation.[1] 7β,27-Dihydroxycholesterol has been shown to enhance the differentiation of both murine and human naïve CD4+ T cells into IL-17-producing Th17 cells in vitro.[1][3] This makes it a critical reagent for in vitro studies of Th17 cell biology, including the investigation of signaling pathways and the effects of potential therapeutic agents on Th17-mediated inflammation.

Stimulation of IL-17 Production

As a consequence of RORγt activation and Th17 cell differentiation, 7β,27-Dihydroxycholesterol stimulates the production of Interleukin-17 (IL-17), a key cytokine involved in inflammatory responses.[1] In vivo administration of 7β,27-Dihydroxycholesterol in mice has been shown to increase the number of IL-17-producing cells.[1][3] This property is useful for studying the role of the RORγt/Th17/IL-17 axis in various disease models, particularly autoimmune diseases.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of 7β,27-Dihydroxycholesterol and a general workflow for studying its effects on Th17 cell differentiation.

Fig. 1: 7β,27-Dihydroxycholesterol Signaling Pathway.

Fig. 2: Th17 Cell Differentiation Workflow.

Experimental Protocols

RORγt Reporter Assay

This protocol is designed to assess the agonist activity of 7β,27-Dihydroxycholesterol on RORγt using a cell-based reporter assay.

Materials:

• HEK293T cells

• Expression plasmid for a GAL4-RORγ-LBD fusion protein

• Luciferase reporter plasmid with a GAL4 upstream activation sequence

• Transfection reagent

• 7β,27-Dihydroxycholesterol (and a vehicle control, e.g., DMSO)

• Luciferase assay system

• 96-well cell culture plates

Procedure:

• Seed HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Co-transfect the cells with the GAL4-RORγ-LBD expression plasmid and the luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• After 24 hours, replace the medium with fresh medium containing various concentrations of 7β,27-Dihydroxycholesterol or vehicle control. A typical concentration range to test is from 1 nM to 10 µM.

• Incubate the cells for another 24 hours.

• Lyse the cells and measure luciferase activity using a luminometer according to the instructions of the luciferase assay system.

• Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration.

• Plot the dose-response curve and calculate the EC50 value.

Quantitative Data:

Parameter	Value	Reference
EC50 (RORγ)	691 nM	[4]
EC50 (RORγt)	1,045 nM	[4]
Ki (RORγ LBD)	120 nM	[2]

In Vitro Th17 Cell Differentiation

This protocol describes the induction of Th17 cell differentiation from naïve CD4+ T cells using 7β,27-Dihydroxycholesterol.

Materials:

• Naïve CD4+ T cells (isolated from human peripheral blood or mouse spleen)

• T cell activation reagents (e.g., anti-CD3 and anti-CD28 antibodies)

• Th17 polarizing cytokines: TGF-β, IL-6, IL-23

• Neutralizing antibodies: anti-IFN-γ, anti-IL-4

• 7β,27-Dihydroxycholesterol (stock solution in DMSO)

• Complete RPMI-1640 medium

• 24-well or 96-well cell culture plates

Procedure:

• Isolate naïve CD4+ T cells using a cell isolation kit.

• Coat a cell culture plate with anti-CD3 antibody.

• Plate the naïve CD4+ T cells in the pre-coated plate in complete RPMI-1640 medium.

• Add soluble anti-CD28 antibody and the Th17 polarizing cytokine cocktail (TGF-β, IL-6, IL-23) along with anti-IFN-γ and anti-IL-4 neutralizing antibodies.

• Add 7β,27-Dihydroxycholesterol to the desired final concentration (e.g., 300 nM).[4] Add an equivalent volume of vehicle (DMSO) to the control wells.

• Culture the cells for 3-10 days at 37°C in a 5% CO2 incubator.

• For analysis of intracellular IL-17, restimulate the cells with PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin) for the final 4-6 hours of culture.

• Harvest the cells for analysis by flow cytometry or collect the supernatant for ELISA.

Analysis of IL-17 Production

A. Intracellular Staining and Flow Cytometry:

• After restimulation, harvest the cells and wash with FACS buffer.

• Stain for surface markers (e.g., CD4).

• Fix and permeabilize the cells using a commercial fixation/permeabilization kit.

• Stain for intracellular IL-17A using a fluorescently labeled anti-IL-17A antibody.

• Analyze the cells by flow cytometry to determine the percentage of CD4+IL-17A+ cells.

B. ELISA:

• Collect the cell culture supernatant before the restimulation step.

• Perform an ELISA for IL-17A according to the manufacturer's instructions.

• Measure the absorbance and calculate the concentration of IL-17A in the supernatant.

In Vivo Administration

For in vivo studies, 7β,27-Dihydroxycholesterol can be administered to mice to assess its effect on IL-17 production.

Protocol Outline:

• Animal Model: C57BL/6 mice are commonly used.

• Compound Preparation: Dissolve 7β,27-Dihydroxycholesterol in a suitable vehicle (e.g., corn oil).

• Administration: Administer the compound via subcutaneous injection. A reported dosage is 60 mg/kg, twice daily for 3 days.[2]

• Analysis: Isolate cells from relevant tissues (e.g., spleen, lymph nodes) and analyze for IL-17 production by flow cytometry or other methods.

These application notes and protocols provide a starting point for researchers to utilize 7β,27-Dihydroxycholesterol in their studies of RORγt biology and Th17-mediated immunity. It is recommended to optimize the protocols for specific experimental conditions.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 3. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Screening for RORgamma Ligand Binding

Audience: Researchers, scientists, and drug development professionals.

Introduction

Retinoic acid-related orphan receptor gamma (RORγ) is a nuclear receptor and transcription factor that plays a critical role in immune regulation.[1][2] The isoform RORγt is essential for the differentiation of pro-inflammatory T helper 17 (Th17) cells, which are implicated in the pathogenesis of numerous autoimmune diseases.[1][3][4] As such, RORγ has emerged as a high-priority therapeutic target for the development of novel anti-inflammatory drugs. Identifying and characterizing ligands (agonists, antagonists, or inverse agonists) that modulate RORγ activity is a key step in the drug discovery process. This document provides detailed protocols for several common RORγ ligand binding assays.

RORγ Signaling Pathway

RORγ functions as a ligand-dependent transcription factor.[4] Upon binding to endogenous or synthetic ligands, the RORγ ligand-binding domain (LBD) undergoes a conformational change. This change modulates the interaction with coactivator or corepressor proteins. The RORγ/co-regulator complex then binds to ROR Response Elements (ROREs) in the promoter regions of target genes, such as IL17, to either activate or repress gene transcription.[4] Several intermediates of the cholesterol biosynthetic pathway have been identified as natural RORγ ligands.[3][5]

References

• 1. RAR-related orphan receptor gamma - Wikipedia [en.wikipedia.org]
• 2. genecards.org [genecards.org]
• 3. Retinoic acid-related Orphan Receptor γ (RORγ): connecting sterol metabolism to regulation of the immune system and autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small molecule inhibitors of RORγt for Th17 regulation in inflammatory and autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Retinoic acid-related Orphan Receptor γ (RORγ): connecting sterol metabolism to regulation of the immune system and autoimmune disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying 7β,27-Dihydroxycholesterol In Vitro

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to study the effects of 7β,27-Dihydroxycholesterol (7β,27-DHC) in vitro. The primary focus is on its role as a Retinoic acid receptor-related orphan receptor gamma t (RORγt) agonist and its impact on T helper 17 (Th17) cell differentiation.

Introduction

7β,27-Dihydroxycholesterol is a naturally occurring oxysterol that has been identified as a potent and selective agonist of RORγt.[1][2][3][4] RORγt is a key transcription factor that governs the differentiation of Th17 cells, a subset of CD4+ T helper cells that produce interleukin-17 (IL-17).[1][2] Th17 cells and IL-17 are critically involved in host defense against certain pathogens and have been implicated in the pathogenesis of various autoimmune and inflammatory diseases.[1][2] Understanding the in vitro conditions to study 7β,27-DHC is crucial for elucidating its biological functions and for the development of novel therapeutics targeting RORγt-mediated pathways.

Data Presentation

The following table summarizes the quantitative data related to the in vitro activity of 7β,27-Dihydroxycholesterol.

Parameter	Cell Line/System	Value	Reference
RORγt Ki	Recombinant RORγ Ligand Binding Domain	120 nM	[5]
RORγ EC50 (Reporter Assay)	HEK293T cells	691 nM
RORγt EC50 (Reporter Assay)	HEK293T cells	1,045 nM
Effective Concentration for IL-17A Production	Human naïve CD4+ T cells	300 nM
Effective Concentration for IL-17 Production	Mouse Th17 cells	0.3 µM or 6 µM

Signaling Pathway

7β,27-Dihydroxycholesterol primarily acts as an agonist for RORγt. Upon binding, it promotes the recruitment of coactivator proteins and reduces the binding of corepressor peptides to the RORγt ligand-binding domain.[2] This activation of RORγt drives the transcriptional program for Th17 cell differentiation, leading to the production and secretion of IL-17. While 7β,27-DHC has been investigated for its effects on other nuclear receptors like the Liver X Receptor (LXR), its activity on LXRs is reported to be weak.[6]

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. 7-Dehydrocholesterol metabolites produced by sterol 27-hydroxylase (CYP27A1) modulate liver X receptor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 7β,27-Dihydroxycholesterol LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal intensity in the Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) analysis of 7β,27-Dihydroxycholesterol (7β,27-DHC).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low signal intensity for 7β,27-DHC in LC-MS/MS analysis?

Low signal intensity for 7β,27-DHC can stem from several factors throughout the analytical workflow. These can be broadly categorized into:

• Sample Preparation Issues: Inefficient extraction, degradation of the analyte, or the presence of interfering substances from the sample matrix.

• Chromatographic Problems: Poor peak shape, co-elution with interfering compounds, or inadequate retention on the analytical column.

• Mass Spectrometry Settings: Suboptimal ionization, fragmentation, or detector settings.

• Analyte-Specific Properties: The inherently low endogenous concentrations of dihydroxycholesterols in many biological samples necessitates highly sensitive analytical methods.[1][2][3]

Q2: How can I improve the extraction efficiency of 7β,27-DHC from my samples?

The choice of extraction method is critical for achieving good recovery. Here are some recommended approaches:

• Protein Precipitation: A straightforward method using cold ethanol (B145695) has been reported for the analysis of dihydroxycholesterols in plasma.[1][2]

• Liquid-Liquid Extraction (LLE): Non-derivatization extraction with methyl tert-butyl ether (MTBE) has been successfully used for various biological specimens, including plasma, cerebral cortex, and liver.[4][5]

• Solid-Phase Extraction (SPE): SPE can provide a cleaner extract by selectively isolating oxysterols. Oasis HLB cartridges are a suitable option for this purpose.[6][7] To address variability, polymeric hydrophilic-lipophilic balanced reversed-phase cartridges are also recommended.[8]

• Enhanced Cell Lysis: For cellular matrices, using detergents such as 0.1% Triton X-100 and DMSO can significantly improve the recovery of dihydroxycholesterols by ensuring complete cell lysis.[6][7]

Q3: Should I consider derivatization for 7β,27-DHC analysis?

Derivatization can significantly enhance the ionization efficiency and, consequently, the signal intensity of 7β,27-DHC. While some methods are designed for non-derivatized analysis[4][5], derivatization is a powerful tool to overcome low signal issues.

• N,N-dimethylglycine (DMG): Derivatization with DMG can yield informative fragmentation patterns and improve signal.[9]

• Girard T Hydrazone: This derivatizing agent creates a quaternary nitrogen, which greatly increases the ionization yield in electrospray ionization (ESI).[3]

• Charge-Tagging: This is another effective strategy to enhance the analyte signal during mass spectrometric analysis.[10]

Q4: What are the key considerations for the chromatographic separation of 7β,27-DHC?

Optimal chromatographic separation is essential to minimize matrix effects and resolve 7β,27-DHC from its isomers.

• Column Choice: A phenyl hexyl column has been shown to provide good separation for various oxysterols.[4][5] C18 columns are also commonly used.[11]

• Mobile Phase Composition: A typical mobile phase for reversed-phase chromatography of oxysterols consists of a gradient of acetonitrile (B52724) and/or methanol (B129727) in water, often with an additive like 0.1% formic acid to improve peak shape and ionization.[6][7][11]

Q5: How can I mitigate matrix effects that suppress the 7β,27-DHC signal?

Matrix effects, where components of the biological sample interfere with the ionization of the target analyte, are a common cause of low signal and poor reproducibility.[4][12]

• Effective Sample Cleanup: Employing techniques like SPE or LLE is crucial to remove interfering substances.

• Chromatographic Separation: Ensure that 7β,27-DHC is chromatographically resolved from major matrix components.

• Use of Internal Standards: Stable isotope-labeled internal standards are highly recommended to compensate for matrix effects and variations in extraction recovery.

• Matrix-Matched Calibrants: Preparing calibration standards in a matrix that is similar to the study samples can also help to correct for matrix effects.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Signal Intensity

This guide provides a step-by-step approach to identifying and resolving the cause of a low 7β,27-DHC signal.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low signal intensity.

Experimental Protocols

Protocol 1: Sample Preparation using Methyl Tert-Butyl Ether (MTBE) Extraction

This protocol is adapted for the extraction of 7β,27-DHC from plasma without derivatization.[4][5]

• Sample Thawing: Thaw frozen plasma samples on ice. Vortex for 1 minute to ensure homogeneity.

• Aliquoting: Add 100 µL of plasma into a 2 mL centrifuge tube.

• Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard for 7β,27-DHC.

• Protein Precipitation: Add 300 µL of methanol and vortex for 1 minute.

• Liquid-Liquid Extraction: Add 1 mL of MTBE, vortex for 5 minutes, and then centrifuge at 12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the upper organic layer (MTBE) to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Derivatization with N,N-dimethylglycine (DMG)

This protocol enhances the signal of dihydroxycholesterols.[9]

• Initial Extract: Obtain a dried sample extract following a suitable extraction protocol (e.g., Protocol 1).

• Derivatization Reagent Preparation: Prepare a solution containing N,N-dimethylglycine, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), and 4-(N,N-dimethylamino)pyridine (DMAP) in a suitable aprotic solvent like dichloromethane.

• Reaction: Add the derivatization reagent to the dried extract. Incubate at room temperature for 1-2 hours.

• Quenching: Quench the reaction by adding a small volume of water.

• Extraction of Derivatized Analyte: Perform a liquid-liquid extraction to isolate the DMG-derivatized 7β,27-DHC.

• Drying and Reconstitution: Dry the organic phase and reconstitute in the mobile phase for analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Oxysterol Recovery

Method	Matrix	Key Reagents	Reported Recovery	Reference
Protein Precipitation	Plasma	Cold Ethanol	Sufficient for detection	[1][2]
LLE	Plasma, Cortex, Liver	Methyl Tert-Butyl Ether	Satisfactory	[4][5]
SPE	Cellular Matrix	Oasis HLB Cartridges	74-100%	[6][7]
Enhanced Lysis & SPE	Cellular Matrix	Triton X-100, DMSO, SPE	74-100%	[6][7]

Table 2: Recommended Mass Spectrometry Parameters for 7β,27-DHC Analysis

Parameter	Typical Setting	Rationale
Ionization Mode	ESI Positive	Provides good sensitivity, especially with derivatization.
Precursor Ion (Native)	[M+H-2H₂O]⁺	Dehydration is common for sterols.
Precursor Ion (DMG derivatized)	[M+2H]²⁺	Doubly charged ion for the bis-DMG ester.[9]
Collision Energy	16 eV (for DMG derivative)	Optimized to produce informative fragment ions.[9]
Key Fragment Ions (DMG)	Varies with isomer	Allows for differentiation from other dihydroxycholesterols.[9]

Signaling Pathways and Logical Relationships

Diagram 1: Factors Influencing 7β,27-DHC Signal Intensity

This diagram illustrates the key stages in the analytical process where signal loss can occur.

References

• 1. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]
• 2. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly automated nano-LC/MS-based approach for thousand cell-scale quantification of side chain-hydroxylated oxysterols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.aston.ac.uk [research.aston.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of oxysterols by electrospray ionization tandem mass spectrometry after one-step derivatization with dimethylglycine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry [frontiersin.org]
• 11. Development and application of an LC-MS/MS method for the combined quantification of oxysterols and bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Optimizing RORgamma reporter assay for high-throughput screening

This guide provides troubleshooting advice and answers to frequently asked questions for researchers optimizing RORgamma (RORγ) reporter assays for high-throughput screening (HTS).

Frequently Asked Questions (FAQs)

Q1: What is the principle of a RORgamma reporter assay?

A RORgamma reporter assay is a cell-based method used to study the transcriptional activity of the RAR-related orphan receptor gamma (RORγ).[1][2] In these assays, cells are engineered to contain a reporter gene, typically luciferase, linked to a promoter containing RORγ response elements (ROREs).[3][4] When RORγ is active, it binds to these ROREs and drives the expression of the reporter gene.[3][4] The resulting signal (e.g., light output from luciferase) is proportional to RORγ activity. Because RORγ is often constitutively active, these assays are primarily used to screen for inverse agonists (compounds that decrease activity) or agonists (compounds that further increase activity).[1][5]

Q2: How does the RORgamma signaling pathway lead to reporter expression?

The core pathway involves the RORγ protein binding to specific DNA sequences called ROR Response Elements (ROREs) located in the promoter region of a target gene. In a reporter assay, this target gene is replaced with a reporter like luciferase. This binding initiates the transcription of the reporter gene, leading to the production of the reporter protein (e.g., luciferase enzyme), which then generates a measurable signal upon the addition of its substrate.

RORgamma signaling pathway in a reporter cell.

Q3: Which cell line is best for a RORgamma reporter assay?

Commonly used cell lines include Human Embryonic Kidney 293 (HEK293) and Jurkat cells.[6]

• HEK293 cells are adherent, have a high transfection efficiency, and are robust, making them a popular choice for developing stable reporter cell lines.[4]

• Jurkat cells , a human T-lymphocyte cell line, are relevant for studying Th17 cell differentiation, where RORγt (an isoform of RORγ) is a key transcription factor.[7][8] They are grown in suspension, which can be advantageous for certain automated HTS workflows.[8]

The choice depends on the specific research question, with HEK293 being a general-purpose host and Jurkat cells providing a more immunologically relevant context.[7]

Q4: What are the critical controls for an HTS campaign?

For a typical RORγ inverse agonist screen, the following controls are essential for each assay plate:

• Negative Control (High Signal): Cells treated with vehicle only (e.g., 0.1% DMSO). This represents the baseline constitutive activity of RORγ.

• Positive Control (Low Signal): Cells treated with a known RORγ inverse agonist (e.g., Ursolic Acid).[1] This defines the maximal inhibition signal.

• Test Compounds: Cells treated with the library compounds being screened.

High-Throughput Screening (HTS) Protocol

This section provides a generalized protocol for screening RORγ inverse agonists in a 384-well format using a stable RORγ reporter cell line.

Objective: To identify compounds that inhibit the constitutive transcriptional activity of RORγ.

Materials:

• RORγ Reporter Cell Line (e.g., HEK293 stable line)

• Cell Culture Medium (e.g., DMEM with 10% FBS, Pen/Strep)

• Assay Medium (e.g., Phenol-red free medium with reduced serum)

• Positive Control (e.g., Ursolic Acid)

• Vehicle Control (e.g., DMSO)

• Luciferase Detection Reagent (e.g., ONE-Step Luciferase Assay System)

• White, opaque, sterile 384-well assay plates

• Compound library plates

Workflow Diagram:

High-throughput screening experimental workflow.

Methodology:

• Compound Plating:

  • Prepare compound source plates. Using an acoustic dispenser or multichannel pipette, transfer a small volume (e.g., 50 nL) of test compounds, positive control, and vehicle control to the appropriate wells of a 384-well assay plate.

• Cell Preparation and Seeding:

  • Culture the RORγ reporter cells to ~80% confluency.

  • Wash, trypsinize (if adherent), and resuspend the cells in assay medium.

  • Perform a cell count and adjust the density to the optimized concentration (e.g., 5,000 cells/well).[9]

  • Using a multistage dispenser, add the cell suspension (e.g., 25 µL) to each well of the compound-plated assay plates.

• Incubation:

  • Cover the plates and incubate for an optimized duration (typically 18-24 hours) at 37°C in a humidified CO₂ incubator.[10]

• Signal Detection:

  • Equilibrate the assay plates and the luciferase detection reagent to room temperature.

  • Add an equal volume (e.g., 25 µL) of the luciferase detection reagent to each well.

  • Incubate for 10-15 minutes at room temperature, protected from light, to allow for cell lysis and signal stabilization.

• Data Acquisition:

  • Read the luminescence signal on a plate reader (e.g., EnVision, PHERAstar).

Troubleshooting Guide

Q5: Why is my background signal (luminescence in negative control wells) too high?

• Potential Causes:

  • High Luciferase Expression: The reporter construct may have a very strong promoter or be present in high copy numbers in the stable cell line, leading to excessive basal luciferase production.[11]

  • Reagent Contamination: Buffers or media could be contaminated, leading to non-specific signal.[12]

  • Plate Crosstalk: Signal from a bright well can "bleed" into an adjacent well. This is more common with clear plates.[13]

  • Compound Autoluminescence: The test compound itself may be luminescent.

• Solutions:

  • Optimize Cell Number: Reduce the number of cells seeded per well.

  • Use Opaque Plates: Always use white, opaque plates for luminescence assays to minimize crosstalk.[13][14]

  • Check Reagents: Prepare fresh reagents and use sterile technique.

  • Screen for Compound Interference: Before the main screen, run a counterscreen with the compound library on cells without the luciferase reporter to identify auto-luminescent compounds.

Q6: Why is my signal-to-noise (S/N) or signal-to-background (S/B) ratio too low?

A low S/N or S/B ratio indicates a small window between your maximum and minimum signals, making it difficult to identify true hits.[15][16]

Troubleshooting flowchart for low signal-to-noise.

• Potential Causes & Solutions:

  • Weak Signal:

    • Cause: Insufficient cell number, weak promoter activity, or expired/improperly stored luciferase reagent.[12][14]

    • Solution: Titrate the cell seeding density to find an optimal number. Perform a time-course experiment to ensure you are reading at the peak signal time. Always use fresh or properly stored reagents.[12][14]

  • High Variability:

    • Cause: Inconsistent cell seeding, pipetting errors, or edge effects on the plate.[13][14]

    • Solution: Use calibrated multichannel pipettes or automated dispensers.[14] Ensure a uniform cell suspension during seeding by mixing between plates. Avoid using the outer wells of the plate if edge effects are significant.

  • Ineffective Positive Control:

    • Cause: The positive control compound (inverse agonist) may be degraded or used at a suboptimal concentration.

    • Solution: Validate the activity of the positive control by running a full dose-response curve. Use a fresh aliquot of the compound.

Q7: My results show high variability between replicate wells. What can I do?

• Potential Causes:

  • Pipetting Inaccuracy: Small volume variations, especially of cells or concentrated reagents, can cause large signal differences.[13]

  • Non-uniform Cell Suspension: Cells can settle in the reservoir during plating, leading to a gradient of cell numbers across the plate.

  • Edge Effects: Wells on the edge of the plate can experience different evaporation rates and temperature changes, affecting cell health and signal.

  • Incomplete Cell Lysis: If the luciferase reagent is not mixed properly or incubation is too short, lysis may be inconsistent.

• Solutions:

  • Prepare Master Mixes: Always prepare master mixes for cell suspensions and reagents to ensure homogeneity.[14]

  • Automate Liquid Handling: Use automated liquid handlers for cell seeding and reagent addition to improve precision.[14]

  • Ensure Proper Mixing: Gently agitate the plate after reagent addition or use a luminometer with injectors.

  • Use a Randomized Plate Layout: If possible, randomize the location of controls and samples to mitigate systematic errors from edge effects.

Data Interpretation & Quality Control

Q8: How do I assess the quality of my HTS assay?

The Z'-factor (Z-prime) is the most common statistical parameter for evaluating HTS assay quality.[17][18][19] It incorporates both the signal window (dynamic range) and the data variation.[17][19]

Z'-Factor Formula: Z' = 1 - [ (3 * SD_pos + 3 * SD_neg) / |Mean_pos - Mean_neg| ]

Where:

• Mean_pos and SD_pos are the mean and standard deviation of the positive control (low signal).

• Mean_neg and SD_neg are the mean and standard deviation of the negative control (high signal).

Z'-Factor Interpretation Table [17][19][20]

Z'-Factor Value	Assay Quality	Suitability for HTS
> 0.5	Excellent	Highly suitable and robust for screening.
0 to 0.5	Marginal	The assay is acceptable but may require optimization.[17] Caution is needed.[17]
< 0	Poor	The assay is not suitable for screening.[17][20]

Typical HTS Assay Performance Data

The following table shows example data from a 384-well RORγ inverse agonist assay to illustrate the calculation of quality metrics.

Parameter	Negative Control (DMSO)	Positive Control (Ursolic Acid)
Mean RLU	850,000	150,000
Standard Deviation (SD)	45,000	25,000
Number of Replicates (n)	16	16
Signal Window (Mean_neg / Mean_pos)	5.67
Z'-Factor	0.71

Based on this data, the assay would be classified as "Excellent" and suitable for an HTS campaign.

References

• 1. indigobiosciences.com [indigobiosciences.com]
• 2. abeomics.com [abeomics.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. caymanchem.com [caymanchem.com]
• 6. resources.biomol.com [resources.biomol.com]
• 7. researchgate.net [researchgate.net]
• 8. A Jurkat transcriptional reporter cell line for high-throughput analysis of the Nuclear Factor-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RORγt and RORα signature genes in human Th17 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. goldbio.com [goldbio.com]
• 15. benchchem.com [benchchem.com]
• 16. sygnaturediscovery.com [sygnaturediscovery.com]
• 17. assay.dev [assay.dev]
• 18. punnettsquare.org [punnettsquare.org]
• 19. indigobiosciences.com [indigobiosciences.com]
• 20. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]

Preventing degradation of 7B,27-Dihydroxycholesterol in culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 7β,27-Dihydroxycholesterol.

Frequently Asked Questions (FAQs)

Q1: What is 7β,27-Dihydroxycholesterol and what is its primary mechanism of action?

A1: 7β,27-Dihydroxycholesterol is an oxysterol, an oxidized derivative of cholesterol. Its primary known mechanism of action is as a potent and selective agonist of the Retinoid-related orphan receptor gamma t (RORγt). RORγt is a key transcription factor involved in the differentiation of Th17 cells and the production of pro-inflammatory cytokines like IL-17.

Q2: What are the recommended storage conditions for 7β,27-Dihydroxycholesterol?

A2: For long-term stability, 7β,27-Dihydroxycholesterol powder should be stored at -20°C.[1][2][3] A stock solution in an appropriate solvent can also be stored at -80°C for up to six months.[4]

Q3: What solvent should I use to dissolve 7β,27-Dihydroxycholesterol?

A3: 7β,27-Dihydroxycholesterol is soluble in ethanol.[1][4] For cell culture experiments, it is common to prepare a concentrated stock solution in a sterile, cell culture-grade solvent like Dimethyl Sulfoxide (DMSO) and then dilute it to the final working concentration in the culture medium.

Q4: Is 7β,27-Dihydroxycholesterol sensitive to light?

A4: While some sources indicate that it is not light-sensitive, it is good laboratory practice to minimize exposure of oxysterols to light to prevent potential photo-oxidation.[2] We recommend preparing solutions in amber vials or vials wrapped in aluminum foil.

Troubleshooting Guide

Issue 1: My 7β,27-Dihydroxycholesterol solution appears cloudy or has precipitated after dilution in culture medium.

• Cause: This may be due to the low solubility of the compound in aqueous solutions. The final concentration of the organic solvent (e.g., DMSO) in the culture medium might be too low to keep the compound dissolved, or the medium may have been too cold during dilution.

• Solution:

  • Ensure your stock solution is fully dissolved before diluting it in the medium.

  • Pre-warm the culture medium to 37°C before adding the stock solution.

  • When diluting, add the stock solution to the medium while gently swirling the tube to ensure rapid and even dispersion.

  • Avoid using a final solvent concentration that is too low. While it's important to keep the solvent concentration non-toxic to cells (typically below 0.5% v/v for DMSO), a sufficient amount is needed for solubility.

Issue 2: I am not observing the expected biological effect in my cell culture experiments.

• Cause: This could be due to several factors, including degradation of the compound, suboptimal concentration, or issues with the experimental setup.

• Solution:

  • Compound Integrity: Ensure that the 7β,27-Dihydroxycholesterol has been stored correctly and that the stock solution is not expired. Prepare fresh dilutions for each experiment.

  • Concentration: The optimal concentration can vary between cell types and experimental conditions. A concentration of 5 µM has been used in patch-clamp experiments.[5] Consider performing a dose-response experiment to determine the optimal concentration for your specific assay.

  • Degradation in Media: 7β,27-Dihydroxycholesterol, like other oxysterols, can be susceptible to degradation in culture media due to oxidation. Consider the following preventative measures:

    • Use of Antioxidants: Supplement your culture medium with an antioxidant like Vitamin E (α-tocopherol). A concentration of 25 µM has been shown to be effective in protecting cells from oxidative stress in some contexts.[6]

    • Minimize Exposure to Air: Prepare solutions and perform dilutions in a sterile environment, minimizing the time the compound is exposed to air.

    • Serum Presence: The presence of serum in the culture medium can influence the stability and bioavailability of lipophilic compounds. Serum proteins may bind to the compound, which can either stabilize it or reduce its effective concentration. Be consistent with the serum concentration used in your experiments.

Issue 3: I am concerned about the potential for 7β,27-Dihydroxycholesterol to degrade during my experiment. How can I minimize this?

• Cause: Oxysterols are prone to autoxidation, a process that can be accelerated by factors such as exposure to oxygen, heat, and light.

• Solution:

  • Fresh Preparations: Always prepare fresh dilutions of 7β,27-Dihydroxycholesterol in culture medium immediately before use.

  • Antioxidant Co-treatment: As mentioned, the addition of antioxidants like Vitamin E to the culture medium can help to quench free radicals and reduce the rate of autoxidation.

  • Control for Degradation: If possible, include a control to assess the stability of the compound over the time course of your experiment. This could involve collecting a sample of the medium at the beginning and end of the experiment and analyzing the concentration of 7β,27-Dihydroxycholesterol via a suitable analytical method like LC-MS.

Data Presentation: Factors Affecting Oxysterol Stability

While specific quantitative data on the degradation rate of 7β,27-Dihydroxycholesterol in cell culture media is limited in the available literature, the following table summarizes key factors known to influence the stability of oxysterols in general.

Factor	Effect on Stability	Recommendation
Temperature	Higher temperatures can accelerate degradation.	Store stock solutions at -80°C and powder at -20°C. Minimize time at room temperature.
Oxygen	Exposure to atmospheric oxygen can lead to autoxidation.	Prepare solutions in a sterile hood, minimize headspace in storage vials, and consider using de-gassed solvents.
Light	UV and visible light can promote photo-oxidation.	Store in amber vials or protect from light with aluminum foil.
pH	Extremes in pH can catalyze degradation reactions.	Maintain solutions at a physiological pH, consistent with cell culture conditions.
Presence of Antioxidants	Antioxidants can quench free radicals and inhibit oxidation.	Consider co-treatment with antioxidants like Vitamin E.
Serum Components	Binding to serum proteins like albumin can affect stability and bioavailability.	Be aware of the potential effects of serum and maintain consistent concentrations.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 7β,27-Dihydroxycholesterol in DMSO

• Materials:

  • 7β,27-Dihydroxycholesterol powder

  • Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or glass vials

• Procedure:

  • In a sterile environment (e.g., a biological safety cabinet), weigh out the desired amount of 7β,27-Dihydroxycholesterol powder. For example, to prepare 1 mL of a 10 mM stock solution, you will need 4.187 mg (Molecular Weight = 418.65 g/mol ).

  • Transfer the powder to a sterile amber vial.

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex the solution until the powder is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution.

  • Aliquot the stock solution into smaller, single-use volumes in sterile amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Treatment of Cells in Culture with 7β,27-Dihydroxycholesterol

• Materials:

  • 10 mM stock solution of 7β,27-Dihydroxycholesterol in DMSO

  • Pre-warmed (37°C) complete cell culture medium (with or without serum, as per your experimental design)

  • Cultured cells ready for treatment

• Procedure:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Prepare an intermediate dilution of the stock solution in pre-warmed complete culture medium. For example, to achieve a final concentration of 10 µM, you can prepare a 1:100 dilution of the 10 mM stock to get a 100 µM intermediate solution. Note: Always add the stock solution to the medium, not the other way around, while gently mixing.

  • From the intermediate dilution, perform a final dilution into the culture wells to achieve the desired final concentration. For example, add 100 µL of the 100 µM intermediate solution to 900 µL of medium in a well to get a final concentration of 10 µM.

  • Ensure the final concentration of DMSO in the culture medium is below a toxic level for your cells (typically <0.5% v/v).

  • Return the cells to the incubator for the desired treatment period.

Visualizations

Caption: RORγt signaling pathway in Th17 cell differentiation.

Caption: Recommended experimental workflow for handling 7β,27-Dihydroxycholesterol.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of vitamin E on oxysterol- and fatty acid hydroperoxide-induced changes of repair and permeability properties of cultured endothelial cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant Supplements Improve Profiles of Hepatic Oxysterols and Plasma Lipids in Butter-fed Hamsters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cholesterol autoxidation products, 7-ketocholesterol and 7β-hydroxycholesterol are associated with serum neurofilaments in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vitamin E Supplementation Delays Cellular Senescence In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues with 7B,27-Dihydroxycholesterol

Welcome to the technical support resource for 7β,27-Dihydroxycholesterol (7β,27-DHC). This guide provides detailed troubleshooting advice and protocols to help researchers overcome common challenges, particularly those related to solubility, to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is 7β,27-Dihydroxycholesterol and what is its primary mechanism of action?

A1: 7β,27-Dihydroxycholesterol (also known as 7β,27-DHC) is an oxysterol, which is an oxidized derivative of cholesterol. It has been identified as an agonist of the Retinoic acid receptor-related orphan receptor γ (RORγ) and its isoform RORγt.[1][2] Its activity as an agonist allows it to promote the differentiation of Th17 cells and stimulate the production of IL-17A, a key cytokine in inflammatory responses.[1][2]

Q2: I am having trouble dissolving my solid 7β,27-Dihydroxycholesterol. What is the recommended solvent for creating a stock solution?

A2: The recommended solvent for creating a high-concentration stock solution is ethanol (B145695) .[1][2] 7β,27-DHC is highly soluble in ethanol. It is also soluble in Dimethylformamide (DMF), but to a lesser extent. While it can be dissolved in DMSO, its solubility is significantly lower compared to ethanol.[1]

Q3: My 7β,27-Dihydroxycholesterol won't dissolve completely in my chosen organic solvent. What can I do?

A3: If you are experiencing solubility issues, consider the following troubleshooting steps:

• Confirm the Solvent: Ensure you are using a recommended organic solvent like ethanol.

• Purity of Solvent: Use high-purity, anhydrous grade solvent, as water content can reduce solubility.

• Gentle Warming: Briefly warm the solution in a water bath (e.g., 37°C). Do not overheat, as it may degrade the compound.

• Vortexing/Sonication: Agitate the solution by vortexing. If crystals persist, brief sonication in an ultrasonic bath can help break up particles and facilitate dissolution.

• Purge with Inert Gas: For organic solvents like ethanol, DMSO, and DMF, it is good practice to purge the solvent with an inert gas (like nitrogen or argon) before use to prevent oxidation of the compound.[3]

Q4: Can I use DMSO to dissolve 7β,27-Dihydroxycholesterol?

A4: While technically you can use DMSO, it is not the ideal solvent. The solubility of similar oxysterols in DMSO is very low (approximately 0.1 mg/mL) compared to ethanol (approximately 20 mg/mL).[3][4] Using ethanol is strongly recommended to achieve a sufficiently concentrated stock solution for most experimental needs.

Q5: My compound precipitated after I diluted my stock solution into my aqueous cell culture medium. How can I prevent this?

A5: This is a common issue when working with hydrophobic compounds. 7β,27-DHC is sparingly soluble in aqueous buffers.[3] To prevent precipitation:

• Use a Two-Step Dilution Method: First, dissolve the compound in 100% ethanol to create a concentrated stock. Then, dilute this stock solution into your aqueous buffer or medium. This method ensures the compound is fully solvated before being introduced to the aqueous environment.[3]

• Limit Final Organic Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., ethanol) in your cell culture medium is very low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.[5]

• Pre-warm the Medium: Adding the stock solution to pre-warmed (37°C) medium can sometimes help maintain solubility.

• Mix Thoroughly: Add the stock solution dropwise to the aqueous medium while gently vortexing or swirling to ensure rapid and even dispersion.

Q6: How should I store stock and working solutions of 7β,27-Dihydroxycholesterol?

A6:

• Solid Compound: Store the crystalline solid at -20°C for long-term stability (≥2 years).[3]

• Organic Stock Solutions: Prepare stock solutions in an organic solvent like ethanol. For long-term storage, aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

• Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.[3] Prepare fresh dilutions from your organic stock for each experiment to ensure compound integrity and consistent results.

Data Presentation

Solubility Specifications

The following table summarizes the approximate solubility of 7β,27-Dihydroxycholesterol and structurally similar oxysterols in various common laboratory solvents.

Solvent	Approximate Solubility (mg/mL)	Molar Equivalent (mM)¹	Source
Ethanol	20	47.8	[1][2]
Dimethylformamide (DMF)	2	4.8	[1]
Dimethyl sulfoxide (B87167) (DMSO)	~0.1²	~0.24	[3][4]
Ethanol:PBS (pH 7.2) (1:2)	0.3	0.72	[1]

¹ Molar concentration calculated based on a molecular weight of 418.65 g/mol for 7β,27-DHC. ² Data for DMSO is based on structurally similar oxysterols; direct solubility data for 7β,27-DHC in DMSO is not readily available, but it is expected to be low.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Ethanol

This protocol describes how to prepare a high-concentration stock solution, which can be stored and used for subsequent dilutions.

Materials:

• 7β,27-Dihydroxycholesterol (solid)

• Anhydrous Ethanol (≥99.5%)

• Inert gas (Nitrogen or Argon, optional but recommended)

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer and/or sonicator

Methodology:

• Weigh Compound: Carefully weigh out the desired amount of 7β,27-DHC solid in a sterile microcentrifuge tube. For example, to make 1 mL of a 10 mM stock, weigh 4.19 mg.

• Add Solvent: Add the calculated volume of anhydrous ethanol to the solid compound. For a 10 mM stock from 4.19 mg, add 1 mL of ethanol.

• Facilitate Dissolution:

  • Cap the tube tightly and vortex vigorously for 1-2 minutes.

  • If the solid is not fully dissolved, place the tube in a 37°C water bath for 5-10 minutes, vortexing intermittently.

  • For persistent crystals, a brief sonication (1-5 minutes) in an ultrasonic bath can be effective.

• Confirm Dissolution: Visually inspect the solution against a light source to ensure no particulate matter remains and the solution is clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed tubes. Store at -80°C for long-term stability.

Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol details the dilution of the organic stock solution into an aqueous buffer or cell culture medium.

Materials:

• 10 mM 7β,27-DHC stock solution in ethanol (from Protocol 1)

• Pre-warmed (37°C) sterile cell culture medium or buffer (e.g., PBS)

• Sterile tubes for dilution

Methodology:

• Determine Final Concentration: Decide on the final concentration required for your experiment (e.g., 300 nM).

• Calculate Dilution: Calculate the volume of stock solution needed. To prepare 1 mL of a 300 nM working solution from a 10 mM stock, you would perform a serial dilution.

  • Intermediate Dilution (optional but recommended): Dilute the 10 mM stock 1:100 in ethanol to make a 100 µM solution.

  • Final Dilution: Add 3 µL of the 100 µM intermediate solution to 997 µL of pre-warmed cell culture medium. This results in a final concentration of 300 nM with an ethanol concentration of 0.3%.

• Perform Dilution:

  • Add the pre-warmed cell culture medium to a sterile tube.

  • While gently vortexing or swirling the medium, add the calculated volume of the 7β,27-DHC stock solution dropwise. This ensures rapid mixing and prevents localized high concentrations that can lead to precipitation.

• Final Mix and Use: Cap the tube and mix gently by inversion. Use this freshly prepared working solution immediately for your cell-based assays. Do not store the aqueous solution.

Visualizations

Experimental Workflow for Solubilization

Caption: Workflow for dissolving 7β,27-DHC and preparing working solutions.

RORγt Signaling Pathway

Caption: Simplified RORγt signaling pathway activated by 7β,27-Dihydroxycholesterol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]

How to minimize matrix effects in oxysterol mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize matrix effects in oxysterol mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant problem in oxysterol mass spectrometry?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1] This can lead to either ion suppression or enhancement, negatively impacting the accuracy, precision, and sensitivity of the analysis.[1][2] In oxysterol analysis, biological matrices like plasma, serum, and tissue are complex and contain high concentrations of endogenous substances such as phospholipids (B1166683) and other lipids, which are major sources of matrix effects, particularly in electrospray ionization (ESI).[3][4] Oxysterols themselves have low ionization efficiency, making their detection highly susceptible to these interferences.[5][6]

Q2: What are the primary sources of matrix effects in biological samples for oxysterol analysis?

A2: The primary sources of matrix effects in biological samples for oxysterol analysis are co-extracted endogenous components. Phospholipids are a major cause of ion suppression in liquid chromatography-mass spectrometry (LC-MS) analyses of plasma and tissue extracts.[3] Other interfering substances include cholesterol esters, salts, and other lipids that can co-elute with the target oxysterols and interfere with the ionization process.[3]

Q3: How can I assess the presence and magnitude of matrix effects in my assay?

A3: The presence and magnitude of matrix effects can be evaluated using several methods. A common approach is the post-extraction spike method, where the response of an analyte spiked into a blank matrix extract is compared to the response of the analyte in a neat solution at the same concentration.[7] A significant difference in signal intensity indicates the presence of matrix effects. Another method is the post-column infusion technique, which provides a qualitative assessment by continuously infusing the analyte standard post-column while injecting a blank matrix extract.[8] Dips or peaks in the baseline signal indicate regions of ion suppression or enhancement.

Q4: What is the role of an internal standard in minimizing matrix effects?

A4: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to the sample at a known concentration before sample processing. The ideal internal standards are stable isotope-labeled (SIL) versions of the analytes.[9] These SIL-IS co-elute with the analyte and experience similar matrix effects.[10] By calculating the ratio of the analyte signal to the IS signal, variations in ionization due to matrix effects can be compensated for, leading to more accurate and precise quantification.[9][11]

Troubleshooting Guide

Issue: Poor sensitivity or no detectable peak for my oxysterol of interest.

Possible Cause	Troubleshooting Step
Low Ionization Efficiency	Oxysterols, being neutral molecules, ionize poorly, especially with ESI.[5][6] Consider derivatization to introduce a charged or easily ionizable group.[5][12][13] Alternatively, use an ionization source better suited for nonpolar compounds, such as Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI).[4][14][15]
Significant Ion Suppression	Co-eluting matrix components, particularly phospholipids, can suppress the analyte signal.[3] Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove these interferences.[3][16] You can also try diluting the sample, which can reduce the concentration of interfering matrix components.[1]
Suboptimal MS Parameters	The mass spectrometer parameters may not be optimized for your specific oxysterol. Optimize parameters such as capillary voltage, cone voltage, and collision energy for your analyte.[17]

Issue: High variability and poor reproducibility in quantitative results.

Possible Cause	Troubleshooting Step
Inconsistent Matrix Effects	Matrix effects can vary between samples, leading to inconsistent results.[18] The use of a stable isotope-labeled internal standard for each analyte is highly recommended to correct for this variability.[9][11]
Inadequate Sample Preparation	Inconsistent sample preparation can lead to varying levels of matrix components in the final extract. Ensure your sample preparation protocol, including extraction and cleanup steps, is robust and consistently applied.[19]
Carryover	Analyte from a high-concentration sample may carry over to the next injection, affecting the quantification of a subsequent low-concentration sample. Optimize the wash steps in your autosampler and chromatographic method.

Issue: Inaccurate quantification when using an external calibration curve.

Possible Cause	Troubleshooting Step
Mismatch between Calibration Standards and Samples	An external calibration curve prepared in a neat solvent does not account for the matrix effects present in the actual samples.[20]
Solution: Matrix-Matched Calibration	Prepare your calibration standards in a blank matrix that is as similar as possible to your sample matrix. This helps to ensure that the calibrants and the samples experience similar matrix effects.[20]
Solution: Standard Addition	For highly complex or variable matrices where a representative blank matrix is unavailable, the standard addition method can be used. This involves adding known amounts of the analyte to aliquots of the sample itself to create a calibration curve within the sample matrix.[8]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Oxysterol Analysis

Technique	Principle	Advantages	Disadvantages	Typical Recovery
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) to precipitate proteins.	Simple, fast, and inexpensive.	Does not effectively remove phospholipids, leading to significant matrix effects.[3]	Variable, often lower due to co-precipitation.
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases.	Can provide a cleaner extract than PPT.[3]	Can be labor-intensive and may have lower recovery for some analytes.	77-92% for some sterols.[16]
Solid-Phase Extraction (SPE)	Separation based on the affinity of the analyte and matrix components for a solid sorbent.	Provides excellent sample cleanup, effectively removing interfering substances like phospholipids.[3][16]	Can be more time-consuming and expensive than PPT or LLE.	80-120% for 7α-hydroxycholesterol in some methods.[13]

Table 2: Overview of Derivatization Reagents for Enhanced Oxysterol Detection

Derivatization Reagent	Reaction Target	Ionization Mode	Sensitivity Improvement	Reference
Girard P (GP)	Ketone groups (requires prior oxidation of hydroxyl groups)	Positive ESI	Over 1000-fold for 25-hydroxycholesterol.[12]	[6][12]
N,N-dimethylglycine (DMG)	Hydroxyl groups	Positive ESI	Enables high-sensitivity detection of various oxysterols.[5]	[5][13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Oxysterol Cleanup from Plasma

This protocol is a generalized example based on common practices.

• Sample Pre-treatment: To 100 µL of plasma, add an appropriate stable isotope-labeled internal standard.

• Saponification (Optional): To measure total oxysterols (free and esterified), perform saponification by adding ethanolic KOH and incubating at an elevated temperature. Neutralize the sample afterward.

• Conditioning: Condition a C18 SPE cartridge by washing with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

• Elution: Elute the oxysterols with an appropriate organic solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS analysis.

Protocol 2: Derivatization of Oxysterols with Girard P Reagent

This protocol is a generalized example based on published methods.[12]

• Oxidation: Convert the 3β-hydroxy-Δ5 structure of the oxysterol to a 3-oxo-Δ4 steroid using cholesterol oxidase.

• Derivatization Reaction: Add Girard P reagent and an acidic catalyst (e.g., acetic acid) to the oxidized oxysterol solution.

• Incubation: Heat the reaction mixture to facilitate the formation of the Girard P hydrazone derivative.

• Cleanup: Perform a cleanup step, such as SPE, to remove excess derivatization reagent.

• Analysis: Analyze the derivatized oxysterols by LC-MS/MS in positive ESI mode.

Mandatory Visualizations

Caption: Workflow for oxysterol analysis by mass spectrometry.

Caption: Decision tree for troubleshooting matrix effects.

Caption: Mechanism of ion suppression in electrospray ionization.

References

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Sterol analysis in cancer cells using atmospheric pressure ionization techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of oxysterols by electrospray ionization tandem mass spectrometry after one-step derivatization with dimethylglycine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Clinical Mass Spectrometry – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Deep mining of oxysterols and cholestenoic acids in human plasma and cerebrospinal fluid: Quantification using isotope dilution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Derivatization Techniques for Oxysterol Analysis by Liquid Chromatography-Mass Spectometry - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. publicationslist.org [publicationslist.org]
• 16. researchgate.net [researchgate.net]
• 17. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. drawellanalytical.com [drawellanalytical.com]

Addressing off-target effects in 7B,27-Dihydroxycholesterol experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 7β,27-Dihydroxycholesterol (7β,27-DHC) in their experiments. The focus is to help identify and mitigate potential off-target effects and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is 7β,27-Dihydroxycholesterol and what is its primary mechanism of action?

7β,27-Dihydroxycholesterol is an oxysterol, an oxidized derivative of cholesterol. Its primary known mechanism of action is as an agonist for the Retinoid-related orphan receptor gamma (RORγ) and its isoform RORγt.[1] It plays a role in stimulating the differentiation of Th17 cells and the production of IL-17A.[1]

Q2: How should I prepare and store stock solutions of 7β,27-DHC?

Due to its lipophilic nature, 7β,27-DHC is insoluble in aqueous solutions. Stock solutions should be prepared in organic solvents such as ethanol (B145695) or Dimethyl sulfoxide (B87167) (DMSO). It is recommended to use high-purity, anhydrous solvents to prevent degradation. For storage, it is advised to keep stock solutions in amber glass vials at -20°C to protect them from light and oxidation.

Q3: What are potential off-target effects or confounding factors to consider in my experiments?

While 7β,27-DHC is reported to be selective for RORγ and RORγt over a panel of eight other nuclear receptors at 30 µM, researchers should be aware of the following:[1]

• Metabolic Conversion: 7β,27-DHC can be metabolized by 11β-hydroxysteroid dehydrogenases (11β-HSDs). Specifically, 11β-HSD2 can oxidize 7β,27-DHC to 7-keto,27-hydroxycholesterol (7k27OHC).[2] This is a crucial consideration in cell types expressing these enzymes, as it can reduce the effective concentration of 7β,27-DHC and introduce a new biologically active molecule.

• High Concentrations: The selectivity of 7β,27-DHC has been demonstrated at specific concentrations. At higher concentrations, the potential for off-target binding to other nuclear receptors or cellular proteins may increase.

• Oxidative Instability: Like other oxysterols, 7β,27-DHC can be susceptible to auto-oxidation, which can generate undefined byproducts with their own biological activities.[3]

Q4: What are appropriate controls for my 7β,27-DHC experiments?

To ensure the specificity of the observed effects, consider the following controls:

• Vehicle Control: Always include a control group treated with the same concentration of the solvent (e.g., ethanol, DMSO) used to dissolve the 7β,27-DHC.

• Inactive Epimer Control: If available, use an inactive epimer of the molecule to demonstrate that the observed effects are specific to the active conformation of 7β,27-DHC.

• RORγ/RORγt Knockdown/Knockout: In cell-based assays, using cells with genetic knockout or knockdown of RORγ/RORγt can confirm that the effects of 7β,27-DHC are mediated through its intended target.

• RORγ/RORγt Antagonist: Co-treatment with a known RORγ/RORγt antagonist can help to demonstrate that the observed biological effect is dependent on RORγ/RORγt activation.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent or no biological effect	Compound Degradation: 7β,27-DHC may have degraded due to improper storage or handling.	Prepare fresh stock solutions and store them under inert gas at -20°C or lower. Avoid repeated freeze-thaw cycles.
Low Bioavailability in Culture: The compound may be precipitating out of the cell culture medium or binding to plasticware.	Visually inspect the culture medium for precipitates. Consider using carrier proteins like BSA or cyclodextrins to improve solubility.
Metabolic Inactivation: The cell type being used may have high levels of enzymes like 11β-HSD2 that metabolize 7β,27-DHC.[2]	Measure the expression of 11β-HSDs in your experimental system. Consider using an inhibitor of these enzymes if their activity is confounding your results.
Unexpected or Off-Target Effects	High Compound Concentration: The concentration of 7β,27-DHC being used may be high enough to interact with other cellular targets.	Perform a dose-response curve to determine the lowest effective concentration. Compare your working concentration to published EC50 values.
Oxidative Byproducts: The compound may have oxidized during the experiment, leading to the formation of other active oxysterols.	Handle the compound under an inert atmosphere where possible. Use deoxygenated solvents and media. Include antioxidants like Vitamin E in the culture medium as a control.
Contamination of Stock Solution: The stock solution may be contaminated with other biologically active molecules.	Use a high-purity source for 7β,27-DHC.[4] Verify the purity of your compound using analytical techniques like HPLC or mass spectrometry.
High Background Signal in Assays	Solvent Effects: The vehicle (e.g., DMSO, ethanol) may be causing non-specific effects in your assay.	Ensure the final solvent concentration is low (typically <0.1%) and consistent across all wells. Run a solvent-only control to assess its effect.
Interaction with Assay Components: 7β,27-DHC may be directly interfering with the assay reagents (e.g., fluorescent dyes, antibodies).	Run cell-free controls to test for direct interactions between 7β,27-DHC and your assay components.

Quantitative Data Summary

Table 1: In Vitro Activity of 7β,27-Dihydroxycholesterol

Parameter	Receptor	Cell Line	Value	Reference
EC50	RORγ	HEK293T	691 nM	[1]
EC50	RORγt	HEK293T	1,045 nM	[1]

Table 2: Metabolic Interactions of 7β,27-Dihydroxycholesterol

Enzyme	Action on 7β,27-DHC	Effect	Reference
11β-HSD1	Reduction of 7k27OHC	Can produce 7β,27-DHC from its keto-form.	[2]
11β-HSD2	Oxidation	Converts 7β,27-DHC to 7-keto,27-hydroxycholesterol (7k27OHC).	[2]

Experimental Protocols

Protocol 1: RORγ Reporter Assay

This protocol is a general guideline for assessing the activation of RORγ by 7β,27-DHC in a cell-based reporter assay.

• Cell Culture: Plate HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Transfection: Co-transfect the cells with a RORγ expression vector and a reporter vector containing ROR response elements upstream of a luciferase gene. Use a suitable transfection reagent according to the manufacturer's instructions.

• Compound Treatment: 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of 7β,27-DHC or vehicle control. It is recommended to perform a serial dilution to generate a dose-response curve.

• Incubation: Incubate the cells for an additional 18-24 hours.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency. Plot the normalized luciferase activity against the log of the 7β,27-DHC concentration to determine the EC50 value.

Protocol 2: Th17 Differentiation Assay

This protocol outlines a general method for assessing the effect of 7β,27-DHC on the differentiation of naive CD4+ T cells into Th17 cells.

• Cell Isolation: Isolate naive CD4+ T cells from human peripheral blood mononuclear cells (PBMCs) or mouse splenocytes using negative selection magnetic beads.

• Cell Culture: Culture the naive CD4+ T cells in a 24-well plate coated with anti-CD3 and anti-CD28 antibodies to stimulate T cell activation.

• Th17 Differentiation Conditions: Add a cocktail of cytokines to polarize the cells towards a Th17 phenotype. This typically includes IL-6, TGF-β, IL-23, and anti-IFN-γ and anti-IL-4 antibodies.

• Compound Treatment: Add 7β,27-DHC at the desired concentration (e.g., 300 nM) or vehicle control to the culture medium at the beginning of the culture period.[1]

• Incubation: Culture the cells for 3-5 days.

• Analysis of IL-17A Production: Restimulate the cells for 4-6 hours with PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., Brefeldin A).

• Flow Cytometry: Stain the cells for intracellular IL-17A and analyze the percentage of IL-17A-producing cells by flow cytometry.

Visualizations

Caption: On-target signaling pathway of 7β,27-Dihydroxycholesterol.

Caption: General experimental workflow for 7β,27-DHC cell-based assays.

Caption: Potential off-target metabolic pathway for 7β,27-DHC.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 7β,27-dihydroxycholesterol Avanti Research™ - A Croda Brand | 240129-43-5 [sigmaaldrich.com]

Technical Support Center: Reducing Variability in Th17 Differentiation Protocols

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize variability in their Th17 differentiation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro Th17 cell differentiation.

Problem	Potential Cause	Recommended Solution
Low yield of IL-17 producing cells (<10%)	1. Suboptimal purity of starting naïve CD4+ T cell population.[1] 2. Ineffective T cell activation.[2] 3. Incorrect cytokine concentrations or inactive cytokines.[1] 4. Differentiation into other T helper subsets (Th1, Th2).[1][3]	1. Ensure high purity (>95%) of naïve CD4+ T cells (CD4+CD45RA+CCR7+ for human, CD4+CD62L+CD44- for mouse) through magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS).[1] 2. Confirm proper coating of anti-CD3 antibodies on the culture plate and use an optimal concentration of soluble anti-CD28. Consider using plate-bound anti-CD3 and anti-CD28.[2][3] 3. Use freshly thawed, high-quality recombinant cytokines at their optimal concentrations (see Table 1). Aliquot cytokines upon receipt to avoid multiple freeze-thaw cycles. 4. Add neutralizing antibodies against IFN-γ and IL-4 to the culture medium to block Th1 and Th2 differentiation pathways.[1][3]
High percentage of IFN-γ producing cells	1. Presence of IL-12 in the culture medium or produced by contaminating antigen-presenting cells (APCs). 2. Insufficient blocking of the Th1 differentiation pathway.	1. Use highly purified naïve CD4+ T cells to minimize APC contamination. 2. Ensure the anti-IFN-γ neutralizing antibody is used at an effective concentration (typically 10 µg/mL).[2]
High cell death (>50%)	1. Over-stimulation of T cells. 2. Suboptimal culture conditions.[2] 3. Nutrient depletion in the culture medium.	1. After 3 days of initial activation, transfer cells to a new plate without anti-CD3/CD28 antibodies.[2] 2. Use a high-quality, serum-free medium like X-VIVO 15 or IMDM, which can improve cell viability and differentiation efficiency.[2][4] 3. Replenish the culture medium every 2-3 days, especially for longer differentiation protocols (5-10 days).
Inconsistent results between experiments	1. Variability in donor cells (human PBMCs) or mice (age, strain, health).[5] 2. Inconsistent reagent quality or handling. 3. Minor variations in protocol execution.	1. For human cells, screen multiple donors and select those that consistently yield good Th17 differentiation. For mice, use animals of the same age, sex, and strain, housed in the same facility. 2. Standardize all reagents, including lot numbers for cytokines and antibodies. Prepare and aliquot reagents to minimize variability. 3. Maintain a detailed and consistent protocol, paying close attention to cell plating densities, incubation times, and cytokine addition steps.
Low expression of RORγt	1. Insufficient STAT3 activation.[5][6] 2. Inappropriate cytokine combination for the species (human vs. mouse).	1. Ensure that IL-6 and/or IL-21 are present and active, as they are critical for STAT3 activation, which in turn induces RORγt expression.[6][7] 2. Use a cytokine cocktail optimized for the species of interest (see Table 1). For example, TGF-β and IL-6 are often sufficient for murine Th17 differentiation, while human protocols may benefit from the addition of IL-1β and IL-23.[3][4]

Frequently Asked Questions (FAQs)

1. What is the optimal combination of cytokines for Th17 differentiation?

The optimal cytokine cocktail can vary between species and the desired phenotype of Th17 cells (e.g., pathogenic vs. non-pathogenic).

• For murine naïve CD4+ T cells: A combination of TGF-β and IL-6 is generally sufficient to induce Th17 differentiation.[3] The addition of IL-23 is important for the expansion and stabilization of the Th17 phenotype.[7][8] For pathogenic Th17 cells, a combination of IL-6, IL-1β, and IL-23 in the absence of TGF-β can be used.[9]

• For human naïve CD4+ T cells: A combination of TGF-β, IL-6, and IL-23 is considered effective.[4] Some protocols also include IL-1β and IL-21 to further enhance differentiation.[4][7]

Table 1: Recommended Cytokine Concentrations for Human and Murine Th17 Differentiation

Cytokine	Human Concentration	Murine Concentration
TGF-β	1-5 ng/mL[10]	1-5 ng/mL[2]
IL-6	10-50 ng/mL[10]	20-50 ng/mL[2]
IL-23	10-20 ng/mL[10]	10-20 ng/mL
IL-1β	10-20 ng/mL[10]	10-20 ng/mL
IL-21	20-50 ng/mL	20-50 ng/mL
Anti-IFN-γ	10 µg/mL[2]	10 µg/mL[2]
Anti-IL-4	10 µg/mL[2]	10 µg/mL[2]

2. How long should I culture the cells for optimal Th17 differentiation?

The optimal culture duration can range from 3 to 10 days.[8] A 5-day culture is often sufficient to observe significant IL-17 production.[2][8] For longer cultures, it is important to re-stimulate the cells and replenish the media.

3. How can I confirm successful Th17 differentiation?

Successful differentiation can be confirmed by measuring the expression of key Th17 markers:

• Flow Cytometry: Intracellular staining for the signature cytokine IL-17A and the master transcription factor RORγt is the most common method.[11] Cells are typically re-stimulated with PMA and ionomycin (B1663694) for 4-6 hours in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin) before staining.

• ELISA: The concentration of secreted IL-17A in the culture supernatant can be quantified.[11]

• Quantitative RT-PCR (qPCR): The mRNA expression of RORC (human) or Rorc (mouse) and IL17A can be measured.[11]

4. What is the role of TGF-β in human Th17 differentiation?

The role of TGF-β in human Th17 differentiation is complex. While it is a positive regulator at optimal concentrations, high concentrations can suppress differentiation.[4] Interestingly, Th17 cells differentiated in the absence of TGF-β may co-express IFN-γ, whereas its presence tends to induce single IL-17 producing cells.[4]

5. Should I use serum-free or serum-containing medium?

Serum-free media, such as X-VIVO 15, are often recommended as they can provide more consistent results and may lead to better differentiation efficiency compared to RPMI 1640 with FBS.[4]

Experimental Protocols

Detailed Protocol for Murine Th17 Differentiation

• Preparation:

  • Coat a 96-well flat-bottom plate with anti-CD3ε antibody (1-5 µg/mL in sterile PBS) for at least 2 hours at 37°C or overnight at 4°C.

  • Wash the plate twice with sterile PBS before use.

  • Isolate naïve CD4+ T cells (CD4+CD62L+CD44-) from the spleen and lymph nodes of C57BL/6 mice using a MACS-based negative selection kit.

• Cell Culture:

  • Resuspend the purified naïve CD4+ T cells in complete RPMI 1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin-streptomycin, and 50 µM β-mercaptoethanol).

  • Plate the cells at a density of 1 x 10^6 cells/mL in the anti-CD3ε coated plate.

  • Add soluble anti-CD28 antibody to a final concentration of 2 µg/mL.

  • Add the Th17 polarizing cytokines and antibodies:

    • Recombinant murine TGF-β: 2 ng/mL

    • Recombinant murine IL-6: 20 ng/mL

    • Anti-mouse IFN-γ: 10 µg/mL

    • Anti-mouse IL-4: 10 µg/mL

• Incubation:

  • Incubate the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• Analysis:

  • On day 3 or 5, re-stimulate the cells with PMA (50 ng/mL) and Ionomycin (1 µg/mL) in the presence of a protein transport inhibitor for 4-6 hours.

  • Harvest the cells and perform intracellular staining for IL-17A and RORγt followed by flow cytometry analysis.

Visualizations

Th17 Differentiation Signaling Pathway

Caption: Key signaling pathways involved in Th17 differentiation.

Experimental Workflow for Th17 Differentiation

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. researchgate.net [researchgate.net]
• 3. revvity.com [revvity.com]
• 4. Optimization of human Th17 cell differentiation in vitro: evaluating different polarizing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Signal transduction and Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. T Helper 17 Cells Overview | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Isolation and Th17 Differentiation of Naïve CD4 T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Differentiation of Naive CD4+ T Cells into Pathogenic Th17 Cells in Mouse [jove.com]
• 10. antbioinc.com [antbioinc.com]
• 11. resources.revvity.com [resources.revvity.com]

Technical Support Center: Quantification of 7β,27-Dihydroxycholesterol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming interference issues when quantifying 7β,27-dihydroxycholesterol (7β,27-DHC).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is the quantification of 7β,27-dihydroxycholesterol challenging?

A1: The quantification of 7β,27-dihydroxycholesterol and other oxysterols presents several analytical challenges:

• Low Abundance: Oxysterols are typically present at very low concentrations in biological matrices compared to cholesterol.[1]

• Structural Isomers: Numerous structural isomers of 7β,27-DHC exist, such as 7α,27-dihydroxycholesterol and 7α,25-dihydroxycholesterol. These isomers often have the same mass-to-charge ratio (m/z) and similar fragmentation patterns, making them difficult to distinguish without effective chromatographic separation.[2][3][4]

• Auto-oxidation: Cholesterol can easily undergo non-enzymatic oxidation during sample collection, storage, and preparation, leading to the artificial formation of oxysterols, including 7β-hydroxycholesterol, which can interfere with the analysis.[5][6]

• Matrix Effects: Biological samples are complex, and other lipids and matrix components can interfere with the ionization of the target analyte, leading to signal suppression or enhancement.

Q2: My chromatogram shows co-eluting peaks for my target analyte. How can I resolve isomeric interference?

A2: Co-elution of isomers is a common issue. Here are some troubleshooting steps:

• Optimize Chromatographic Conditions:

  • Column Selection: While C18 columns are widely used, phenyl-hexyl columns can offer alternative selectivity for aromatic and structurally similar compounds, potentially improving the separation of dihydroxycholesterol isomers.[1][2][7][8] Phenyl-based columns can utilize π-π interactions to enhance the separation of isomers.[1]

  • Mobile Phase Gradient: A slow and shallow gradient elution can significantly improve the resolution of closely eluting isomers. Experiment with different solvent compositions and gradient profiles.

  • Temperature: Column temperature can affect selectivity. Test different temperatures to see if it improves separation.

• Review Mass Spectrometry Data:

  • Even with co-elution, isomers might have slightly different fragmentation patterns or ion ratios. Carefully examine the product ion scans to identify unique fragments that can be used for quantification.

• Derivatization: While often avoided to simplify sample preparation, derivatization can alter the chromatographic behavior of isomers, potentially leading to better separation.

Q3: I am concerned about the artificial formation of oxysterols during my sample preparation. What precautions should I take?

A3: Preventing auto-oxidation of cholesterol is critical for accurate oxysterol analysis.

• Use Antioxidants: Add antioxidants such as butylated hydroxytoluene (BHT) to all solvents used during sample preparation to minimize free radical-induced oxidation.[9]

• Work Quickly and on Ice: Perform sample preparation steps, particularly extraction, at low temperatures (e.g., on ice) to reduce the rate of oxidation.

• Protect from Light and Air: Minimize exposure of samples to light and air. Use amber vials and consider working under an inert atmosphere (e.g., nitrogen or argon) if possible.

• Storage: Store samples at -80°C to minimize degradation over time.

Q4: What are the most common sources of interference in 7β,27-DHC quantification?

A4: The most common sources of interference are:

• Isomers: As mentioned, 7α,27-dihydroxycholesterol is a primary interferent. Other dihydroxycholesterol isomers can also co-elute and interfere.

• 7-Ketocholesterol: This oxysterol can be formed from the oxidation of 7-dehydrocholesterol (B119134) and is a common, abundant oxysterol that can potentially interfere with the analysis.[8][10]

• Other Structurally Similar Oxysterols: The complex mixture of oxysterols in biological samples means that other compounds with similar structures could potentially co-elute and contribute to the signal.

• Matrix Components: Phospholipids and other lipids can cause ion suppression in the mass spectrometer.

Quantitative Data

The following tables summarize key mass spectrometry parameters for 7β,27-dihydroxycholesterol and its common isomers. These values are essential for setting up a selective and sensitive LC-MS/MS method.

Table 1: Mass-to-Charge Ratios (m/z) of Precursor and Product Ions for Dihydroxycholesterol Isomers

Compound	Precursor Ion (m/z) [M+H-H₂O]⁺	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Reference
7β,27-Dihydroxycholesterol	401.3	383.3	365.3	[2][3]
7α,27-Dihydroxycholesterol	401.3	383.3	365.3	[2][3]
7α,25-Dihydroxycholesterol	401.3	383.3	365.3	[4][5]

Note: Due to the identical molecular weight and core structure, the precursor and major product ions for these isomers are often the same. Differentiation relies heavily on chromatographic separation.

Table 2: Example MRM Transitions and Collision Energies for Oxysterol Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
7α,27-dihydroxycholesterol	401.3	121.1	30	[2]
7α,27-dihydroxycholesterol	401.3	161.1	25	[2]
7α-hydroxycholesterol	385.3	367.3	15	[3]
27-hydroxycholesterol	385.3	109.1	35	[2]
7-Ketocholesterol	401.3	175.1	25	[2]

Note: Optimal collision energies may vary depending on the mass spectrometer used and should be optimized empirically.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline and may need optimization for specific sample types.

• Sample Collection: Collect biological samples (e.g., plasma, tissue homogenate) and immediately add an antioxidant cocktail (e.g., BHT in methanol).

• Internal Standard Spiking: Add an appropriate deuterated internal standard for 7β,27-DHC to the sample to correct for extraction losses and matrix effects.

• Protein Precipitation: Precipitate proteins by adding a cold organic solvent like acetonitrile (B52724) or ethanol (B145695) (1:4 v/v). Vortex and incubate at -20°C for at least 30 minutes.[5]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18 or a mixed-mode sorbent) with methanol (B129727) followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

  • Elute the oxysterols with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water 50:50).

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 2.7 µm) is recommended for improved isomer separation.[2]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A slow, linear gradient from a lower to a higher percentage of mobile phase B is recommended. For example:

    • 0-2 min: 30% B

    • 2-15 min: 30-95% B

    • 15-18 min: 95% B

    • 18-20 min: 30% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Use the transitions from Table 2 or optimize them for your specific instrument. Monitor at least two transitions per analyte for confirmation.

  • Source Parameters: Optimize gas flows, temperatures, and voltages for maximal signal intensity.

Visualizations

Caption: Experimental workflow for the quantification of 7β,27-dihydroxycholesterol.

Caption: Troubleshooting logic for 7β,27-dihydroxycholesterol quantification.

Caption: Simplified metabolic pathway of 7β,27-dihydroxycholesterol.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lcms.cz [lcms.cz]
• 9. Development and application of an LC-MS/MS method for the combined quantification of oxysterols and bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Stability of 7β,27-Dihydroxycholesterol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the in vivo use of 7β,27-Dihydroxycholesterol. The focus is on practical solutions for enhancing the stability and delivery of this oxysterol in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 7β,27-Dihydroxycholesterol and why is its stability a major concern for in vivo research?

7β,27-Dihydroxycholesterol (7β,27-DHC) is an oxysterol, an oxygenated derivative of cholesterol.[1][2] It acts as an agonist for the Retinoic Acid Receptor-related Orphan Receptors γ and γt (RORγ and RORγt), playing a role in immune responses, such as inducing IL-17A production.[3] Like many oxysterols, 7β,27-DHC is a lipid-soluble molecule with a very short half-life and is present in very low concentrations in biological systems.[2] Its inherent chemical structure makes it susceptible to degradation, and its poor water solubility can lead to low bioavailability, rapid metabolism, and clearance in vivo, posing significant challenges for experimental reproducibility and therapeutic development.[4][5]

Q2: What are the recommended storage conditions for 7β,27-Dihydroxycholesterol?

To minimize degradation, 7β,27-Dihydroxycholesterol should be stored at -20°C.[6] For long-term stability, it is advisable to store the compound as a solid or in a non-aqueous solvent, aliquoted to avoid repeated freeze-thaw cycles. Care must be taken during sample handling to prevent autoxidation, which can be initiated by exposure to light and air.[5][7]

Q3: What are the primary methods to enhance the stability and bioavailability of 7β,27-Dihydroxycholesterol for in vivo experiments?

The most effective strategies involve using a formulation or delivery system to protect the molecule from degradation and improve its solubility.[8] The two primary methods are:

• Cyclodextrin (B1172386) Encapsulation: This involves forming an inclusion complex where the hydrophobic 7β,27-DHC molecule is encapsulated within the hydrophobic cavity of a cyclodextrin molecule. This enhances solubility, stability, and bioavailability.[9][10]

• Liposomal Formulation: Encapsulating 7β,27-DHC within liposomes, which are microscopic vesicles composed of a lipid bilayer, can protect it from metabolic enzymes and improve its pharmacokinetic profile.[8][11]

Q4: How can I verify the stability of my 7β,27-Dihydroxycholesterol formulation?

The stability of your formulation should be assessed using analytical techniques, with High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) being the most common and robust method.[7][12] This allows for the sensitive and specific quantification of the intact 7β,27-DHC and any potential degradation products over time under relevant storage and experimental conditions.[13]

Troubleshooting Guides

Problem: I am observing low or inconsistent efficacy of 7β,27-Dihydroxycholesterol in my in vivo model.

• Possible Cause: This is likely due to poor bioavailability and rapid in vivo degradation of the unformulated compound.[4] Oxysterols are known to have a very short half-life in biological systems.[2]

• Solution: Implement a formulation strategy to enhance stability and delivery. Compare the advantages of cyclodextrin and liposomal formulations to select the most appropriate one for your experimental design.

Formulation Strategy	Advantages for In Vivo Use	Disadvantages
Cyclodextrin Encapsulation	- Increases aqueous solubility.[9]- Enhances chemical stability by protecting the guest molecule.[10]- Simple and cost-effective preparation methods.[14]- Can improve oral bioavailability.[10]	- Limited loading capacity.- Potential for competitive displacement by other molecules in vivo.
Liposomal Formulation	- High loading capacity for hydrophobic drugs.- Protects the drug from metabolic degradation.[11]- Can be modified for targeted delivery.- Suitable for intravenous administration.[11]	- More complex and costly preparation.- Potential for rapid clearance by the mononuclear phagocyte system (MPS) unless stealth liposomes are used.[11]

Problem: My 7β,27-Dihydroxycholesterol solution appears cloudy or precipitates upon dilution in aqueous buffers.

• Possible Cause: 7β,27-Dihydroxycholesterol is a highly hydrophobic molecule with very low water solubility. Direct dilution into aqueous media will cause it to precipitate.

• Solution: Do not attempt to dissolve the compound directly in aqueous buffers for in vivo use. You must use a solubility-enhancing formulation. A simple and effective method is encapsulation with a chemically modified cyclodextrin, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD), which has significantly higher water solubility than native β-cyclodextrin.[10][15]

Problem: There is significant variability in compound concentration between batches of my formulation.

• Possible Cause: This may stem from inconsistencies in the formulation protocol or degradation of the compound during preparation. Oxysterols can be sensitive to thermal and alkaline conditions.[16]

• Solution:

  • Standardize Protocol: Ensure all parameters of your formulation protocol (e.g., molar ratios, stirring time, temperature, pH) are strictly controlled and documented for each batch.[9][14]

  • Avoid Harsh Conditions: Minimize exposure to high temperatures and extreme pH during preparation.

  • Quality Control: Use analytical methods like HPLC-MS to quantify the concentration of 7β,27-DHC in each batch before in vivo administration to ensure consistency.[12]

Experimental Protocols

Protocol 1: Preparation of a 7β,27-Dihydroxycholesterol/Cyclodextrin Inclusion Complex

This protocol describes a common method for encapsulating a hydrophobic compound like 7β,27-DHC with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) to enhance its aqueous solubility and stability.

Materials:

• 7β,27-Dihydroxycholesterol

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Anhydrous Ethanol (B145695)

• Sterile, pyrogen-free water for injection

• Sterile 0.22 µm syringe filters

Methodology:

• Molar Ratio Calculation: Determine the desired molar ratio of 7β,27-DHC to HP-β-CD. A 1:1 stoichiometry is often a good starting point for phase solubility studies.[9]

• Dissolution: Accurately weigh the required amount of 7β,27-DHC and dissolve it in a minimal volume of anhydrous ethanol.

• Complexation:

  • Separately, dissolve the corresponding molar amount of HP-β-CD in sterile water.

  • Slowly add the ethanolic solution of 7β,27-DHC to the aqueous HP-β-CD solution while stirring continuously.

  • Continue stirring the mixture at room temperature for 24-48 hours, protected from light, to allow for complex formation.

• Solvent Removal: Remove the ethanol from the mixture, typically by rotary evaporation under reduced pressure or by lyophilization (freeze-drying). Freeze-drying is often preferred as it can yield a stable, solid complex that is easily reconstituted.

• Reconstitution and Sterilization: Reconstitute the dried complex powder in a sterile vehicle (e.g., saline) to the desired final concentration for in vivo administration. Sterilize the final solution by passing it through a 0.22 µm syringe filter.

• Characterization (Recommended): Confirm the formation and stability of the complex using techniques such as HPLC-MS to quantify the encapsulated compound.

Protocol 2: Stability Assessment of Formulated 7β,27-Dihydroxycholesterol by HPLC-MS

This protocol outlines a general procedure for evaluating the stability of a 7β,27-DHC formulation over time.

Methodology:

• Sample Preparation:

  • Prepare your 7β,27-DHC formulation (e.g., cyclodextrin complex or liposomal suspension) at a known initial concentration (T=0).

  • Aliquot the formulation into several vials and store them under the desired test conditions (e.g., 4°C, 25°C, -20°C).

• Time-Point Analysis: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove an aliquot for analysis.

• Extraction:

  • Perform a liquid-liquid extraction to separate the 7β,27-DHC from the formulation matrix. A common method involves using a solvent like methyl tert-butyl ether (MTBE).[7]

  • Add an internal standard (a structurally similar but isotopically labeled compound, if available) prior to extraction to account for procedural losses.[13]

  • Evaporate the organic solvent to dryness under a stream of nitrogen.

• Derivatization (Optional but Recommended): To improve chromatographic properties and ionization efficiency, the dried extract can be derivatized. A common method is silylation to convert hydroxyl groups to trimethylsilyl (B98337) (TMS) ethers using reagents like Sylon BTZ.[17]

• HPLC-MS/MS Analysis:

  • Reconstitute the sample in an appropriate mobile phase.

  • Inject the sample onto a suitable HPLC column (e.g., a C18 reversed-phase column).[12]

  • Use a gradient elution program to separate 7β,27-DHC from potential degradants.

  • Detect and quantify the analyte using tandem mass spectrometry (MS/MS) in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for maximum sensitivity and specificity.

• Data Analysis: Calculate the concentration of 7β,27-DHC remaining at each time point relative to the T=0 sample. Plot the percentage of intact compound versus time to determine the degradation kinetics and stability profile.

Visualizations

Logical and Experimental Workflows

References

• 1. Are side-chain oxidized oxysterols regulators also in vivo? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Do oxysterols control cholesterol homeostasis? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Synthesis, in vitro and in vivo biological evaluation of new oxysterols as modulators of the liver X receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxysterols in biological systems: sources, metabolism and pathophysiological relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. mdpi.com [mdpi.com]
• 8. Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation [mdpi.com]
• 9. Phase solubility studies and stability of cholesterol/β-cyclodextrin inclusion complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sfrbm.org [sfrbm.org]
• 14. Encapsulation Mechanism of Oxyresveratrol by β-Cyclodextrin and Hydroxypropyl-β-Cyclodextrin and Computational Analysis | MDPI [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification: Ramifications for Artifact Monitoring of Sterol Oxide Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. longdom.org [longdom.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Potency of 7β,27-Dihydroxycholesterol and 25-hydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological potency of two prominent oxysterols, 7β,27-dihydroxycholesterol (7β,27-DHC) and 25-hydroxycholesterol (B127956) (25-HC). Oxysterols, oxidized derivatives of cholesterol, are increasingly recognized for their diverse roles as signaling molecules in a myriad of physiological and pathological processes. Understanding their relative potencies is crucial for elucidating their mechanisms of action and for the development of novel therapeutics targeting the pathways they modulate.

Introduction to the Oxysterols

7β,27-Dihydroxycholesterol (7β,27-DHC) is a dihydroxylated oxysterol that has emerged as a key regulator of specific signaling pathways, notably the Hedgehog signaling pathway and as an endogenous activator of the polycystin ion channel complex.[1][2] Its activity is often linked to developmental processes and ciliopathies.

25-Hydroxycholesterol (25-HC) is a well-studied monohydroxylated oxysterol known for its broad biological activities, including potent antiviral and immunomodulatory effects.[3][4] It is a key intermediate in cholesterol metabolism and a regulator of lipid homeostasis through its actions on Liver X Receptors (LXRs) and Sterol Regulatory Element-Binding Proteins (SREBPs).[5][6]

Comparative Potency: A Quantitative Overview

Direct comparative studies measuring the potency of 7β,27-DHC and 25-HC across a range of identical assays are limited in the current literature. The following tables summarize available quantitative data from various studies. It is important to note that these values were determined in different experimental systems and should be interpreted with caution.

Parameter	7β,27-Dihydroxycholesterol	25-Hydroxycholesterol	Reference
RORγt Activation (Ki)	120 nM	Not reported as a primary activator	[7]
Antiviral Activity (EC50)	Not widely reported	~1.49 µM (against VSV-SARS-CoV-2)	[8]
SREBP-2 Inhibition	Not a primary reported activity	Effective at ≥ 20 nM	[9]
Cytotoxicity	Not specifically reported	≥ 7.5 µM (in MCF-7 cells)	[10]

Disclaimer: The data presented in this table are compiled from different studies and are not the result of a direct head-to-head comparison in the same experimental setup. Therefore, a direct extrapolation of relative potency should be made with caution.

Key Signaling Pathways and Mechanisms of Action

Both 7β,27-DHC and 25-HC exert their effects by modulating distinct and overlapping signaling pathways.

7β,27-Dihydroxycholesterol: Key Pathways

• Hedgehog Signaling: 7β,27-DHC is known to activate the Hedgehog signaling pathway, which is crucial for embryonic development and tissue homeostasis.[1][11]

• Polycystin Complex Activation: It acts as an endogenous activator of the polycystin ion channel complex, playing a role in the function of primary cilia.[2]

• RORγt Activation: 7β,27-DHC is a potent agonist of the nuclear receptor RORγt, a key regulator of Th17 cell differentiation and inflammatory responses.[12]

Signaling pathways modulated by 7β,27-Dihydroxycholesterol.

25-Hydroxycholesterol: Key Pathways

• Antiviral Response: 25-HC exhibits broad-spectrum antiviral activity by inhibiting viral entry and replication.[3][8]

• Cholesterol Homeostasis: It is a potent regulator of cholesterol metabolism, primarily through the inhibition of SREBP processing and activation of LXRs.[5][6]

• Inflammatory Signaling: 25-HC has complex, context-dependent effects on inflammation, acting as both a pro- and anti-inflammatory molecule.

Signaling pathways modulated by 25-Hydroxycholesterol.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are summaries of protocols for key assays used to characterize the potency of these oxysterols.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing cell viability and proliferation.

Workflow for a typical MTT cytotoxicity assay.

Protocol Summary:

• Cell Seeding: Plate cells at a predetermined density in a 96-well plate and allow them to adhere overnight.

• Treatment: Expose cells to a serial dilution of the oxysterol (7β,27-DHC or 25-HC). Include a vehicle control.

• Incubation: Incubate the plates for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent, such as DMSO or a specialized buffer, to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Plot the absorbance values against the log of the oxysterol concentration to determine the IC50 value (the concentration that inhibits cell viability by 50%).

Liver X Receptor (LXR) Activation Assay (Reporter Gene Assay)

This assay measures the ability of a compound to activate LXR, a key regulator of lipid metabolism.

Workflow for an LXR reporter gene assay.

Protocol Summary:

• Cell Transfection: Co-transfect a suitable cell line (e.g., HEK293T or HepG2) with two plasmids: one expressing the LXRα or LXRβ receptor and another containing a luciferase reporter gene under the control of an LXR response element (LXRE).

• Treatment: After transfection, treat the cells with various concentrations of the test oxysterol.

• Incubation: Incubate the cells for a period sufficient to allow for gene transcription and protein expression (e.g., 24 hours).

• Cell Lysis: Lyse the cells to release the luciferase enzyme.

• Luciferase Assay: Add a luciferase substrate to the cell lysate and measure the resulting luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a control (e.g., co-transfected Renilla luciferase) and plot the activity against the log of the oxysterol concentration to determine the EC50 value (the concentration that produces 50% of the maximal response).

Conclusion

Both 7β,27-dihydroxycholesterol and 25-hydroxycholesterol are potent bioactive lipids with distinct primary targets and signaling roles. 7β,27-DHC demonstrates high potency as an agonist of RORγt and an activator of the polycystin complex, suggesting its importance in specific developmental and ciliary signaling pathways. In contrast, 25-HC is a powerful regulator of cholesterol homeostasis and a broad-spectrum antiviral agent, acting through SREBP inhibition and LXR activation.

The lack of direct comparative data necessitates further research to definitively establish the relative potencies of these two important oxysterols in various biological contexts. Such studies will be invaluable for advancing our understanding of oxysterol biology and for the rational design of therapeutic agents targeting these signaling pathways. Professionals in drug development are encouraged to consider the distinct and potent activities of these molecules in their research endeavors.

References

• 1. afgsci.com [afgsci.com]
• 2. researchgate.net [researchgate.net]
• 3. Reactome | 27-hydroxycholesterol is 7alpha-hydroxylated [reactome.org]
• 4. researchgate.net [researchgate.net]
• 5. RORγt and RORα signature genes in human Th17 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of SREBP Activation Using a Microsomal Vesicle Budding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of cell proteome by 25-hydroxycholesterol and 27-hydroxycholesterol: A link between cholesterol metabolism and antiviral defense - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Assaying sterol--regulated ER--to--Golgi transport of SREBP cleavage--activating protein using immunofluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assaying Sterol-Regulated ER-to-Golgi Transport of SREBP Cleavage-Activating Protein Using Immunofluorescence Microscopy | Springer Nature Experiments [experiments.springernature.com]

Validating 7β,27-Dihydroxycholesterol as a Novel Biomarker for Autoimmune Disease: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of autoimmune disease diagnostics is evolving, with a pressing need for biomarkers that offer greater specificity and mechanistic insight than current standards. This guide provides a comprehensive comparison of 7β,27-Dihydroxycholesterol, an endogenous oxysterol, with established biomarkers. We present supporting experimental data, detailed methodologies, and visualizations of its signaling pathway to facilitate its validation and potential integration into research and clinical settings.

Executive Summary

Autoimmune diseases are often characterized by chronic inflammation and the production of autoantibodies. Current diagnostic tools, while useful, can lack specificity and may not fully capture the underlying immunological disturbances. 7β,27-Dihydroxycholesterol has emerged as a promising biomarker due to its role as a potent and selective agonist of the RAR-related orphan receptor gamma t (RORγt). RORγt is a master regulator of T helper 17 (Th17) cell differentiation, a key driver in the pathogenesis of numerous autoimmune diseases. This guide explores the potential of 7β,27-Dihydroxycholesterol to serve as a more targeted biomarker, reflecting a specific pathogenic pathway.

Comparison of 7β,27-Dihydroxycholesterol with Conventional Autoimmune Disease Biomarkers

The following table summarizes the characteristics of 7β,27-Dihydroxycholesterol in comparison to widely used biomarkers for autoimmune diseases. While quantitative clinical performance data for 7β,27-Dihydroxycholesterol is still emerging, its mechanistic link to autoimmune pathology presents a significant advantage.

Biomarker	Type	Biological Role	Advantages	Limitations
7β,27-Dihydroxycholesterol	Oxysterol (Cholesterol Metabolite)	Agonist of RORγt, promoting Th17 cell differentiation and IL-17 production.[1][2]	- Mechanistically linked to a key autoimmune pathway- Potential for high specificity- May serve as a therapeutic target	- Limited clinical validation data (sensitivity/specificity)- Requires specialized analytical methods (LC-MS/MS)
Antinuclear Antibodies (ANA)	Autoantibody	Antibodies that target contents of the cell nucleus.	- High sensitivity for Systemic Lupus Erythematosus (SLE)	- Low specificity; present in other autoimmune diseases, infections, and even healthy individuals.
Rheumatoid Factor (RF)	Autoantibody	Antibodies that target the Fc portion of IgG antibodies.	- Included in the classification criteria for Rheumatoid Arthritis (RA).	- Not specific to RA; can be found in other autoimmune diseases and chronic infections.
Anti-Cyclic Citrullinated Peptide (Anti-CCP) Antibodies	Autoantibody	Antibodies directed against citrullinated peptides.	- High specificity for Rheumatoid Arthritis (RA).	- Sensitivity is not 100%; may be absent in some RA patients.
C-Reactive Protein (CRP)	Acute Phase Reactant	A protein produced by the liver in response to inflammation.	- Widely available and inexpensive- Useful for monitoring general inflammation	- Non-specific marker of inflammation; elevated in many conditions other than autoimmune disease.
Erythrocyte Sedimentation Rate (ESR)	Indirect measure of inflammation	Measures the rate at which red blood cells settle in a tube.	- Simple and inexpensive test	- Non-specific; influenced by factors other than inflammation (e.g., age, anemia).

Signaling Pathway of 7β,27-Dihydroxycholesterol in Th17 Cell Differentiation

7β,27-Dihydroxycholesterol plays a crucial role in the adaptive immune response by directly influencing the differentiation of Th17 cells. This process is central to the inflammatory cascade in many autoimmune diseases. The diagram below illustrates the signaling pathway initiated by 7β,27-Dihydroxycholesterol.

Caption: Signaling pathway of 7β,27-Dihydroxycholesterol-mediated Th17 cell differentiation.

Experimental Protocols

Measurement of 7β,27-Dihydroxycholesterol in Human Serum/Plasma by LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 7β,27-Dihydroxycholesterol in human serum or plasma.[3][4][5]

1. Sample Preparation:

• Materials:

  • Human serum or plasma collected in EDTA tubes.

  • Internal Standard (IS): Deuterated 7β,27-Dihydroxycholesterol (e.g., d7-7β,27-dihydroxycholesterol).

  • Butylated hydroxytoluene (BHT) as an antioxidant.

  • Cold ethanol.

  • Hexane, isopropanol, dichloromethane, methanol (B129727) (LC-MS grade).

  • Solid Phase Extraction (SPE) cartridges (e.g., C18).

• Procedure:

  • Thaw frozen serum/plasma samples on ice.

  • To 100 µL of serum/plasma, add the internal standard and BHT to prevent auto-oxidation.

  • Perform protein precipitation by adding cold ethanol, followed by vortexing and centrifugation.

  • Collect the supernatant.

  • Perform liquid-liquid extraction with a solvent system such as hexane/isopropanol to extract the lipids.

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent and perform solid-phase extraction (SPE) for further purification and concentration of oxysterols.

  • Elute the oxysterols from the SPE cartridge and evaporate the solvent.

  • Reconstitute the final extract in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer.

  • Reversed-phase C18 column.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol/acetonitrile with 0.1% formic acid.

  • Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B is used to separate the oxysterols.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for 7β,27-Dihydroxycholesterol and its internal standard.

  • Data Analysis: The concentration of 7β,27-Dihydroxycholesterol is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the standard.

Experimental Workflow for Biomarker Validation

The validation of 7β,27-Dihydroxycholesterol as a clinical biomarker for autoimmune diseases involves a multi-step process, from initial discovery to clinical utility assessment.

Caption: Workflow for the validation of a novel biomarker like 7β,27-Dihydroxycholesterol.

Conclusion and Future Directions

7β,27-Dihydroxycholesterol presents a compelling case as a next-generation biomarker for autoimmune diseases. Its direct involvement in the RORγt-Th17 pathway offers a window into a critical pathogenic mechanism, potentially allowing for earlier and more specific diagnosis, patient stratification, and monitoring of therapeutic response.

However, the journey from a promising candidate to a clinically validated biomarker requires further rigorous investigation. Future research should focus on:

• Large-scale clinical studies: To establish the sensitivity, specificity, and predictive value of 7β,27-Dihydroxycholesterol across a range of autoimmune diseases.

• Head-to-head comparisons: Directly comparing the diagnostic performance of 7β,27-Dihydroxycholesterol with established biomarkers in the same patient cohorts.

• Standardization of analytical methods: Ensuring robust and reproducible measurement of 7β,27-Dihydroxycholesterol across different laboratories.

• Correlation with disease activity: Investigating the relationship between circulating levels of 7β,27-Dihydroxycholesterol and clinical measures of disease activity and severity.

By addressing these key areas, the scientific and clinical communities can fully elucidate the potential of 7β,27-Dihydroxycholesterol to improve the management of patients with autoimmune diseases.

References

• 1. Fast LC-MS/MS analysis of free oxysterols derived from reactive oxygen species in human plasma and carotid plaque - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of dihydroxycholesterols in human plasma using HPLC-ESI-MS/MS - OAK Open Access Archive [oak.novartis.com]

Navigating the Analytical Maze: A Comparative Guide to the Detection of 7β,27-Dihydroxycholesterol

For researchers, scientists, and drug development professionals, the accurate detection and quantification of 7β,27-Dihydroxycholesterol, a key immunomodulatory oxysterol, is critical. This guide provides an objective comparison of available analytical methodologies, focusing on the inherent challenges of antibody-based detection versus the precision of mass spectrometry. Experimental data and detailed protocols are provided to support informed decisions in your research.

The pursuit of specific antibodies for small molecules like 7β,27-Dihydroxycholesterol is fraught with challenges, primarily due to the high potential for cross-reactivity with structurally similar oxysterols. Currently, there is a notable absence of commercially available antibodies validated specifically for the direct and exclusive detection of 7β,27-Dihydroxycholesterol. This guide, therefore, contrasts the established gold standard, Liquid Chromatography-Mass Spectrometry (LC-MS/MS), with the theoretical application of an antibody-based immunoassay, drawing parallels from existing steroid hormone assays.

Method Comparison: Immunoassay vs. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

The choice of analytical method hinges on a balance of specificity, sensitivity, throughput, and cost. While immunoassays offer a high-throughput and relatively low-cost platform, their reliability for small, structurally similar molecules is a significant concern. In contrast, LC-MS/MS provides unparalleled specificity and sensitivity, albeit at a higher initial instrument cost and lower throughput.

Feature	Immunoassay (Hypothetical)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Specificity	Potentially low; high risk of cross-reactivity with other dihydroxycholesterol isomers (e.g., 7α,27-dihydroxycholesterol, 7β,25-dihydroxycholesterol) and other structurally related steroids.[1][2]	Very high; capable of separating and distinguishing between isomeric and isobaric oxysterols based on their unique fragmentation patterns and retention times.
Sensitivity	Dependent on antibody affinity; can be high, but may be compromised by cross-reactivity, leading to falsely elevated results.	Very high; capable of detecting and quantifying picomolar to nanomolar concentrations of oxysterols in complex biological matrices.
Quantitative Accuracy	Can be affected by matrix effects and cross-reacting substances, leading to inaccuracies.[1]	High accuracy and precision when using appropriate internal standards.
Multiplexing	Limited; typically measures a single analyte per assay.	High; allows for the simultaneous quantification of multiple oxysterols in a single run.
Throughput	High; well-suited for screening large numbers of samples.	Lower; sample preparation and chromatographic separation are more time-consuming.
Cost (per sample)	Generally lower, especially for large sample sets.	Higher, due to instrument maintenance and the need for specialized personnel.
Development Effort	High; requires the development and rigorous validation of a specific monoclonal or polyclonal antibody, which is challenging for small molecules.	Moderate; requires method development and validation, but builds upon established principles of chromatography and mass spectrometry.

Signaling Pathway of 7β,27-Dihydroxycholesterol

7β,27-Dihydroxycholesterol has been identified as a potent and selective agonist of the nuclear receptor RORγt (Retinoic acid receptor-related orphan receptor gamma t).[3][4] This interaction is a key event in the differentiation of T helper 17 (Th17) cells and the subsequent production of the pro-inflammatory cytokine Interleukin-17 (IL-17). The biosynthesis of 7β,27-Dihydroxycholesterol is dependent on the enzyme CYP27A1.[3][4]

Fig 1. Signaling pathway of 7β,27-Dihydroxycholesterol.

Experimental Workflows

Immunoassay (Competitive ELISA)

This diagram illustrates the workflow for a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common format for detecting small molecules.

Fig 2. Competitive ELISA workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This diagram outlines the typical workflow for the analysis of oxysterols using LC-MS/MS.

Fig 3. LC-MS/MS workflow for oxysterol analysis.

Experimental Protocols

Competitive ELISA for a Small Molecule (Hypothetical Protocol)

This protocol is a generalized procedure for a competitive ELISA, which would be the likely format for an antibody-based detection of 7β,27-Dihydroxycholesterol.

• Plate Coating:

  • Dilute a 7β,27-Dihydroxycholesterol-protein conjugate (e.g., BSA-conjugated) in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the diluted conjugate to each well of a high-binding 96-well microplate.

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20) per well.

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

• Competition Reaction:

  • Prepare standards of known 7β,27-Dihydroxycholesterol concentrations and the unknown samples.

  • In a separate plate or tubes, pre-incubate 50 µL of each standard or sample with 50 µL of a diluted primary antibody specific for 7β,27-Dihydroxycholesterol for 30 minutes.

  • Wash the coated and blocked microplate three times with wash buffer.

  • Transfer 100 µL of the pre-incubated antibody-sample/standard mixture to the corresponding wells.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of a diluted enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) to each well.

  • Incubate for 1 hour at room temperature.

• Substrate Addition and Measurement:

  • Wash the plate five times with wash buffer.

  • Add 100 µL of a suitable substrate (e.g., TMB for HRP) to each well.

  • Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development.

  • Add 50 µL of stop solution (e.g., 2N H₂SO₄) to each well.

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the standards. The signal will be inversely proportional to the concentration of 7β,27-Dihydroxycholesterol in the sample.

  • Determine the concentration of 7β,27-Dihydroxycholesterol in the unknown samples by interpolating their absorbance values from the standard curve.

LC-MS/MS Analysis of Oxysterols (Consolidated Protocol)

This protocol provides a comprehensive overview of the steps involved in the analysis of 7β,27-Dihydroxycholesterol and other oxysterols using LC-MS/MS.

• Sample Preparation and Extraction:

  • To 100 µL of plasma or cell lysate, add an internal standard mixture containing deuterated analogs of the oxysterols of interest (e.g., d7-7β-hydroxycholesterol).

  • Perform protein precipitation by adding 4 volumes of cold ethanol (B145695) or acetonitrile, vortexing, and centrifuging at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant.

  • Perform liquid-liquid extraction by adding a non-polar solvent such as hexane (B92381) or methyl-tert-butyl ether, vortexing, and centrifuging to separate the phases.

  • Alternatively, use solid-phase extraction (SPE) with a C18 cartridge for cleanup and concentration.

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the dried extract in a small volume of the initial mobile phase (e.g., 100 µL of methanol/water).

• Chromatographic Separation (LC):

  • Use a reverse-phase column, typically a C18 or a more specialized column for sterol analysis, with a particle size of 1.7-2.7 µm.

  • Employ a binary solvent system, for example:

    • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) acetate.

    • Mobile Phase B: Methanol/acetonitrile (1:1, v/v) with 0.1% formic acid and 5 mM ammonium acetate.

  • Run a gradient elution to separate the oxysterols, starting with a higher proportion of mobile phase A and gradually increasing the proportion of mobile phase B over a run time of 15-30 minutes.

  • Maintain the column at a constant temperature (e.g., 40°C) to ensure reproducible retention times.

• Mass Spectrometric Detection (MS/MS):

  • Utilize a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Optimize the ESI source parameters, including capillary voltage, source temperature, and gas flows, for maximal ionization of the target analytes.

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • For each oxysterol and its deuterated internal standard, determine the specific precursor-to-product ion transitions. For dihydroxycholesterols, this often involves the loss of one or more water molecules.

  • Optimize the collision energy for each MRM transition to achieve the most intense and stable signal.

• Data Acquisition and Analysis:

  • Acquire data using the instrument's software.

  • Integrate the chromatographic peaks for each analyte and internal standard.

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Quantify the concentration of 7β,27-Dihydroxycholesterol and other oxysterols in the unknown samples by using the regression equation from the calibration curve.

Conclusion

While the high-throughput nature of immunoassays is advantageous for large-scale screening, the inherent challenges in developing specific antibodies for small, structurally similar molecules like 7β,27-Dihydroxycholesterol make this approach prone to significant cross-reactivity and potential inaccuracies. For reliable and precise quantification of 7β,27-Dihydroxycholesterol and its isomers, LC-MS/MS remains the superior methodology. Its high specificity, sensitivity, and multiplexing capabilities provide the robust data required for advancing research and development in fields impacted by this important immunomodulatory molecule. Researchers should carefully consider the analytical requirements of their studies when selecting a detection method, with LC-MS/MS being the recommended approach for definitive and quantitative analysis of 7β,27-Dihydroxycholesterol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]

Structural and functional differences between 7B,27- and 7a,27-Dihydroxycholesterol

This guide provides a detailed comparison of the structural and functional characteristics of 7β,27-dihydroxycholesterol (7β,27-DHC) and 7α,27-dihydroxycholesterol (7α,27-DHC). These two oxysterols, while structurally similar, exhibit distinct biological activities, binding partners, and metabolic fates. This document is intended for researchers, scientists, and professionals in drug development interested in the nuanced roles of these cholesterol derivatives.

Structural Differences

The fundamental difference between 7β,27-DHC and 7α,27-DHC lies in the stereochemistry of the hydroxyl group at the 7th carbon position on the cholesterol ring. In 7β,27-DHC, the hydroxyl group is in the beta (β) configuration, oriented above the plane of the ring. Conversely, in 7α,27-DHC, the hydroxyl group is in the alpha (α) configuration, positioned below the plane of the ring. Both molecules share a second hydroxyl group at the 27th carbon on the aliphatic side chain. This seemingly minor variation in the spatial arrangement of the C7-hydroxyl group results in significantly different molecular shapes, which in turn dictates their specific interactions with protein targets and their downstream biological functions.[1]

Functional Differences

The distinct stereochemistry of these oxysterols leads to their involvement in separate and specific biological pathways.

7β,27-Dihydroxycholesterol (7β,27-DHC) is recognized as a key signaling molecule in specific cellular contexts:

• Polycystin Ion Channel Activation: 7β,27-DHC is a necessary and specific activator of the polycystin-1 (PC-1) and PC-2 heteromeric ion channel complex, which is abundantly expressed in the primary cilia of renal epithelial cells.[1][2][3] This activation is highly enantioselective, as its epimer, 7α,27-DHC, fails to elicit a similar response.[1] Mutations in the polycystin complex are the cause of autosomal dominant polycystic kidney disease (ADPKD), highlighting the potential therapeutic importance of understanding this interaction.[1][2][3] 7β,27-DHC binds to a specific pocket within the PC-2 subunit to activate the channel.[1][3][4]

• Immune System Modulation: This oxysterol acts as a ligand for the retinoid-related orphan receptor γ (RORγ), a nuclear receptor crucial for the differentiation of Th17 cells, which are involved in inflammatory responses.[5][6] The enzymatic control of 7β,27-DHC levels by 11β-hydroxysteroid dehydrogenases (11β-HSDs) can, therefore, regulate RORγ activity.[6]

7α,27-Dihydroxycholesterol (7α,27-DHC) plays roles in metabolic and immune processes distinct from its β-isomer:

• Bile Acid Synthesis: 7α,27-DHC is an important intermediate in the "acidic" pathway of bile acid synthesis.[7] It is formed from the 7α-hydroxylation of 27-hydroxycholesterol (B1664032) by the enzyme CYP7B1.[8][9] A key functional consequence of this conversion is the loss of the feedback inhibition on cholesterol synthesis that is characteristic of 27-hydroxycholesterol.[8][9]

• Immune Cell Migration: 7α,27-DHC serves as a ligand for the Epstein-Barr virus-induced gene 2 (EBI2), a G-protein-coupled receptor.[10] EBI2 and its oxysterol ligands are known to direct the migration of immune cells, such as B cells and T cells, to specific locations within secondary lymphoid organs.[5]

Both isomers have been found at elevated levels in the bronchoalveolar lavage fluid of patients with mild asthma, suggesting their potential involvement in inflammatory airway diseases.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data found comparing the activity of the two isomers on the polycystin ion channel.

Parameter	7β,27-Dihydroxycholesterol	7α,27-Dihydroxycholesterol	Reference
Polycystin Complex (sPC-1/2) Activation
Current Density at +180 mV (pA/pF)	~125	~25 (no significant activation)	[1]

Data are approximate values derived from graphical representation in the cited source. The experiment was conducted using whole-cell recordings of cells expressing the sPC-1/2 complex, with 5 μM of the respective oxysterol included in the intracellular recording solution.

Signaling Pathways and Biological Processes

Diagrams generated using Graphviz illustrate the distinct pathways in which 7β,27-DHC and 7α,27-DHC are involved.

Caption: Synthesis of 7β,27-DHC and its role in activating the polycystin ion channel.

References

• 1. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. [escholarship.org]
• 3. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cilia enriched oxysterol 7β,27-DHC is required for polycystin activation | bioRxiv [biorxiv.org]
• 5. Effects of Oxysterols on Immune Cells and Related Diseases [mdpi.com]
• 6. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | Synthesis of bile acids and bile salts via 27-hydroxycholesterol [reactome.org]
• 8. 7 alpha-hydroxylation of 27-hydroxycholesterol: biologic role in the regulation of cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. medchemexpress.com [medchemexpress.com]

In Vivo Efficacy of 7β,27-Dihydroxycholesterol and Other Oxysterols: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of 7β,27-Dihydroxycholesterol and other prominent oxysterols, including 27-Hydroxycholesterol, 25-Hydroxycholesterol (B127956), and 7β-Hydroxycholesterol. The information is compiled from various preclinical studies to offer insights into their potential therapeutic applications, particularly in oncology.

Comparative Summary of In Vivo Efficacy

The following table summarizes the key in vivo anti-tumor effects observed for each oxysterol based on available preclinical data. It is important to note that these findings are from separate studies and not from direct head-to-head comparisons.

Oxysterol	Animal Model	Cancer Type	Efficacy Metric	Outcome	Citation(s)
7β,27-Dihydroxycholesterol	Mice	Not specified (Immune modulation study)	IL-17 Production	Enhanced IL-17 production, suggesting immune activation.	[1]
7β-Hydroxycholesterol	Mice	Murine Krebs-II carcinoma (ascitic tumor)	Life Prolongation, Tumor Disappearance	Faster and stronger activity than conventional chemotherapeutics, with complete tumor disappearance in ~33% of cases with a single injection.	[2]
Mice	Murine transplanted tumors	Tumor Growth	Reduction in tumor growth.	[2]
Mice	Lung Cancer (inferred from in vitro data)	Apoptosis Induction	Induces apoptosis in lung cancer cell lines, suggesting potential for in vivo tumor inhibition.	[2]
27-Hydroxycholesterol	Ovariectomized mice with MCF7 xenografts	Estrogen Receptor-positive (ER+) Breast Cancer	Tumor Growth	Sufficient to support the growth of human MCF7 cell xenografts.	[3]
MMTV-PyMT mice	Breast Cancer	Tumor Growth	Administration accelerated tumor progression.	[4]
Mice with Met1 cell injection (i.v.)	ER-negative Breast Cancer (Metastasis model)	Metastasis	Increased metastatic potential of ER-negative, LXR-positive cells to the lung.	[3][5]
25-Hydroxycholesterol	Not specified in detail in readily available abstracts	Bladder Cancer	Chemoresistance	Promotes Adriamycin resistance in bladder cancer cells.	[6]
Not specified in detail in readily available abstracts	Head and Neck Squamous Cell Carcinoma (inferred from in vitro data)	Apoptosis Induction	Induces apoptosis in FaDu cells, suggesting potential for in vivo anti-cancer activity.	[7]

Detailed Experimental Protocols

Understanding the methodologies behind the cited in vivo studies is crucial for interpreting the results. The following table outlines the experimental designs for key studies.

Oxysterol	Animal Model	Cell Line (if applicable)	Dosage and Administration	Frequency and Duration	Key Findings	Citation(s)
7β,27-Dihydroxycholesterol	Mice	N/A	Not specified	Not specified	Enhanced IL-17 production in vivo.	[1]
7β-Hydroxycholesterol	Mice	Krebs-II carcinoma cells	Intraperitoneal injection of sodium bis-hemisuccinates	Single injection	Prolonged life and led to complete tumor disappearance in a subset of mice.	[2]
27-Hydroxycholesterol	Ovariectomized nude mice	MCF7	Subcutaneous pellet	Not specified	Promoted tumor growth.	[3]
MMTV-PyMT mice	N/A	Not specified	Not specified	Accelerated tumor progression.	[4]
Mice	Met1	In vitro pretreatment before intravenous injection	Not specified	Increased lung metastasis.	[3]

Signaling Pathways and Mechanisms of Action

The in vivo effects of these oxysterols are mediated through various signaling pathways. The diagrams below, generated using the DOT language, illustrate the key mechanisms of action for 27-Hydroxycholesterol and the immunomodulatory pathway of 7β,27-Dihydroxycholesterol.

Figure 1: Dual Signaling of 27-Hydroxycholesterol in Breast Cancer

The above diagram illustrates the dual role of 27-Hydroxycholesterol in breast cancer. In ER-positive cells, it acts as an estrogen receptor agonist, promoting tumor growth. In the context of metastasis, it can activate the Liver X Receptor (LXR), leading to changes associated with epithelial-mesenchymal transition and increased metastatic potential[3][4][5].

Figure 2: Immunomodulatory Role of 7β,27-Dihydroxycholesterol

This diagram depicts the mechanism by which 7β,27-Dihydroxycholesterol is thought to exert its biological effects. As a potent agonist of the RORγt nuclear receptor, it can drive the differentiation of Th17 cells and enhance the production of IL-17. This cytokine plays a complex role in the tumor microenvironment and can contribute to anti-tumor immune responses[1].

Experimental Workflow for In Vivo Oxysterol Efficacy Studies

The general workflow for assessing the in vivo efficacy of oxysterols in a xenograft cancer model is outlined below.

Figure 3: General Workflow for In Vivo Oxysterol Efficacy Testing

This workflow provides a standardized overview of the steps involved in preclinical in vivo studies designed to evaluate the anti-tumor efficacy of compounds like oxysterols.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The role of oxysterols in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 27-Hydroxycholesterol Links Hypercholesterolemia and Breast Cancer Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 27-Hydroxycholesterol in cancer development and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ASCO Post [ascopost.com]
• 6. Oncogenic roles of the cholesterol metabolite 25-hydroxycholesterol in bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 25-Hydroxycholesterol Induces Death Receptor-mediated Extrinsic and Mitochondria-dependent Intrinsic Apoptosis in Head and Neck Squamous Cell Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of RORγ Agonists in Th17 Polarization: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of RORgamma (RORγ) agonist activity is critical for advancing therapeutic strategies targeting Th17 cells. This guide provides a head-to-head comparison of prominent synthetic and natural RORγ agonists, summarizing their performance in Th17 polarization with supporting experimental data and detailed protocols.

The Retinoid-related orphan receptor gamma (RORγ), and particularly its isoform RORγt, is the master transcription factor driving the differentiation of T helper 17 (Th17) cells.[1][2][3] These cells are characterized by their production of pro-inflammatory cytokines such as IL-17A, IL-17F, and IL-22, which play a crucial role in host defense against certain pathogens but are also implicated in the pathology of numerous autoimmune diseases.[2] Agonists of RORγ have emerged as valuable tools to enhance Th17 responses, with potential applications in immuno-oncology. This guide compares the effects of several key RORγ agonists on Th17 polarization.

RORγ Signaling Pathway in Th17 Differentiation

The differentiation of naive CD4+ T cells into Th17 cells is initiated by the cytokines TGF-β and IL-6.[4] This signaling cascade leads to the activation of STAT3, which in turn induces the expression of RORγt. RORγt then binds to ROR response elements (ROREs) in the promoter regions of genes encoding key Th17 cytokines, driving their transcription.[3]

Caption: RORγ signaling pathway in Th17 cell differentiation.

Performance Comparison of RORγ Agonists

The following tables summarize the performance of various synthetic and natural RORγ agonists in promoting Th17 polarization. The data presented is compiled from different studies and, therefore, direct comparison of absolute values should be made with caution due to variations in experimental conditions.

Synthetic RORγ Agonists

Agonist	Cell Type	Concentration	% IL-17A+ Cells (Fold Change vs. Vehicle)	IL-17A Secretion (Fold Change vs. Vehicle)	IL-17F Secretion (Fold Change vs. Vehicle)	IL-22 Secretion (Fold Change vs. Vehicle)	Reference
LYC-53772	Murine CD4+ T cells	10 µM	1.7	Not Reported	Not Reported	Not Reported	[5]
LYC-54143	Human PBMCs	5 µM	Not Reported	~2.5	~2.0	~2.0	[5]
SR0987	Murine EL4 T cells	Not Specified	Not Reported	Increased	Not Reported	Not Reported	[3]

Note: Data for LYC-53772 is based on an increase from 12.0% to 20.0% IL-17A+ CD4+ T cells. Data for LYC-54143 is an approximation from graphical data.

Natural RORγ Agonists

Agonist	Cell Type	Concentration	% IL-17A+ Cells (Fold Change vs. Vehicle)	IL-17A Secretion (Fold Change vs. Vehicle)	Reference
7β, 27-dihydroxycholesterol (7β, 27-OHC)	Murine CD4+ T cells	Not Specified	Increased	Increased	[6][7]
7α, 27-dihydroxycholesterol (7α, 27-OHC)	Murine CD4+ T cells	Not Specified	Increased	Increased	[6][7]
Desmosterol	Not Directly Tested in Th17 Polarization Assay	Not Applicable	Not Applicable	Not Applicable	[4]
4α-carboxy, 4β-methyl-zymosterol (4ACD8)	Murine CD4+ T cells	1 µM	Rescued Th17 differentiation in Sc4mol-/- cells	Not Reported	[8]

Note: The studies on natural agonists often demonstrate a qualitative increase or rescue effect rather than providing precise fold-change values under standard polarizing conditions.

Experimental Protocols

A generalized workflow for comparing the effects of RORγ agonists on Th17 polarization is outlined below.

Caption: General experimental workflow for comparing RORγ agonists.

Detailed Methodology for In Vitro Th17 Polarization (Murine)

This protocol is a composite based on several published methods.[1][2][9][10]

1. Isolation of Naive CD4+ T Cells:

• Harvest spleens and lymph nodes from C57BL/6 mice.

• Prepare a single-cell suspension by mechanical dissociation through a 70-µm nylon cell strainer.

• Isolate naive CD4+ T cells (CD4+CD62L+CD44lo) using a naive CD4+ T cell isolation kit (e.g., magnetic-activated cell sorting - MACS) according to the manufacturer's instructions. Purity should be >90%.

2. T Cell Activation and Polarization:

• Coat a 96-well flat-bottom plate with anti-mouse CD3ε antibody (e.g., clone 145-2C11, 5 µg/mL in PBS) and incubate for at least 2 hours at 37°C or overnight at 4°C.

• Wash the plate three times with sterile PBS.

• Seed the purified naive CD4+ T cells at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Add the following to each well for Th17 polarization:

  • Soluble anti-mouse CD28 antibody (e.g., clone 37.51, 2 µg/mL).

  • Recombinant mouse TGF-β1 (1-5 ng/mL).

  • Recombinant mouse IL-6 (20-50 ng/mL).

  • Anti-mouse IFN-γ antibody (10 µg/mL).

  • Anti-mouse IL-4 antibody (10 µg/mL).

3. Addition of RORγ Agonists:

• Prepare stock solutions of the RORγ agonists in a suitable solvent (e.g., DMSO).

• Add the agonists to the cell cultures at the desired final concentrations. Ensure the final concentration of the solvent is consistent across all wells, including a vehicle-only control (e.g., 0.1% DMSO).

4. Incubation:

• Culture the cells for 3 to 5 days at 37°C in a humidified incubator with 5% CO2.

5. Analysis of Th17 Differentiation:

a. Intracellular Cytokine Staining (Flow Cytometry):

• Four to six hours before harvesting, restimulate the cells with PMA (50 ng/mL) and ionomycin (B1663694) (1 µg/mL) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin).
• Harvest the cells and stain for surface markers (e.g., CD4).
• Fix and permeabilize the cells using a commercial kit.
• Stain for intracellular IL-17A using a fluorescently labeled anti-IL-17A antibody.
• Analyze the percentage of CD4+IL-17A+ cells by flow cytometry.

b. Cytokine Secretion (ELISA):

• At the end of the culture period, collect the cell supernatants.
• Measure the concentration of secreted IL-17A, IL-17F, and IL-22 using commercially available ELISA kits according to the manufacturer's instructions.

c. Gene Expression (RT-qPCR):

• Harvest the cells and extract total RNA using a suitable kit.
• Synthesize cDNA from the RNA.
• Perform quantitative real-time PCR (qPCR) to measure the relative expression levels of Il17a, Il17f, Il22, and Rorc (encoding RORγt). Normalize the expression to a housekeeping gene such as Actb (β-actin) or Gapdh.

This guide provides a framework for the comparative analysis of RORγ agonists in the context of Th17 polarization. Researchers are encouraged to adapt these protocols to their specific experimental needs and to consult the primary literature for further details. The continued investigation of these compounds will undoubtedly shed more light on the therapeutic potential of modulating the RORγ-Th17 axis.

References

• 1. resources.revvity.com [resources.revvity.com]
• 2. Isolation and Th17 Differentiation of Naïve CD4 T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic RORγt Agonists Enhance Protective Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic RORγ agonists regulate multiple pathways to enhance antitumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Natural RORγ Ligands that Regulate the Development of Lymphoid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. miltenyibiotec.com [miltenyibiotec.com]
• 10. Th17 Polarization of Mouse CD4+ Cells [protocols.io]

A Side-by-Side Analysis of 7β,27-Dihydroxycholesterol and 7-Ketocholesterol for Researchers

An in-depth comparison of two pivotal oxysterols, 7β,27-dihydroxycholesterol and 7-ketocholesterol (B24107), for researchers, scientists, and drug development professionals. This guide provides a side-by-side analysis of their biochemical properties, biological activities, and underlying signaling pathways, supported by experimental data and detailed methodologies.

Oxysterols, the oxidized derivatives of cholesterol, are critical signaling molecules involved in a myriad of physiological and pathological processes. Among the vast family of oxysterols, 7β,27-dihydroxycholesterol and 7-ketocholesterol have emerged as key players with distinct and often opposing biological functions. While 7-ketocholesterol is predominantly associated with cytotoxicity and inflammation, driving the pathology of numerous diseases, 7β,27-dihydroxycholesterol is recognized for its role in immune modulation and cellular signaling. This guide offers a comprehensive, data-driven comparison to elucidate their differential impacts on cellular systems.

Biochemical and Metabolic Profile

7-ketocholesterol is a major product of cholesterol autooxidation and is commonly found in atherosclerotic plaques.[1] It can be enzymatically converted to 7β-hydroxycholesterol by 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).[2] In contrast, 7β,27-dihydroxycholesterol is synthesized from cholesterol through a series of enzymatic reactions, with a key step being the conversion of 7-keto and 27-hydroxycholesterol (B1664032) to 7β,27-dihydroxycholesterol by enzymes such as 11β-HSD1.[3]

Comparative Biological Impact: A Data-Driven Overview

The following tables summarize the quantitative data on the cytotoxic, inflammatory, and signaling effects of 7β,27-dihydroxycholesterol and 7-ketocholesterol.

Table 1: Comparative Cytotoxicity

Parameter	7β,27-Dihydroxycholesterol	7-Ketocholesterol	Cell Line	Reference
IC50	Data not available	21.3 ± 0.4 µM	MCF-7	[2]
11.4 ± 0.3 µM	T47D	[2]
20.6 ± 1.9 µM	BT-20	[2]
~15 µM (for 50% viability decrease)	mRPE	[4]

Table 2: Inflammatory Response

Cytokine	7β,27-Dihydroxycholesterol	7-Ketocholesterol	Cell Line/System	Reference
IL-17	Potent Inducer	No significant effect reported	Murine and Human Th17 cells	[5]
IL-6	Increased levels linked to its presence in asthmatic patients	~20-fold increase in mRNA at 15 µM	ARPE-19	[5][6]
IL-8	Data not available	Markedly induced at 15 µM	ARPE-19	[6]
TNF-α	Data not available	No release from THP-1 cells	THP-1	[7]

Table 3: Key Signaling Pathway Activation

Pathway/Receptor	7β,27-Dihydroxycholesterol	7-Ketocholesterol	Assay System	Reference
RORγt Activation	Ki = 120 nM	Weak to no activity	Cell-based reporter assay	[4]
TLR4 Signaling	Data not available	Potent activator	ARPE-19 cells, Rat eye implants	[8][9][10]

Key Signaling Pathways

The distinct biological activities of these two oxysterols stem from their differential engagement of cellular signaling pathways.

7β,27-Dihydroxycholesterol: A Modulator of Immune Responses

7β,27-dihydroxycholesterol is a potent and selective agonist of the Retinoid-related orphan receptor gamma t (RORγt), a master regulator of T helper 17 (Th17) cell differentiation.[5][11] By binding to RORγt, it promotes the production of the pro-inflammatory cytokine IL-17, playing a crucial role in immune responses.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. karger.com [karger.com]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. indigobiosciences.com [indigobiosciences.com]
• 7. 25-Hydroxycholesterol, 7beta-hydroxycholesterol and 7-ketocholesterol upregulate interleukin-8 expression independently of Toll-like receptor 1, 2, 4 or 6 signalling in human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7-Ketocholesterol-Induced Inflammation Signals Mostly through the TLR4 Receptor Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 7-Ketocholesterol-induced inflammation signals mostly through the TLR4 receptor both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]

Validating the Role of 7β,27-Dihydroxycholesterol in Specific Disease Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 7β,27-Dihydroxycholesterol (7β,27-DHC) in various disease models, focusing on its role in autoimmune disease, polycystic kidney disease, and its potential implications in neuroinflammation and cancer. The information presented is based on currently available experimental data.

Autoimmune Disease Model: Th17 Cell Differentiation

7β,27-Dihydroxycholesterol has been identified as a potent and selective agonist of the RAR-related orphan receptor gamma t (RORγt). RORγt is a master transcription factor for the differentiation of Th17 cells, which are crucial in the pathogenesis of several autoimmune diseases.

Data Presentation: RORγt Agonist Activity

The following table summarizes the agonist activity of 7β,27-DHC and other related oxysterols on RORγt. The data is derived from a cell-based reporter assay measuring the reversal of the inhibitory effect of ursolic acid (an RORγt antagonist) and a competition binding assay with a known RORγ ligand.[1][2][3]

Compound	RORγ Reporter Assay EC50 (µM)	Efficacy (%)	RORγ LBD Binding Ki (nM)
7β,27-Dihydroxycholesterol (7β,27-DHC)	0.20 ± 0.05	100	120 ± 21
7α,27-Dihydroxycholesterol (7α,27-DHC)	0.61 ± 0.12	100	1008 ± 156
27-Hydroxycholesterol (B1664032) (27-OHC)	0.28 ± 0.04	100	267 ± 33
7-keto,27-Hydroxycholesterol (7k,27-OHC)	0.35 ± 0.06	90	453 ± 55
25-Hydroxycholesterol (B127956) (25-OHC)	1.8 ± 0.3	60	280 ± 45

EC50 and Ki values are presented as mean ± SD. Efficacy is the maximal activation achieved relative to the most potent compound.

Experimental Protocol: RORγt Reporter Assay

This protocol is based on methods described in studies identifying oxysterols as RORγt agonists.[4][5]

• Cell Culture and Transfection: HEK293T cells are cultured in DMEM supplemented with 10% FBS. Cells are transiently transfected with two plasmids: one expressing a fusion protein of the GAL4 DNA-binding domain and the human RORγ ligand-binding domain (LBD), and a second plasmid containing a luciferase reporter gene under the control of a GAL4 upstream activation sequence (UAS).

• Compound Treatment: After 24 hours, transfected cells are treated with a known RORγt antagonist (e.g., 1 µM ursolic acid) to inhibit the basal activity of the receptor. Immediately after, serial dilutions of the test oxysterols (e.g., starting from 10 µM) or vehicle (DMSO) are added.

• Luciferase Assay: Cells are incubated for another 24 hours. The luciferase activity is then measured using a commercial luciferase assay system and a luminometer.

• Data Analysis: The luciferase signals are normalized to a control (e.g., DMSO-treated cells in the absence of the antagonist) to determine the percentage of activation. EC50 values are calculated by fitting the dose-response curves using a nonlinear regression model.

Signaling Pathway: RORγt-mediated Th17 Differentiation

The following diagram illustrates the activation of RORγt by 7β,27-DHC, leading to the differentiation of naive T cells into Th17 cells and the subsequent production of pro-inflammatory cytokines like IL-17.

Caption: RORγt activation pathway by 7β,27-DHC.

Autosomal Dominant Polycystic Kidney Disease (ADPKD) Model

Recent studies have shown that 7β,27-DHC is a necessary endogenous activator of the polycystin ion channel complex (PKD1/PKD2), which is localized to the primary cilia of renal epithelial cells. Mutations in the genes encoding these proteins cause ADPKD.

Data Presentation: Polycystin Channel Activation

The table below compares the ability of 7β,27-DHC and its structural analogs to activate the polycystin complex, as measured by whole-cell patch-clamp recordings in HEK293 cells overexpressing the complex.

Compound (5 µM)	Current Density at +180 mV (pA/pF)
7β,27-Dihydroxycholesterol (7β,27-DHC)	45.2 ± 5.1
7α,27-Dihydroxycholesterol (7α,27-DHC)	12.5 ± 2.3
7β-Hydroxycholesterol (7β-HC)	9.8 ± 1.9
7α-Hydroxycholesterol (7α-HC)	8.5 ± 1.5
Vehicle Control	7.9 ± 1.2

Current density values are presented as mean ± SEM.[6]

Experimental Protocol: Whole-Cell and Ciliary Patch-Clamp Recording

This protocol is a summary of the methods used to measure polycystin channel activity.[7][8]

• Cell Preparation: Mouse inner medullary collecting duct (IMCD-3) cells, which endogenously express the polycystin complex in their primary cilia, are cultured on glass coverslips. For whole-cell recordings of overexpressed channels, HEK293 cells are transfected with plasmids encoding human PKD1 and PKD2.

• Pipette Preparation: Borosilicate glass pipettes are pulled to a resistance of 5-10 MΩ and filled with an intracellular solution. For experiments testing intracellular application of oxysterols, the chosen compound is included in this solution.

• Recording:

  • Whole-Cell: The pipette is sealed onto the plasma membrane of a cell, and a brief suction is applied to rupture the membrane, allowing electrical access to the entire cell.

  • Ciliary Patch-Clamp: The pipette is carefully guided to the tip of a primary cilium (visualized, for example, by fluorescently tagging a ciliary protein) to form a giga-ohm seal.

• Data Acquisition: Membrane currents are recorded in response to voltage steps using a patch-clamp amplifier and acquisition software. Current density is calculated by dividing the current amplitude by the cell capacitance.

Signaling Pathway: Polycystin Channel Activation

The following diagram illustrates the proposed mechanism of polycystin channel activation by 7β,27-DHC.

Caption: Activation of the polycystin channel by 7β,27-DHC.

Neuroinflammation and Cancer Models

While various oxysterols have been implicated in neuroinflammatory processes and cancer progression, there is currently a lack of specific quantitative data directly comparing the effects of 7β,27-DHC to other molecules in these disease models.

• Neuroinflammation: Studies have shown that other oxysterols, such as 25-hydroxycholesterol and 27-hydroxycholesterol, can activate microglia and induce the production of pro-inflammatory cytokines.[9][10] The role of 7β,27-DHC in this context remains to be elucidated.

Further research is required to quantitatively assess the role of 7β,27-DHC in neuroinflammation and cancer and to compare its activity with that of other relevant oxysterols.

Conclusion

7β,27-Dihydroxycholesterol has been validated as a potent and specific modulator in at least two distinct disease models: as a RORγt agonist in the context of autoimmune disease and as an activator of the polycystin channel in ADPKD. The available quantitative data clearly distinguishes its activity from that of other related oxysterols in these pathways. While its role in other pathologies like neuroinflammation and cancer is an active area of investigation, further comparative studies are needed to fully understand its therapeutic potential in those contexts.

References

• 1. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Potent and Selective RORγ Antagonists - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Electrophysiological Recordings of the Polycystin Complex in the Primary Cilium of Cultured Mouse IMCD-3 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Patch-clamp technique -Electrophysiology -Biophysics-BIO-PROTOCOL [bio-protocol.org]
• 9. researchgate.net [researchgate.net]
• 10. Side-Chain Immune Oxysterols Induce Neuroinflammation by Activating Microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 27-hydroxycholesterol impairs plasma membrane lipid raft signaling as evidenced by inhibition of IL6-JAK-STAT3 signaling in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Viability fingerprint of glioblastoma cell lines: roles of mitotic, proliferative, and epigenetic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Comparative analysis of gene expression changes induced by different RORgamma ligands

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the gene expression changes induced by different classes of Retinoic Acid Receptor-related Orphan Receptor gamma (RORγ) ligands. RORγ, and its T-cell specific isoform RORγt, are master regulators of T helper 17 (Th17) cell differentiation and are critical drivers of their pro-inflammatory functions.[1][2] As such, RORγt has emerged as a key therapeutic target for a range of autoimmune and inflammatory diseases.[1][3] This document summarizes quantitative data on gene expression modulation by RORγ agonists and inverse agonists, offers detailed experimental protocols, and visualizes the underlying molecular pathways and workflows.

Comparative Gene Expression Analysis

The modulation of RORγt activity by synthetic ligands can be broadly categorized into two main outcomes: agonism, which enhances its transcriptional activity, and inverse agonism, which suppresses it. These opposing effects lead to distinct gene expression profiles, particularly within the Th17 cell lineage.

RORγ Inverse Agonists: Suppressing the Pro-inflammatory Signature

RORγ inverse agonists are designed to inhibit the constitutive activity of RORγt, thereby repressing the expression of key Th17 signature genes.[1][4] A comparative study by Zou et al. (2022) provides quantitative data on the inhibition of Il17a and Il17f mRNA expression in mouse Th17 cells by several distinct RORγ inverse agonists/antagonists.[1]

Ligand	Target(s)	Concentration (nM)	% Inhibition of Il17a Expression (mean ± SD)	% Inhibition of Il17f Expression (mean ± SD)	Reference
TAK828F	RORγ	100	~95%	~90%	[1]
VTP-23	RORγ	100	>90%	>90%	[1]
SR2211	RORγ	100	~50%	~45%	[1]
XY018	RORγ	100	~30%	~30%	[1]
GSK805	RORγ	100	Not specified at 100nM, but shows dose-dependent inhibition	Not specified at 100nM, but shows dose-dependent inhibition	[1]

Table 1: Comparative inhibition of Il17a and Il17f mRNA expression in mouse Th17 cells by different RORγ inverse agonists after 4 days of differentiation. Data is approximated from figures in Zou et al. (2022).[1]

A broader transcriptomic view is available from the publicly accessible RNA-sequencing dataset GSE56240, which details the effects of three distinct RORγt inhibitors on differentiated mouse Th17 cells. Analysis of this dataset reveals a common signature of downregulated genes essential for Th17 function, alongside the upregulation of genes associated with other T-cell lineages.

Key Downregulated Genes by RORγ Inverse Agonists:

• Cytokines: Il17a, Il17f, Il22

• Chemokine Receptors: Ccr6

• Chemokines: Ccl20

• Receptors: Il23r

Key Upregulated Genes by RORγ Inverse Agonists:

• Genes associated with other T helper lineages.

RORγ Agonists: Enhancing the Type 17 Response

In contrast to inverse agonists, RORγ agonists are designed to enhance the activity of RORγt, leading to an amplification of the Type 17 immune response. This has potential therapeutic applications in immuno-oncology.[5][6] Studies on synthetic RORγ agonists like LYC-54143 and 8-074 have demonstrated their capacity to increase the expression of key Th17/Tc17 cytokines.[5][6]

Ligand	Effect on Gene/Protein Expression	Cell Type	Reference
LYC-54143	Increased expression of Il17a, Il17f, and Il22.	Mouse Th17 and Tc17 cells	[6][7]
8-074	Enhanced Th17 differentiation and cytokine secretion.	Mouse and Human T cells	[5]
LYC-55716	Potent RORγ agonist activity.	Not specified	[8]

Table 2: Effects of selected RORγ agonists on key Th17-related gene and protein expression.

Signaling Pathways and Experimental Workflows

To understand the context of these gene expression changes, it is crucial to visualize the underlying biological pathways and the experimental procedures used to obtain the data.

Caption: RORγt signaling pathway in Th17 cell differentiation.

Caption: Experimental workflow for analyzing RORγ ligand-induced gene expression.

Experimental Protocols

In vitro Differentiation of Mouse Th17 Cells

This protocol is adapted from Zou et al. (2022).[1]

• Isolation of Naïve CD4+ T-cells:

  • Isolate CD4+CD62L+ naïve T cells from the spleens of C57BL/6 mice using a commercially available isolation kit (e.g., EasySep™ Mouse CD4+CD62L+ T Cell Isolation Kit).

• T-cell Activation and Differentiation:

  • Culture the isolated naïve CD4+ T cells in 96-well plates pre-coated with anti-CD3 (10 µg/ml) and anti-CD28 (5 µg/ml) antibodies.

  • For Th17 differentiation, supplement the culture medium with recombinant mouse IL-6 (20 ng/ml) and TGF-β1 (1 ng/ml).

  • After 48 hours, add recombinant mouse IL-23 (10 ng/ml) and IL-1β (10 ng/ml) to the culture.

• Ligand Treatment:

  • Add the RORγ ligands (inverse agonists or agonists) or vehicle control (e.g., DMSO) to the culture at the desired concentrations at the initiation of the differentiation protocol.

• Cell Harvest:

  • After a total of 4 days in culture, harvest the cells for subsequent RNA extraction and gene expression analysis.

RNA-Sequencing and Data Analysis

This is a generalized protocol for RNA-sequencing analysis.

• RNA Extraction:

  • Extract total RNA from the cultured Th17 cells using a suitable kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer).

• Library Preparation:

  • Prepare RNA-seq libraries from high-quality total RNA (e.g., 1 µg) using a commercial kit (e.g., TruSeq RNA Library Prep Kit, Illumina). This typically involves mRNA purification, fragmentation, cDNA synthesis, adapter ligation, and PCR amplification.

• Sequencing:

  • Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina HiSeq or NovaSeq).

• Bioinformatic Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

  • Alignment: Align the sequencing reads to the appropriate reference genome (e.g., mouse genome assembly mm10) using a splice-aware aligner such as STAR or HISAT2.

  • Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

  • Differential Gene Expression Analysis: Perform differential gene expression analysis between ligand-treated and vehicle-treated samples using packages like DESeq2 or edgeR in R. This will identify genes that are significantly upregulated or downregulated upon treatment with the RORγ ligand.

  • Pathway and Gene Ontology Analysis: Use the list of differentially expressed genes to perform pathway and Gene Ontology (GO) enrichment analysis to identify the biological processes and pathways affected by the RORγ ligand.

References

• 1. Nuclear receptor RORγ inverse agonists/antagonists display tissue- and gene-context selectivity through distinct activities in altering chromatin accessibility and master regulator SREBP2 occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. From RORγt Agonist to Two Types of RORγt Inverse Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. INV-17 Retinoic acid-related Orphan Receptor Gamma Inverse Agonist — Innovimmune Biotherapeutics [innovimmune.com]
• 4. RORγt and RORα signature genes in human Th17 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RORγt agonist enhances anti-PD-1 therapy by promoting monocyte-derived dendritic cells through CXCL10 in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Mechanism of Action of RORγt Agonists and Inverse Agonists: Insights from Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Specificity of 7β,27-Dihydroxycholesterol for RORγ over RORα

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity and functional activity of 7β,27-dihydroxycholesterol (7β,27-OHC) and its isomer, 7α,27-dihydroxycholesterol (7α,27-OHC), for the nuclear receptors RORgamma (RORγ) and RORalpha (RORα). The data presented is compiled from published experimental findings to assist in assessing the specificity of these endogenous oxysterol ligands.

Retinoic acid-related orphan receptors RORγ and RORα are key regulators of immune responses and metabolic pathways. RORγt, an isoform of RORγ, is a master regulator of T helper 17 (Th17) cell differentiation, making it a significant target for autoimmune disease therapies.[1][2] Specificity is a critical attribute for any modulator of these receptors due to their structural similarities. Recent studies have identified certain oxysterols, including dihydroxycholesterols, as natural ligands for RORs.[1][3]

Quantitative Data Summary

The following table summarizes the binding affinities (Ki) and functional activities (EC50) of 7β,27-OHC and 7α,27-OHC for RORγ and RORα. This data is crucial for evaluating the selectivity of these ligands.

Ligand	Receptor	Assay Type	Metric	Value (nM)	Selectivity	Reference
7β,27-Dihydroxycholesterol	RORγ	Radioligand Binding	Ki	120	Selective for RORγ	[4][5]
RORα	Radioligand Binding	-	Inactive	[3][6]
RORγ	Reporter Gene Assay	EC50	200	[5]
7α,27-Dihydroxycholesterol	RORγ	Radioligand Binding	Ki	150	Selective for RORγ	[5]
RORα	Radioligand Binding	-	Inactive	[3][6]
RORβ	Radioligand Binding	-	Inactive	[3]
RORγ	Reporter Gene Assay	EC50	360	[5]

Key Findings:

• Both 7β,27-dihydroxycholesterol and 7α,27-dihydroxycholesterol are potent agonists for RORγ.[3][6]

• Crucially, both isomers are reported to be inactive in binding to RORα, demonstrating high specificity for RORγ.[3][6]

• 7β,27-dihydroxycholesterol is the more potent of the two isomers for RORγ activation.[5][6] These oxysterols are capable of enhancing the differentiation of both murine and human Th17 cells in an RORγt-dependent manner.[6]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the RORγ signaling pathway in Th17 cell differentiation and a typical experimental workflow for assessing ligand specificity.

RORγ Signaling in Th17 Differentiation.

Workflow for Assessing Ligand Specificity.

Experimental Protocols

The data presented in this guide are primarily derived from two key types of experiments: Radioligand Binding Assays and Reporter Gene Assays.

1. Radioligand Competition Binding Assay

This biochemical assay is used to determine the binding affinity (Ki) of a test compound (the "cold" ligand, e.g., 7β,27-OHC) by measuring its ability to compete off a radiolabeled ligand ("hot" ligand, e.g., ³H-25-hydroxycholesterol) from the receptor's ligand-binding domain (LBD).

• Protein Preparation: The ligand-binding domains (LBDs) of human RORγ and RORα are expressed, typically in E. coli, and purified.[7]

• Assay Procedure:

  • Purified RORγ or RORα LBD is incubated with a constant concentration of a suitable radioligand (e.g., ³H-25-hydroxycholesterol, which has a known dissociation constant, Kd).[3][7]

  • Increasing concentrations of the unlabeled competitor ligand (7β,27-OHC or 7α,27-OHC) are added to the mixture.[5]

  • The mixture is incubated to allow binding to reach equilibrium.

  • The receptor-bound radioligand is separated from the unbound radioligand using a rapid filtration method (e.g., through glass fiber filters).[8]

  • The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The concentration of the competitor ligand that inhibits 50% of the specific binding of the radioligand is determined (IC50). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation, which accounts for the concentration and Kd of the radioligand.[5]

2. GAL4-Hybrid Reporter Gene Assay

This cell-based assay measures the functional activity (e.g., EC50 for an agonist) of a compound by quantifying its ability to induce gene transcription mediated by the receptor's LBD.

• Assay Principle: This system uses a chimeric receptor where the ROR LBD is fused to the DNA-binding domain (DBD) of the yeast transcription factor GAL4.[9][10][11] A second plasmid, the reporter, contains a gene for a readily measurable enzyme (e.g., luciferase) downstream of a promoter containing GAL4 upstream activating sequences (UAS).[10][12] When an agonist binds to the ROR LBD, the GAL4-DBD-LBD fusion protein binds to the UAS and drives the expression of the luciferase reporter gene.[11]

• Cell Transfection: Human Embryonic Kidney 293T (HEK293T) cells are commonly used.[9] They are transiently co-transfected with two plasmids:

  • An expression vector for the GAL4-RORγ-LBD or GAL4-RORα-LBD fusion protein.

  • A reporter vector containing the luciferase gene under the control of a GAL4-responsive promoter.[9][12]

• Assay Procedure:

  • After transfection, the cells are incubated to allow for protein expression.

  • The cells are then treated with various concentrations of the test compound (e.g., 7β,27-OHC). An antagonist, such as ursolic acid, may be used as a control to establish a baseline of inhibited activity.[5]

  • The cells are incubated for a set period (e.g., 14-16 hours) to allow for ligand-induced reporter gene expression.[9]

  • The cells are lysed, and the luciferase activity is measured using a luminometer after the addition of a luciferin (B1168401) substrate.

• Data Analysis: The luminescence signal is proportional to the transcriptional activity of the receptor. Dose-response curves are generated by plotting luminescence against the ligand concentration. The EC50 value, which is the concentration of the agonist that produces 50% of the maximal response, is calculated from these curves.[5]

Conclusion

The available experimental data strongly indicates that 7β,27-dihydroxycholesterol and 7α,27-dihydroxycholesterol are highly specific agonist ligands for RORγ over RORα. Their inability to bind to RORα, combined with their potent activation of RORγ, underscores their potential role as endogenous modulators of RORγ-mediated pathways, such as Th17 cell differentiation. This high degree of specificity makes these molecules and their synthetic analogs valuable tools for studying RORγ function and as starting points for the development of selective RORγ modulators for therapeutic applications.

References

• 1. Retinoic acid-related Orphan Receptor γ (RORγ): connecting sterol metabolism to regulation of the immune system and autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Antagonizing Retinoic Acid-Related-Orphan Receptor Gamma Activity Blocks the T Helper 17/Interleukin-17 Pathway Leading to Attenuated Pro-inflammatory Human Keratinocyte and Skin Responses [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of Retinoic Acid Receptor-related Orphan Receptor α and γ Activity by 7-Oxygenated Sterol Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Second Class of Nuclear Receptors for Oxysterols: Regulation of RORα and RORγ activity by 24S-Hydroxycholesterol (Cerebrosterol) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eubopen.org [eubopen.org]
• 10. Improved Dual-Luciferase Reporter Assays for Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. promega.com [promega.com]

Safety & Regulatory Compliance

Safe Disposal of 7B,27-Dihydroxycholesterol: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical compounds like 7B,27-Dihydroxycholesterol are paramount for laboratory safety and environmental responsibility. This guide provides a clear, step-by-step process for its disposal, ensuring compliance and safety.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 7B,27-Dihydroxycholesterol with appropriate care. This compound is intended for laboratory research use and, while not classified as hazardous under the Globally Harmonized System (GHS), general safe laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side shields or goggles that are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[2]

• Hand Protection: Handle with gloves. Inspect gloves prior to use and use a proper glove removal technique to avoid skin contact.[2]

• Body Protection: A laboratory coat is recommended.

• Respiratory Protection: For operations that may generate dust, use a NIOSH-approved respirator. Ensure appropriate exhaust ventilation, such as a fume hood, is available where dust may be formed.[3]

Step-by-Step Disposal Procedure

The disposal of 7B,27-Dihydroxycholesterol should be managed as hazardous chemical waste. Do not dispose of this compound in general trash or down the sink.[4]

• Segregation and Collection:

  • Collect waste 7B,27-Dihydroxycholesterol, including any contaminated materials (e.g., pipette tips, weighing paper, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • The container must be sturdy, leak-proof, and have a tightly sealing cap.[4] For solid waste, a suitable, closed container is required.[3][5]

  • Do not mix with other incompatible waste streams.[4]

• Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical name: "7B,27-Dihydroxycholesterol".

  • Include the approximate quantity of the waste.

  • Indicate the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the container away from incompatible materials.

  • Store in a cool, dry place.[5]

• Disposal Request:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional and local regulations for hazardous waste disposal. Disposal must comply with all applicable federal, state, and local regulations.[6]

Accidental Spill Cleanup

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[3]

• Personal Protection: Wear appropriate PPE, including respiratory protection for dusts.[3]

• Containment and Cleanup:

  • For solid spills, carefully sweep up the material to avoid creating dust and place it into a suitable, closed container for disposal.[2][3][5]

  • Do not let the product enter drains.[3]

• Decontamination: Clean the spill area with soap and plenty of water.[2][3]

• Waste Disposal: The collected spill cleanup material should be disposed of as hazardous waste following the procedures outlined above.

Summary of Safety and Handling Data

Parameter	Specification	Source
GHS Classification	Not classified as hazardous	[1]
Personal Protective Equipment	Safety glasses, gloves, lab coat	[2]
Engineering Controls	Use in a well-ventilated area or fume hood	[3]
Accidental Release Measures	Sweep up solid, avoid dust formation, place in a closed container for disposal	[2][3]
Storage	Keep container tightly closed in a dry and well-ventilated place	[2][5]

Disposal Decision Workflow

Caption: Disposal decision workflow for 7B,27-Dihydroxycholesterol.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Page loading... [guidechem.com]
• 4. dev25.webster.edu [dev25.webster.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

Essential Safety and Handling Protocols for 7ß,27-Dihydroxycholesterol

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling, Operation, and Disposal.

This document provides crucial safety and logistical information for the handling of 7ß,27-Dihydroxycholesterol. Given the varying classifications of this compound and its potential biological activity, a cautious approach is recommended, aligning with protocols for handling potent or cytotoxic substances. Adherence to these guidelines is essential to ensure personnel safety and prevent contamination.

Hazard Assessment

7ß,27-Dihydroxycholesterol is an oxysterol with biological activity. While some safety data sheets (SDS) do not classify it as hazardous under the Globally Harmonized System (GHS), others indicate potential hazards, including being harmful if swallowed, causing skin and eye irritation, and respiratory tract irritation.[1] Due to this, and its nature as a bioactive lipid, it is prudent to handle it with a high degree of care. Solid forms of the compound may also form combustible dust during processing.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 7ß,27-Dihydroxycholesterol. These recommendations are based on guidelines for handling cytotoxic and potent compounds to minimize exposure.[3][4][5][6]

PPE Component	Specification	Purpose
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Prevents skin contact and absorption. The outer glove should be changed immediately upon contamination.
Gown	Disposable, fluid-resistant gown with long sleeves and tight-fitting cuffs.	Protects skin and personal clothing from splashes and spills.
Eye/Face Protection	Safety glasses with side shields or a full-face shield.	Protects eyes and face from splashes and aerosols.
Respiratory Protection	A fit-tested N95 or higher respirator.	Required when handling powders outside of a containment device to prevent inhalation of airborne particles.[3][6]
Additional Protection	Disposable shoe covers and head covering.	Recommended when handling larger quantities or in situations with a higher risk of contamination.[3]

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operational procedure for safely handling 7ß,27-Dihydroxycholesterol in a laboratory setting.

Safe Handling Workflow

Detailed Experimental Protocols

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the compound in a tightly sealed container in a dry, well-ventilated area, as specified on the product data sheet (e.g., -20°C).[1]

Preparation and Handling:

• Designated Area: All handling of 7ß,27-Dihydroxycholesterol should be performed in a designated area, such as a certified chemical fume hood or a Class II biological safety cabinet, to minimize exposure.

• Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined in the table above.

• Weighing: When weighing the solid compound, do so within a containment device to prevent the generation of airborne dust. Use a dedicated set of weighing tools or clean them thoroughly after use.

• Solution Preparation: To prepare solutions, add the solvent to the vial containing the compound slowly to avoid splashing.

Spill Management:

• Evacuate: Clear the area of all non-essential personnel.

• Contain: For small spills, use absorbent pads to contain the spill. For larger spills, use a cytotoxic spill kit.

• Clean: Wearing full PPE, clean the spill area with an appropriate deactivating agent (if known) or a strong detergent solution, followed by a rinse with water.[5]

• Dispose: All materials used to clean the spill must be disposed of as cytotoxic waste.[5]

Disposal Plan

All waste contaminated with 7ß,27-Dihydroxycholesterol, including gloves, gowns, pipette tips, and empty vials, must be disposed of as cytotoxic or hazardous chemical waste according to your institution's and local regulations.

• Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, leak-proof, and puncture-resistant container.

• Liquid Waste: Collect contaminated liquid waste in a sealed, labeled, and compatible waste container. Do not mix with other chemical waste streams unless permitted by your institution's environmental health and safety office.

• Sharps: Dispose of any contaminated sharps in a designated sharps container.

References

• 1. chemscene.com [chemscene.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 5. ipservices.care [ipservices.care]
• 6. england.nhs.uk [england.nhs.uk]